4-Amino-5-(2,4-dichlorophenyl)-4h-1,2,4-triazole-3-thiol

• CAS: 93677-89-5

Core Science & Biosynthesis

synthesis pathway of 4-Amino-5-(2,4-dichlorophenyl)-4h-1,2,4-triazole-3-thiol

An In-depth Technical Guide to the Synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Introduction: The Significance of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a vast spectrum of biological activities.[1][2][3] Derivatives of this heterocyclic system have demonstrated potent antifungal, antiviral, anti-inflammatory, antimicrobial, and anticancer properties.[2][4] The title compound, 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, is a compelling molecule that combines several key pharmacophores: the 1,2,4-triazole nucleus, a 4-amino group crucial for further derivatization, a 3-thiol group that offers a reactive handle and potential for metal chelation, and a 2,4-dichlorophenyl moiety, a common substituent in bioactive compounds.

This guide provides a comprehensive, field-proven pathway for the synthesis of this versatile intermediate. It is designed for researchers and drug development professionals, moving beyond a simple recitation of steps to explain the underlying chemical logic, ensuring both reproducibility and a deeper understanding of the synthetic strategy.

Conceptual Framework: Retrosynthetic Analysis

The most reliable and widely adopted method for constructing 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols involves the base-catalyzed intramolecular cyclization of a dithiocarbazate intermediate. This approach offers high yields and readily available starting materials.

Our retrosynthetic strategy disconnects the target molecule at the triazole ring, identifying potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate as the key precursor. This intermediate, in turn, is derived from 2,4-dichlorobenzoic acid hydrazide, which can be synthesized from the parent 2,4-dichlorobenzoic acid. This multi-step synthesis is efficient and builds the complexity of the molecule in a controlled, logical sequence.

Visualizing the Synthetic Pathway

The following diagram illustrates the complete, three-step synthetic route from the initial starting materials to the final product.

Caption: Overall synthesis scheme for the target triazole.

Part 1: Synthesis of 2,4-Dichlorobenzoic Acid Hydrazide (Intermediate I)

The initial step involves the conversion of a stable carboxylic acid into its more reactive hydrazide derivative. This is a foundational reaction in the synthesis of many heterocyclic systems.

Reaction & Mechanism

While direct reaction is possible, a more controlled and higher-yielding approach involves a two-step process: first, the esterification of 2,4-dichlorobenzoic acid with an alcohol (e.g., ethanol) in the presence of an acid catalyst, followed by nucleophilic acyl substitution with hydrazine hydrate. The esterification activates the carbonyl group, making it a better electrophile for the subsequent attack by the nitrogen of hydrazine.

Scheme 1: Synthesis of Intermediate I 2,4-Dichlorobenzoic Acid → (Ethanol, H₂SO₄) → Ethyl 2,4-dichlorobenzoate → (Hydrazine Hydrate) → 2,4-Dichlorobenzoic Acid Hydrazide

Experimental Protocol

• Esterification: To a solution of 2,4-dichlorobenzoic acid (0.1 mol) in absolute ethanol (150 mL), add concentrated sulfuric acid (2 mL) dropwise. Heat the mixture under reflux for 4-5 hours. Monitor the reaction's completion using Thin Layer Chromatography (TLC).

• Work-up: After cooling, pour the reaction mixture into ice-cold water (500 mL). The ethyl ester will separate. Extract the aqueous layer with diethyl ether (3 x 100 mL). Combine the organic layers, wash with a 5% sodium bicarbonate solution until effervescence ceases, then with water. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude ethyl 2,4-dichlorobenzoate.

• Hydrazide Formation: Dissolve the crude ester in absolute ethanol (100 mL) and add hydrazine hydrate (0.15 mol, ~7.5 mL of 80% solution). Heat the mixture under reflux for 6-8 hours.

• Isolation: Reduce the solvent volume by about half under vacuum. Upon cooling the concentrated solution in an ice bath, the white crystalline product, 2,4-dichlorobenzoic acid hydrazide, will precipitate.

• Purification: Filter the solid, wash with a small amount of cold ethanol, and recrystallize from an ethanol-water mixture to yield pure Intermediate I.

Part 2: Synthesis of Potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate (Intermediate II)

This step constructs the open-chain precursor containing all the necessary carbon, nitrogen, and sulfur atoms required for the final triazole ring.

Reaction & Mechanism

The acid hydrazide (Intermediate I) undergoes a nucleophilic addition reaction with carbon disulfide. The nitrogen atom of the hydrazide attacks the electrophilic carbon of CS₂. The reaction is performed in the presence of potassium hydroxide, which neutralizes the resulting dithiocarbazic acid to form its stable potassium salt.

Scheme 2: Synthesis of Intermediate II 2,4-Dichlorobenzoic Acid Hydrazide + CS₂ + KOH → Potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate

Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve potassium hydroxide (0.12 mol) in absolute ethanol (100 mL). Cool the solution to 0-5 °C in an ice bath.

• Addition of Hydrazide: Add 2,4-dichlorobenzoic acid hydrazide (Intermediate I, 0.1 mol) to the cooled ethanolic KOH solution and stir until it dissolves completely.

• Addition of Carbon Disulfide: While maintaining the temperature below 10 °C, add carbon disulfide (0.12 mol) dropwise to the mixture over 30 minutes. A yellow precipitate will begin to form.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for 12-18 hours.

• Isolation & Purification: Collect the precipitated yellow solid by filtration. Wash the solid thoroughly with cold dry ether to remove any unreacted starting materials. The resulting potassium salt (Intermediate II) is typically of sufficient purity to be used directly in the next step without further purification.

Part 3: Cyclization to 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol (Final Product)

This is the key ring-forming step, where the linear precursor undergoes intramolecular cyclization to yield the desired heterocyclic system.

Reaction & Mechanism

The potassium dithiocarbazate salt (Intermediate II) is heated with an excess of hydrazine hydrate. The reaction proceeds via a cyclodehydration/desulfurization mechanism. The terminal nitrogen of the hydrazine attacks one of the sulfur-bound carbons, initiating the ring closure. The process results in the elimination of potassium sulfide and water, leading to the formation of the stable, aromatic 1,2,4-triazole ring. Subsequent acidification of the reaction mixture protonates the thiol and precipitates the final product. A similar pathway is a well-established method for synthesizing 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols.[5][6][7]

Scheme 3: Synthesis of the Final Product Potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate + Hydrazine Hydrate → (1. Reflux, 2. Acidification) → 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Experimental Protocol

• Reaction Setup: Suspend the potassium salt (Intermediate II, 0.05 mol) in water (40 mL) in a round-bottom flask.

• Addition of Hydrazine: Add hydrazine hydrate (0.1 mol, ~5 mL of 80% solution) to the suspension.

• Cyclization: Heat the reaction mixture under reflux with stirring. The color of the mixture may change, and the evolution of hydrogen sulfide gas (H₂S) may be observed (perform in a well-ventilated fume hood). Continue refluxing for 4-6 hours until the evolution of H₂S ceases (can be tested with lead acetate paper).

• Work-up: Cool the reaction mixture to room temperature and dilute it with cold water (30 mL). Filter the solution to remove any insoluble impurities.

• Precipitation: Carefully acidify the clear filtrate with dilute hydrochloric acid or glacial acetic acid until the pH is approximately 5-6. A white or off-white solid will precipitate.

• Isolation & Purification: Collect the precipitate by filtration, wash thoroughly with cold water, and dry. Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain the pure title compound.

Visualizing the Experimental Workflow

The following diagram outlines the key operational stages of the synthesis.

Caption: Step-by-step experimental workflow diagram.

Physicochemical and Spectroscopic Data

Proper characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes the expected data for 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol.

Property	Expected Value/Observation
Molecular Formula	C₈H₆Cl₂N₄S[8]
Molecular Weight	261.13 g/mol [8]
Appearance	White to off-white crystalline solid
Purity	Min. 95%[8]
FT-IR (KBr, cm⁻¹)	~3350-3250 (N-H stretch, NH₂), ~2600-2550 (S-H stretch, thiol), ~1620 (C=N stretch)[9]
¹H-NMR (DMSO-d₆, δ ppm)	~13.8 (s, 1H, SH), ~7.8-7.5 (m, 3H, Ar-H), ~5.9 (s, 2H, NH₂)[9]
InChIKey	MRAFZTIQQGCSTN-UHFFFAOYSA-N[8]

Note: The chemical shifts (δ) in NMR are approximate and can vary based on solvent and concentration. The SH and NH₂ protons are exchangeable with D₂O.

Conclusion and Further Applications

The synthetic pathway detailed in this guide provides a robust and reproducible method for obtaining 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol. The successful synthesis and characterization of this compound open the door to a multitude of further chemical explorations. The 4-amino group can be readily converted into Schiff bases by condensation with various aldehydes, which can then be used to synthesize a new library of derivatives.[3][5] The 3-thiol group is also a versatile functional handle, allowing for S-alkylation or other modifications to explore structure-activity relationships.[2] This intermediate is, therefore, a valuable building block for academic research and industrial drug discovery programs.

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The Versatile Scaffold: An In-depth Technical Guide to the Structure-Activity Relationship of 4-Amino-1,2,4-triazoles

Abstract

The 4-amino-1,2,4-triazole nucleus is a privileged heterocyclic scaffold in medicinal chemistry, serving as a cornerstone for the development of a myriad of therapeutic agents.[1][2] Its inherent structural features, including the capacity for hydrogen bonding, dipole character, and relative metabolic stability, make it an attractive framework for drug design.[2] This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 4-amino-1,2,4-triazole derivatives, with a focus on their antimicrobial, anticonvulsant, and anticancer properties. By elucidating the causal links between molecular architecture and biological function, this document aims to equip researchers, scientists, and drug development professionals with the critical insights necessary for the rational design of novel and potent 4-amino-1,2,4-triazole-based therapeutics.

The 4-Amino-1,2,4-triazole Core: A Foundation for Diverse Bioactivity

The 1,2,4-triazole ring is a five-membered heterocycle containing three nitrogen atoms. The 4-amino substituted variant, in particular, has proven to be a versatile starting point for chemical modification.[1] The primary points of diversification on this scaffold are the C3 and C5 positions of the triazole ring and the exocyclic 4-amino group. The ease of synthesis and the ability to introduce a wide array of substituents at these positions allow for the fine-tuning of the molecule's physicochemical properties and biological activity.[1]

One of the most common and effective modifications is the conversion of the 4-amino group into a Schiff base (an imine) through condensation with various aldehydes and ketones.[1][3] This transformation not only extends the molecular framework but also introduces new points of interaction with biological targets.

Figure 1: Key diversification points of the 4-amino-1,2,4-triazole scaffold.

Antimicrobial Activity: Targeting Microbial Proliferation

Derivatives of 4-amino-1,2,4-triazole have demonstrated significant potential as antibacterial and antifungal agents, offering a promising avenue for combating the rise of drug-resistant pathogens.[4] The SAR in this context is heavily influenced by the nature of the substituents on the triazole core and any appended aromatic systems.

Key Structural Features for Antimicrobial Efficacy

• Aryl Substituents: The presence of an aryl group, often at the C5 position, is a common feature in active antimicrobial derivatives. The electronic properties of this ring are critical. For instance, the introduction of electron-withdrawing groups like halogens (chloro, bromo) or a trichloromethyl group on a phenyl ring at the C3 position has been shown to result in high antibacterial activity.[4]

• Schiff Base Moiety: The formation of Schiff bases from the 4-amino group is a consistently effective strategy for enhancing antimicrobial potency. The nature of the aldehyde or ketone used for this condensation is a key determinant of activity. For example, a Schiff base derived from a 3-nitrobenzylidene group has shown high activity against Gram-positive bacteria.[4]

• Thiol/Thione Derivatives: The incorporation of a thiol or thione group at the C3 position often imparts significant antimicrobial properties.[5] These sulfur-containing heterocycles can be further modified, for instance, by forming Schiff bases at the 4-amino position, to yield compounds with broad-spectrum antibacterial activity.[4]

Quantitative SAR Insights for Antimicrobial Agents

Compound Type	Key Substituents	Target Organism(s)	Activity (MIC)	Reference
4-amino-5-aryl-4H-1,2,4-triazole	3-(4-trichloromethylphenyl)	E. coli, B. subtilis, P. aeruginosa	5 µg/mL	[4]
Isatin Schiff/Mannich bases	Chloro and bromo groups on isatin	S. aureus, B. subtilis, P. aeruginosa, E. coli	Inhibition zone: 20-27 mm	[4]
Indole derivatives	Amino-containing derivative	S. aureus, E. coli	2 and 8 µg/mL	[4]
4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivative	4-[(3-nitrobenzylidene)amino]	S. aureus, S. pyogenes	0.264 and 0.132 mM	[4]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is a fundamental measure of a compound's antimicrobial activity. The broth microdilution method is a standard and widely used protocol.

• Preparation of Compound Stock Solution: Dissolve the synthesized 4-amino-1,2,4-triazole derivative in a suitable solvent, such as dimethyl sulfoxide (DMSO), to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well microtiter plate, perform serial twofold dilutions of the compound in a cation-adjusted Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi).[1]

• Inoculum Preparation: Prepare a standardized microbial inoculum from a fresh culture, adjusting the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the wells.[1]

• Inoculation: Add the diluted inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (inoculum with a standard antimicrobial agent) and a negative control (inoculum in broth without any compound).[1]

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.[1]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticonvulsant Activity: Modulating Neuronal Excitability

Epilepsy is a neurological disorder characterized by recurrent seizures. Several derivatives of 4-amino-1,2,4-triazole have been investigated for their anticonvulsant properties, with promising results in preclinical models.[6][7]

SAR of 4-Amino-1,2,4-triazoles as Anticonvulsants

• Aryl Pharmacophore: Similar to antimicrobial agents, an aryl moiety is a crucial component for anticonvulsant activity. The presence of electron-withdrawing groups, particularly halogens, on a phenyl ring attached to the triazole core often enhances activity.[6]

• Schiff Base Linkage: The imine linkage of Schiff bases is a recurring structural motif in potent anticonvulsant 4-amino-1,2,4-triazoles. This suggests that the azomethine group (-N=CH-) plays a key role in the interaction with the biological target.[6]

• Lipophilicity: The overall lipophilicity of the molecule influences its ability to cross the blood-brain barrier and reach its target in the central nervous system. The nature and position of substituents on the aryl rings can be modulated to optimize this property.

Experimental Protocol: Maximal Electroshock Seizure (MES) Model

The MES test is a widely used primary screening model for identifying compounds with potential anticonvulsant activity, particularly against generalized tonic-clonic seizures.

• Animal Model: Male Wistar rats or mice are commonly used.[6][7]

• Compound Administration: The synthesized 4-amino-1,2,4-triazole derivatives are typically administered orally or intraperitoneally at a specific dose (e.g., 100 mg/kg).[6][7] A control group receives the vehicle.

• Induction of Seizure: After a predetermined time (e.g., 30 minutes or 1 hour), a maximal electroshock (e.g., 50 mA for 0.2 seconds) is delivered through corneal or ear electrodes.

• Observation: The animals are observed for the presence or absence of the tonic hind limb extension phase of the seizure.

• Evaluation of Activity: A compound is considered to have anticonvulsant activity if it protects the animal from the tonic hind limb extension. The percentage of protected animals is calculated.

• Neurotoxicity Assessment: To assess potential side effects, animals are often subjected to the rotarod test to evaluate motor coordination.[8][9]

Figure 2: Workflow for the Maximal Electroshock Seizure (MES) test.

Anticancer Activity: Inhibiting Uncontrolled Cell Growth

The 4-amino-1,2,4-triazole scaffold has emerged as a promising platform for the development of novel anticancer agents.[1] Derivatives have been shown to exert cytotoxic effects against various cancer cell lines through diverse mechanisms, including the induction of apoptosis and cell cycle arrest.[3][10]

SAR of Anticancer 4-Amino-1,2,4-triazoles

• Substituents on Aryl Rings: The nature and position of substituents on aryl rings are critical for anticancer activity. For instance, in a series of 3-alkylsulfanyl-4-amino-1,2,4-triazole derivatives, specific substitutions led to compounds with potent antiproliferative activities against several cancer cell lines, including HCT116, Hela, and PC-3.[10]

• Schiff Base Derivatives: Schiff bases of 4-amino-1,2,4-triazoles have demonstrated significant dose-dependent inhibition of cancer cell proliferation.[3]

• Mechanism of Action: Some 4-amino-1,2,4-triazole derivatives have been shown to induce apoptosis and block the cell cycle in the G2/M phase in a dose-dependent manner.[10] Others have been identified as inhibitors of tubulin polymerization, a key process in cell division.

Quantitative SAR Insights for Anticancer Agents

Cell Line	Compound Type	IC₅₀ (µM)	Reference
HCT116	3-alkylsulfanyl-4-amino-1,2,4-triazole (compound 8d)	0.37	[10]
Hela	3-alkylsulfanyl-4-amino-1,2,4-triazole (compound 8d)	2.94	[10]
PC-3	3-alkylsulfanyl-4-amino-1,2,4-triazole (compound 8d)	31.31	[10]
A549	4-amino-1,2,4-triazole Schiff base derivative	144.1 µg/mL	[3]
Bel7402	4-amino-1,2,4-triazole Schiff base derivative	195.6 µg/mL	[3]

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation. It is a standard method for in vitro screening of anticancer compounds.[1]

• Cell Seeding: Seed cancer cells (e.g., A549, Hela) in a 96-well plate at a suitable density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 4-amino-1,2,4-triazole derivative in the cell culture medium. Remove the old medium from the wells and add the prepared compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).[1]

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After incubation, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for another 2-4 hours.[1]

• Formazan Solubilization: Carefully remove the medium containing MTT and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm or 570 nm using a microplate reader.[1] The absorbance is proportional to the number of viable cells.

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of cell viability against the compound concentration.

Conclusion and Future Perspectives

The 4-amino-1,2,4-triazole scaffold has unequivocally demonstrated its value in medicinal chemistry, giving rise to a plethora of derivatives with potent and diverse biological activities. The structure-activity relationships discussed in this guide highlight the critical role of substitutions at the C3, C5, and N4 positions in determining the pharmacological profile of these compounds. The formation of Schiff bases at the 4-amino position stands out as a particularly fruitful strategy for enhancing bioactivity across different therapeutic areas.

Future research in this field should focus on the following areas:

• Mechanism of Action Studies: While SAR data provides valuable insights, a deeper understanding of the molecular targets and mechanisms of action of these compounds is crucial for rational drug design and optimization.

• Combinatorial Chemistry and High-Throughput Screening: The application of combinatorial chemistry approaches to generate large libraries of 4-amino-1,2,4-triazole derivatives, coupled with high-throughput screening, could accelerate the discovery of new lead compounds.

• Pharmacokinetic and Toxicological Profiling: Promising lead compounds should be subjected to comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies to assess their drug-likeness and potential for clinical development.

• Targeted Drug Delivery: The development of strategies to specifically deliver 4-amino-1,2,4-triazole-based drugs to their site of action could enhance their efficacy and reduce off-target side effects.

By leveraging the foundational SAR knowledge and embracing modern drug discovery technologies, the full therapeutic potential of the 4-amino-1,2,4-triazole scaffold can be realized, leading to the development of novel and effective treatments for a wide range of diseases.

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• Design, synthesis and SAR exploration of tri-substituted 1,2,4-triazoles as inhibitors of the annexin A2–S100A10 protein interaction. (n.d.). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

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Unlocking the Therapeutic Potential of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol: A Technical Guide to Target Identification and Validation

Abstract

The 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including antimicrobial and anticancer properties. This technical guide focuses on a specific, promising derivative, 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, and provides a comprehensive framework for researchers and drug development professionals to explore its therapeutic potential. While direct studies on this particular molecule are nascent, this document synthesizes existing knowledge on analogous compounds to propose high-probability therapeutic targets and outlines detailed, state-of-the-art experimental workflows for their validation. We will delve into the chemical rationale behind its bioactivity, propose putative mechanisms of action, and provide actionable protocols to accelerate its journey from a promising chemical entity to a potential therapeutic agent.

Introduction: The Scientific Imperative for New Therapeutic Agents

The relentless evolution of drug resistance in pathogenic microbes and the complex heterogeneity of cancer necessitate a continuous pipeline of novel therapeutic agents with diverse mechanisms of action.[1][2] The 1,2,4-triazole nucleus is a cornerstone in the development of such agents, with numerous clinically approved drugs incorporating this versatile heterocycle.[3] The thiol and amino substitutions at the 3 and 4 positions, respectively, along with the aryl group at the 5-position, create a unique chemical architecture ripe for therapeutic exploitation. The subject of this guide, 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, combines the established bioactivity of the triazole-thiol core with the electronic and steric influences of a 2,4-dichlorophenyl moiety, suggesting a distinct and potent pharmacological profile.

Chemical Structure and Properties:

Property	Value
Molecular Formula	C₈H₆Cl₂N₄S
Molecular Weight	261.13 g/mol
IUPAC Name	4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol
SMILES	Nn1c(-c2ccc(Cl)cc2Cl)n[nH]c1=S
InChI Key	MRAFZTIQQGCSTN-UHFFFAOYSA-N

Source: CymitQuimica[4]

Review of Biological Activities in the 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol Class

Extensive research on derivatives of the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold has revealed a wealth of biological activities. Understanding these provides the foundational logic for proposing therapeutic targets for our lead compound.

• Antimicrobial Activity: Derivatives have demonstrated significant efficacy against a range of bacterial and fungal pathogens.[1][2][5] The proposed mechanisms often involve the disruption of essential cellular processes in the microbes.

• Anticancer Activity: Numerous studies have highlighted the cytotoxic effects of these compounds against various cancer cell lines.[3][6] The structure-activity relationship (SAR) studies often point to the nature of the aryl substituent as a key determinant of potency and selectivity.

• Antioxidant Activity: The thiol group in the triazole ring can contribute to antioxidant properties by scavenging free radicals, a mechanism that can be beneficial in various disease states.[6]

Proposed Therapeutic Targets for 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Based on the established bioactivities of this chemical class, we propose the following high-priority therapeutic targets for investigation. The dichlorophenyl substitution is known to enhance the lipophilicity and potential for specific halogen bonding interactions, which may confer novel target affinities or improved potency.

Anticancer Targets

The anticancer potential of triazole derivatives is often multi-faceted. We propose investigating the following pathways and enzymes:

• Tubulin Polymerization: Many heterocyclic compounds exert their anticancer effects by interfering with microtubule dynamics, leading to cell cycle arrest and apoptosis.

• Kinase Signaling Pathways: The deregulation of protein kinases is a hallmark of cancer.[3] The triazole scaffold can act as a hinge-binding motif in the ATP-binding pocket of various kinases.

• Dihydrofolate Reductase (DHFR): As an essential enzyme in nucleotide synthesis, DHFR is a validated target for cancer chemotherapy. Some triazole derivatives have been shown to inhibit DHFR.

Antimicrobial Targets

Given the prevalence of antimicrobial activity in this class, we propose focusing on targets that are essential for microbial survival and absent or significantly different in human hosts.

• Bacterial Dihydrofolate Reductase (DHFR): Similar to the anticancer rationale, inhibiting the bacterial DHFR can lead to potent antimicrobial effects.

• Fungal Ergosterol Biosynthesis: The triazole core is famous for its role in antifungal agents that inhibit lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway.

• Bacterial Cell Wall Synthesis: Enzymes involved in the synthesis of peptidoglycan are attractive targets for antibacterial agents.

Experimental Workflows for Target Validation

A systematic and rigorous approach is crucial for validating the proposed therapeutic targets. The following section outlines detailed experimental protocols.

Initial Screening and Cellular Assays

The first step is to confirm the biological activity of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol in relevant cellular models.

Workflow for Anticancer Activity Screening:

Caption: Initial screening workflow for anticancer activity.

Protocol for MTT Assay:

• Cell Seeding: Plate cancer cells in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol in culture medium and treat the cells for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability versus compound concentration and determine the IC50 value.

Target-Based Assays

Once cellular activity is confirmed, the next step is to investigate direct interactions with the proposed molecular targets.

Workflow for Enzyme Inhibition Assays:

Caption: Workflow for target-based enzyme inhibition assays.

Protocol for Tubulin Polymerization Assay:

• Reagent Preparation: Prepare a reaction buffer containing tubulin, GTP, and a fluorescence reporter.

• Compound Incubation: Incubate the reaction mixture with varying concentrations of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol.

• Initiate Polymerization: Initiate tubulin polymerization by raising the temperature to 37°C.

• Fluorescence Monitoring: Monitor the fluorescence intensity over time using a plate reader.

• Data Analysis: Analyze the polymerization curves to determine the effect of the compound on the rate and extent of tubulin assembly.

Mechanism of Action in a Cellular Context

After identifying a direct molecular target, it is essential to confirm that this interaction is responsible for the observed cellular effects.

Workflow for Cellular Mechanism of Action Studies:

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antimicrobial spectrum of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives

An In-depth Technical Guide to the Antimicrobial Spectrum of 4-Amino-5-Phenyl-4H-1,2,4-Triazole-3-Thiol Derivatives

Authored by: Gemini, Senior Application Scientist

Abstract

The persistent rise of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the urgent discovery of novel antimicrobial agents.[1] The 1,2,4-triazole nucleus is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its metabolic stability and broad spectrum of pharmacological activities.[2][3] This guide focuses on a specific, promising subclass: 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol and its derivatives. These sulfur-containing triazoles have garnered significant interest for their potent and varied antimicrobial properties.[4][5] We will provide a comprehensive overview of their synthesis, a detailed analysis of their antibacterial and antifungal spectrum supported by quantitative data, insights into their proposed mechanisms of action, and robust, field-proven experimental protocols for their synthesis and evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals actively engaged in the pursuit of next-generation antimicrobial therapeutics.

The 1,2,4-Triazole Scaffold: A Cornerstone of Antimicrobial Drug Discovery

The five-membered 1,2,4-triazole ring is an essential pharmacophore found in numerous clinically approved drugs, including the highly successful antifungal agents fluconazole and itraconazole.[6][7] Its value in drug design stems from its unique physicochemical properties:

• Metabolic Stability: The aromatic nature of the triazole ring confers resistance to metabolic degradation, improving pharmacokinetic profiles.

• Hydrogen Bonding Capacity: The presence of three nitrogen atoms allows the ring to act as both a hydrogen bond donor and acceptor, facilitating strong interactions with biological targets.[8]

• Dipole Character: The significant dipole moment of the triazole ring contributes to its binding affinity with enzymes and receptors.[8]

• Structural Versatility: The triazole core can be readily functionalized at multiple positions, allowing for the systematic exploration of structure-activity relationships (SAR).[9]

The incorporation of a thiol (or its tautomeric thione form) group at the 3-position and an amino group at the 4-position of the 5-phenyl-1,2,4-triazole scaffold introduces additional reactive and interactive centers, significantly enhancing the potential for potent antimicrobial activity.[9][10]

Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol and its Derivatives

The synthetic pathway to the core nucleus and its subsequent derivatives is a multi-step process that offers high yields and structural flexibility. The general approach involves the formation of the triazole ring via cyclization, followed by derivatization of the reactive amino and thiol groups.[4][5]

Synthesis of the Core Nucleus

The foundational compound, 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol, is typically synthesized in three steps starting from benzoic acid.[1][4]

• Hydrazide Formation: Benzoic acid is first converted to its corresponding hydrazide.

• Dithiocarbazinate Salt Formation: The hydrazide is then reacted with carbon disulfide in an alkaline solution (e.g., ethanolic potassium hydroxide) to form a potassium dithiocarbazinate salt.[4][5]

• Cyclization: The salt is cyclized by refluxing with hydrazine hydrate, which acts as the nitrogen source for the N4-amino group, yielding the target triazole-thiol nucleus.[1][4]

Synthesis of Key Derivatives

The core nucleus serves as a versatile intermediate for creating a library of derivatives, most commonly Schiff bases and thiazolidinones.

• Schiff Bases: The N4-amino group readily undergoes condensation with various substituted aromatic or heterocyclic aldehydes to form the corresponding Schiff bases (azomethines).[11] This allows for the introduction of diverse lipophilic and electronically varied substituents.

• Thiazolidinone Derivatives: The Schiff bases can be further cyclized by reacting with thioglycolic acid to yield 4-thiazolidinone derivatives, which are themselves a class of biologically active compounds.[4][5]

The overall synthetic workflow is depicted below.

General Synthetic Pathway for Triazole Derivatives.

Antimicrobial Spectrum

Derivatives of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol have demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, as well as various fungal pathogens.[2]

Antibacterial Activity

The antibacterial efficacy of these compounds is highly dependent on the nature of the substituents introduced, typically via Schiff base formation. Studies have shown significant activity against clinically relevant pathogens. For instance, certain Schiff base derivatives have shown potent activity against Staphylococcus aureus and Streptococcus pyogenes, with MIC values comparable or superior to standard antibiotics like ampicillin.[12] Other studies report promising activity against Pseudomonas aeruginosa and Bacillus cereus.[4][13]

The table below summarizes representative antibacterial activity data from the literature.

Compound Type	Substituent (R-group)	Test Organism	Activity Metric (Zone of Inhibition / MIC)	Reference
Schiff Base	3-Nitrobenzylidene	S. aureus	MIC: 0.264 mM	[12]
Schiff Base	3-Nitrobenzylidene	S. pyogenes	MIC: 0.132 mM	[12]
Schiff Base	4-Hydroxy-3-methoxybenzylidene	S. aureus	Strong Activity (Superior to Streptomycin)	[11]
Thiazolidinone	4-Chlorophenyl	S. aureus	18 mm Zone of Inhibition	[4]
Schiff Base	4-Chlorophenyl	P. aeruginosa	22 mm Zone of Inhibition	[4]
Core Derivative	N-allyl	M. tuberculosis	MIC: 4–32 µg/mL	[13]

Antifungal Activity

The 1,2,4-triazole scaffold is famously associated with antifungal action, and these thiol derivatives are no exception.[6] Significant activity has been reported against yeast-like fungi such as Candida albicans and dermatophytes like Microsporum gypseum.[4][11] In some cases, the antifungal effects of newly synthesized derivatives were found to be superior to the standard drug ketoconazole.[11]

The table below summarizes representative antifungal activity data.

Compound Type	Substituent (R-group)	Test Organism	Activity Metric (Zone of Inhibition / MIC)	Reference
Schiff Base	4-Nitrophenyl	C. albicans	20 mm Zone of Inhibition	[4]
Schiff Base	4-Hydroxy-3-methoxybenzylidene	M. gypseum	Strong Activity (Superior to Ketoconazole)	[11]
Schiff Base	2-Chlorobenzylidene	M. gypseum	Strong Activity (Superior to Ketoconazole)	[11]
Thiazolidinone	4-Nitrophenyl	C. albicans	16 mm Zone of Inhibition	[4]

Proposed Mechanisms of Action

The precise mechanisms by which these compounds exert their antimicrobial effects are still under investigation; however, evidence points to multiple potential targets, leveraging the unique structural features of the triazole-thiol scaffold.

Antifungal Mechanism

Consistent with other azole antifungals, the primary proposed mechanism is the inhibition of ergosterol biosynthesis.[8] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells.

• Target Enzyme: The triazole nitrogen atoms are believed to chelate the heme iron atom in the active site of lanosterol 14α-demethylase (CYP51), a critical cytochrome P450 enzyme.[8]

• Pathway Interruption: This binding inhibits the enzyme, blocking the conversion of lanosterol to ergosterol.

• Consequences: The depletion of ergosterol and the accumulation of toxic sterol intermediates disrupt membrane integrity and fluidity, leading to the inhibition of fungal growth and cell death.

Workflow for Agar-Well Diffusion Assay.

Conclusion and Future Outlook

The 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol scaffold represents a highly promising platform for the development of novel antimicrobial agents. The synthetic accessibility of the core and its derivatives allows for extensive chemical modification to optimize potency, selectivity, and pharmacokinetic properties. The broad-spectrum activity observed against both bacteria and fungi underscores the therapeutic potential of this chemical class.

Future research should focus on:

• Elucidating definitive mechanisms of action to enable rational drug design.

• Expanding SAR studies by synthesizing a wider array of derivatives to identify key pharmacophoric features for potent activity against specific pathogens.

• Evaluating toxicity and in vivo efficacy of the most promising lead compounds in animal models.

By leveraging the unique chemical properties of this scaffold, the scientific community can continue to develop new and effective treatments to combat the growing threat of antimicrobial resistance.

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• 1,2,4-Triazoles as Important Antibacterial Agents. MDPI.
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol deriv
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol deriv
• Review on substituted 1, 2, 4-triazoles as potent antifungal and antibacterial agents.
• A Comprehensive review on 1, 2,4 Triazole. Scribd.
• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives.
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.
• An insight on medicinal attributes of 1,2,4-triazoles.
• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Iraqi Journal of Pharmaceutical Sciences.
• A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Deriv
• A Comprehensive Technical Review of 1,2,4-Triazole Derivatives in Medicinal Chemistry. BenchChem.
• Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Pakistan Journal of Scientific & Industrial Research Series A: Physical Sciences.
• 1,2,4-Triazoles as Important Antibacterial Agents.

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The Ascendant Role of Substituted Triazole-Thiols in Antioxidant Drug Discovery: An In-Depth Technical Guide

Abstract

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is a well-established etiological factor in a spectrum of pathologies, including neurodegenerative diseases, cancer, and cardiovascular disorders.[1] This has propelled the search for novel antioxidant agents with high efficacy and low toxicity. Among the diverse heterocyclic scaffolds explored, substituted 1,2,4-triazole-3-thiols have emerged as a particularly promising class of compounds. Their unique structural features, including the presence of a reactive thiol group and an electron-rich triazole ring, confer potent antioxidant properties. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the in vitro evaluation of substituted triazole-thiols as antioxidant agents. We will delve into the mechanistic underpinnings of their antioxidant action, provide detailed, field-proven protocols for key in vitro assays, and explore the critical structure-activity relationships that govern their efficacy.

Mechanistic Insights into the Antioxidant Action of Triazole-Thiols

The antioxidant capacity of substituted triazole-thiols is not monolithic but rather a composite of multiple mechanisms. The thiol (-SH) group is the primary driver of this activity, acting through several pathways.[2][3]

• Radical Quenching via Hydrogen Atom Donation: The sulfhydryl group can readily donate a hydrogen atom to neutralize highly reactive free radicals (R•), thereby terminating the damaging radical chain reactions.[4] The resulting thiyl radical (RS•) is relatively stable and can undergo further reactions that do not propagate the oxidative damage.[5]

• Electron Donation: Triazole-thiols can also act as electron donors to reduce oxidizing species. This is a key mechanism in assays such as the Ferric Reducing Antioxidant Power (FRAP) assay.[6][7]

• Metal Ion Chelation: Transition metals like iron (Fe²⁺) and copper (Cu²⁺) can catalyze the formation of the highly destructive hydroxyl radical via the Fenton and Haber-Weiss reactions.[8] The nitrogen and sulfur atoms in the triazole-thiol scaffold can effectively chelate these metal ions, rendering them redox-inactive and preventing the initiation of oxidative damage.[8][9]

The overall antioxidant potential of a specific substituted triazole-thiol is a function of these interconnected mechanisms, with the specific substitutions on the triazole ring modulating the electron density and steric accessibility of the active moieties.

Synthesis of Substituted 1,2,4-Triazole-3-Thiols: A General Overview

The synthesis of 4,5-substituted-4H-1,2,4-triazole-3-thiols is a well-established area of heterocyclic chemistry. A common and versatile method involves the cyclization of 1,4-substituted thiosemicarbazides in an alkaline medium.[10][11] This multi-step synthesis typically proceeds as follows:

• Hydrazide Formation: A carboxylic acid is converted to its corresponding hydrazide.

• Thiosemicarbazide Synthesis: The hydrazide is then reacted with an appropriate isothiocyanate to yield a 1,4-disubstituted thiosemicarbazide.[12]

• Alkaline Cyclization: The thiosemicarbazide derivative undergoes intramolecular cyclization in the presence of a base (e.g., sodium hydroxide or potassium hydroxide) to form the desired 4,5-substituted-4H-1,2,4-triazole-3-thiol.[10][13]

The versatility of this synthetic route allows for the introduction of a wide variety of substituents at the N-4 and C-5 positions of the triazole ring, facilitating the generation of diverse chemical libraries for structure-activity relationship studies.[12][13]

Core In Vitro Assays for Evaluating Antioxidant Properties

A multi-assay approach is crucial for a comprehensive assessment of the antioxidant potential of substituted triazole-thiols, as different assays reflect different mechanisms of action. Below are detailed protocols for the most widely accepted and informative in vitro assays.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is one of the most common, rapid, and straightforward methods for evaluating the radical scavenging ability of a compound.[14][15]

Principle: DPPH is a stable free radical with a deep violet color, exhibiting a characteristic absorbance maximum around 517 nm.[14][15] When a hydrogen-donating antioxidant is added, the DPPH radical is reduced to the pale yellow hydrazine, resulting in a decrease in absorbance.[14][16] The degree of discoloration is proportional to the scavenging potential of the antioxidant.[14]

Experimental Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.2 mM): Dissolve 7.89 mg of DPPH in 100 mL of methanol or ethanol. Protect the solution from light by wrapping the flask in aluminum foil. This solution should be prepared fresh.[14]

  • Test Compound Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve the substituted triazole-thiol in an appropriate solvent (e.g., DMSO, methanol, or ethanol).

  • Working Solutions: Prepare a series of dilutions of the test compound from the stock solution.

  • Positive Control: Prepare a series of dilutions of a standard antioxidant such as ascorbic acid or Trolox.

• Assay Procedure (96-well plate format):

  • Add 100 µL of the different concentrations of the test compound or positive control to triplicate wells.

  • Add 100 µL of the solvent to triplicate wells to serve as the negative control.

  • Initiate the reaction by adding 100 µL of the 0.2 mM DPPH solution to all wells except the blank.

  • Add 100 µL of the solvent to the blank wells.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.[17]

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the negative control and A_sample is the absorbance of the test compound.

  • Plot the percentage of inhibition against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Causality and Self-Validation:

• Why a dark incubation? DPPH is light-sensitive, and incubation in the dark prevents its photodegradation, ensuring that the observed decrease in absorbance is solely due to the antioxidant activity of the test compound.[14]

• Why a positive control? A standard antioxidant like ascorbic acid validates the assay setup and provides a benchmark for comparing the activity of the test compounds.

• Why a blank? The blank corrects for the absorbance of the solvent and the microplate.

Caption: Workflow for the DPPH Radical Scavenging Assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay is another widely used method that is applicable to both hydrophilic and lipophilic antioxidants.[18][19]

Principle: ABTS is oxidized by potassium persulfate to generate the ABTS radical cation (ABTS•⁺), which is a blue-green chromophore with a characteristic absorbance at 734 nm.[19] In the presence of an antioxidant, the ABTS•⁺ is reduced back to its colorless neutral form, and the decrease in absorbance is proportional to the antioxidant's activity.[20]

Experimental Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Prepare a 7 mM aqueous solution of ABTS.

  • Potassium Persulfate Stock Solution (2.45 mM): Prepare a 2.45 mM aqueous solution of potassium persulfate.[19]

  • ABTS•⁺ Working Solution: Mix equal volumes of the ABTS and potassium persulfate stock solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours.[19] This solution is then diluted with ethanol or a suitable buffer to an absorbance of 0.70 ± 0.02 at 734 nm.[21]

  • Test Compound and Positive Control Solutions: Prepare as described for the DPPH assay.

• Assay Procedure:

  • Add a small volume (e.g., 10-20 µL) of the test compound or positive control to the wells of a 96-well plate.[19]

  • Add a larger volume (e.g., 180-190 µL) of the diluted ABTS•⁺ working solution to each well.[19]

  • Incubate at room temperature in the dark for a specified time (e.g., 6-30 minutes).[19]

  • Measure the absorbance at 734 nm.[21]

• Data Analysis:

  • Calculate the percentage of scavenging activity as described for the DPPH assay.

  • Determine the IC₅₀ value.

Causality and Self-Validation:

• Why the 12-16 hour incubation for ABTS•⁺ generation? This extended incubation ensures the complete formation of the radical cation, leading to a stable and reproducible assay.[19]

• Why is the absorbance adjusted? Adjusting the initial absorbance of the ABTS•⁺ solution standardizes the assay, ensuring that results are comparable across different experiments.[21]

Caption: Workflow for the ABTS Radical Cation Scavenging Assay.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the total antioxidant power of a sample based on its ability to reduce ferric ions (Fe³⁺) to ferrous ions (Fe²⁺).[6][22]

Principle: At a low pH, antioxidants reduce a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color with an absorbance maximum at 593 nm.[22] The change in absorbance is directly proportional to the total reducing power of the antioxidant.[22]

Experimental Protocol:

• Reagent Preparation:

  • FRAP Reagent: Prepare fresh by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and FeCl₃ solution (20 mM) in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

  • Ferrous Standard (e.g., FeSO₄): Prepare a standard curve using known concentrations of FeSO₄.

  • Test Compound and Positive Control Solutions: Prepare as previously described.

• Assay Procedure:

  • Add a small volume of the sample, standard, or positive control to the wells of a 96-well plate.

  • Add a larger volume of the pre-warmed FRAP reagent to each well.

  • Incubate at 37°C for a specified time (e.g., 4-60 minutes).[7][22]

  • Measure the absorbance at 593 nm.

• Data Analysis:

  • Construct a standard curve using the absorbance values of the ferrous standards.

  • Express the FRAP value of the sample in terms of ferrous ion equivalents (e.g., µM Fe²⁺/mg of compound) by comparing its absorbance to the standard curve.

Causality and Self-Validation:

• Why a low pH? The acidic environment (pH 3.6) is optimal for the reduction of the Fe³⁺-TPTZ complex and maintains iron solubility.[6][22]

• Why a standard curve? The ferrous sulfate standard curve is essential for quantifying the reducing power of the test compounds in standardized units.

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) Assay.

Ferrous Ion (Fe²⁺) Chelating Activity Assay

This assay assesses the ability of a compound to chelate ferrous ions, which are potent pro-oxidants.

Principle: Ferrozine can form a stable, magenta-colored complex with Fe²⁺ ions.[23] In the presence of a chelating agent, the formation of this complex is disrupted, resulting in a decrease in the color intensity.[24] The absorbance is measured spectrophotometrically at 562 nm.

Experimental Protocol:

• Reagent Preparation:

  • FeCl₂ Solution (2 mM): Prepare a 2 mM aqueous solution of ferrous chloride.

  • Ferrozine Solution (5 mM): Prepare a 5 mM aqueous solution of ferrozine.[23]

  • Test Compound Solutions: Prepare a series of dilutions of the test compound.

  • Positive Control: Prepare a series of dilutions of a known chelating agent like EDTA.[8]

• Assay Procedure:

  • Add 100 µL of the test compound or positive control to the wells of a 96-well plate.[8]

  • Add 50 µL of the 2 mM FeCl₂ solution to all wells and incubate for 5 minutes.[8]

  • Initiate the reaction by adding 50 µL of the 5 mM ferrozine solution to all wells.[8]

  • Incubate at room temperature in the dark for 10 minutes.[8]

  • Measure the absorbance at 562 nm.

• Data Analysis:

  • Calculate the percentage of metal chelating activity using the following formula: % Chelating Activity = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control (without the test compound) and A_sample is the absorbance in the presence of the test compound.

  • Determine the IC₅₀ value.

Causality and Self-Validation:

• Why EDTA as a positive control? EDTA is a strong, well-characterized metal chelator, making it an ideal standard to validate the assay and benchmark the performance of the test compounds.[8]

• Sequential addition of reagents: Adding the test compound before the ferrozine allows the compound to chelate the Fe²⁺ ions first, ensuring that the assay accurately measures the chelating ability of the test substance.

Structure-Activity Relationship (SAR) of Substituted Triazole-Thiols

The antioxidant activity of 1,2,4-triazole-3-thiols is profoundly influenced by the nature and position of the substituents on the triazole ring. Understanding these relationships is pivotal for the rational design of more potent antioxidant agents.

• The Thiol Group: The presence of the thiol (-SH) group is generally considered essential for high antioxidant activity. The tautomeric equilibrium between the thione (C=S) and thiol (-SH) forms exists, with the thiol form being the more active antioxidant.[25][26] S-alkylation of the thiol group often leads to a decrease in radical scavenging activity.[27]

• Substituents at the N-4 Position:

  • Electron-donating groups: The introduction of electron-donating groups, such as amino (-NH₂) or alkyl groups, at the N-4 position can enhance antioxidant activity.[28] These groups can increase the electron density of the triazole ring and facilitate hydrogen or electron donation.

  • Aromatic substituents: An aryl group at the N-4 position can also influence activity, with the effect depending on the substituents on the aromatic ring itself. Electron-donating groups on the phenyl ring generally improve activity.

• Substituents at the C-5 Position:

  • Aromatic and Heterocyclic Rings: The presence of phenolic or other heterocyclic rings at the C-5 position can significantly enhance antioxidant activity.[29] For instance, a phenol-substituted triazole can exhibit potent radical scavenging due to the combined action of the thiol and the phenolic hydroxyl group.[29]

  • Electron-withdrawing vs. Electron-donating groups: The electronic nature of the substituent at C-5 plays a crucial role. Electron-donating groups tend to increase activity, while electron-withdrawing groups may diminish it.[16]

Table 1: Summary of Structure-Activity Relationships for Antioxidant Activity of Substituted Triazole-Thiols

Position of Substitution	Substituent Type	General Effect on Antioxidant Activity	Rationale
C-3	Thiol (-SH)	Essential for high activity	Acts as a primary hydrogen/electron donor and metal chelator.[2][3]
S-Alkylation	Generally decreases activity	Blocks the active thiol group.[27]
N-4	Amino (-NH₂)	Often increases activity	Potent electron-donating group.[28]
Aryl (e.g., Phenyl)	Variable; often increases activity	Can participate in radical stabilization through resonance.[28]
C-5	Phenolic group	Significantly increases activity	Provides an additional site for radical scavenging.[29]
Electron-donating groups	Generally increase activity	Enhance the ability to donate electrons or hydrogen atoms.[16]
Electron-withdrawing groups	Generally decrease activity	Reduce the electron density of the molecule.[16]

Conclusion and Future Directions

Substituted 1,2,4-triazole-3-thiols represent a versatile and highly promising scaffold for the development of novel antioxidant therapeutics. Their multifaceted mechanism of action, coupled with their synthetic tractability, makes them an attractive area for further investigation. The in vitro assays detailed in this guide provide a robust framework for the initial screening and characterization of these compounds. Future research should focus on the systematic exploration of the chemical space around the triazole-thiol core, guided by the structure-activity relationships outlined herein. Furthermore, promising lead compounds identified through these in vitro studies should be advanced to more complex cellular and in vivo models to validate their efficacy and safety profiles, ultimately paving the way for their potential clinical application in the management of oxidative stress-related diseases.

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A Preliminary Investigation into the Corrosion Inhibition Properties of Triazoles

An In-depth Technical Guide:

This guide provides a comprehensive technical overview for researchers, scientists, and professionals engaged in the development of corrosion inhibitors. We will delve into the core principles and practical methodologies for evaluating the efficacy of triazole derivatives, a class of heterocyclic compounds showing immense promise in metal protection. Our focus will be on the causality behind experimental choices, ensuring a robust and self-validating investigative process.

The Imperative for Corrosion Inhibition

Corrosion is an electrochemical process that causes the gradual degradation of materials, primarily metals, through chemical reactions with their environment. The global economic impact of corrosion is staggering, estimated to be approximately 3.4% of the world's Gross Domestic Product[1][2]. This underscores the critical need for effective corrosion mitigation strategies. Among the most practical and efficient approaches is the use of organic corrosion inhibitors—chemical substances that, when added in small concentrations to a corrosive environment, significantly decrease the rate of corrosion[3][4]. These inhibitors function by adsorbing onto the metal surface, forming a protective film that acts as a barrier to corrosive agents[1][5].

The Triazole Advantage: A Molecular Perspective

Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms. Their unique molecular and electronic structure makes them exceptionally effective corrosion inhibitors[1][5]. The efficacy of triazoles and their derivatives stems from several key features:

• Heteroatoms as Active Centers: The presence of multiple nitrogen atoms (and often other heteroatoms like sulfur or oxygen in derivatives) provides active centers with lone-pair electrons.

• Pi-Electron Systems: The aromaticity of the triazole ring provides a source of π-electrons.

• Adsorption Capability: These structural elements facilitate strong adsorption onto metal surfaces. The lone-pair electrons can form coordinate bonds with the vacant d-orbitals of metal atoms, while the π-electrons can also interact with the metal surface[1][3]. This leads to the formation of a stable, protective film that isolates the metal from the corrosive medium.

Mechanism of Inhibition: The Protective Shield

The primary mechanism of corrosion inhibition by triazoles involves the adsorption of inhibitor molecules onto the metal surface, which can occur through two main processes[3]:

• Physisorption (Physical Adsorption): This involves electrostatic interactions between the charged metal surface and charged inhibitor molecules. It is a relatively weaker form of adsorption.

• Chemisorption (Chemical Adsorption): This involves the sharing of electrons or electron transfer from the inhibitor molecules to the metal surface (or vice versa) to form a coordinate-type bond. This is a much stronger and more stable form of adsorption[3].

Often, the inhibition process is a combination of both, leading to the formation of a robust protective layer that blocks both anodic (metal dissolution) and cathodic (e.g., hydrogen evolution) reactions, classifying many triazoles as mixed-type inhibitors[1][5][6].

Caption: Mechanism of triazole adsorption on a metal surface.

A Structured Workflow for Inhibitor Evaluation

A systematic preliminary investigation is crucial to characterize a novel triazole derivative. The following workflow ensures a logical progression from initial screening to detailed mechanistic insights.

Caption: A logical workflow for evaluating triazole corrosion inhibitors.

Core Experimental Protocols

This section details the methodologies for the key experiments outlined in the workflow. The rationale behind each technique is explained to provide a deeper understanding of the data generated.

Weight Loss Measurements: The Foundational Assay

This gravimetric method is the most straightforward technique for determining corrosion rate and inhibition efficiency. Its value lies in its simplicity and directness, making it an ideal first-pass screening tool.[7][8][9]

Protocol:

• Coupon Preparation: Prepare pre-weighed metal coupons (e.g., mild steel) of known dimensions. Polish the surfaces with successively finer grades of emery paper, degrease with a solvent like acetone, wash with distilled water, and dry thoroughly.

• Initial Weighing: Accurately weigh each coupon to four decimal places using an analytical balance (W_initial).

• Immersion: Immerse the coupons in the corrosive medium (e.g., 1M HCl) with and without various concentrations of the triazole inhibitor. A control (blank) solution without the inhibitor is mandatory. Run each concentration and the blank in triplicate for statistical validity.

• Incubation: Maintain the solutions at a constant temperature for a specified duration (e.g., 6-24 hours).

• Final Weighing: After the immersion period, remove the coupons, carefully clean them to remove corrosion products, wash, dry, and re-weigh them (W_final).

• Calculations:

  • Corrosion Rate (CR): CR = (W_initial - W_final) / (A * t) where A is the surface area and t is the immersion time.

  • Inhibition Efficiency (IE%): IE% = [(CR_blank - CR_inhibitor) / CR_blank] * 100

Causality: The difference in mass loss between the uninhibited and inhibited systems directly quantifies the inhibitor's ability to protect the metal surface. This provides a clear, quantitative measure of performance.

Electrochemical Techniques: Probing the Interface

Electrochemical methods are rapid and provide invaluable mechanistic information about the corrosion process and the inhibitor's mode of action.[4][8][10]

This technique measures the current response of the metal to a controlled change in potential. It is used to determine the corrosion current (a direct measure of corrosion rate) and to identify whether the inhibitor primarily affects the anodic or cathodic reaction.[11][12][13]

Protocol:

• Cell Setup: Use a standard three-electrode cell containing the corrosive solution. The metal coupon serves as the working electrode (WE), a platinum wire as the counter electrode (CE), and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode (RE).

• Stabilization: Allow the working electrode to stabilize in the solution for approximately 30-60 minutes to reach a steady open circuit potential (OCP).

• Polarization Scan: Scan the potential from a cathodic value (e.g., -250 mV vs. OCP) to an anodic value (e.g., +250 mV vs. OCP) at a slow, constant scan rate (e.g., 0.5-1 mV/s).

• Data Analysis: Plot the logarithm of the current density (log i) versus the potential (E). Extrapolate the linear Tafel regions of the anodic and cathodic curves back to the corrosion potential (E_corr) to determine the corrosion current density (i_corr).

• Inhibition Efficiency Calculation: IE% = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] * 100

Interpretation:

• A significant decrease in i_corr indicates effective inhibition.

• If the change in E_corr is less than 85 mV, the inhibitor is classified as mixed-type .

• A predominant shift in the anodic curve suggests an anodic inhibitor , while a shift in the cathodic curve indicates a cathodic inhibitor .[13]

Caption: Illustrative Potentiodynamic Polarization (Tafel) Plot.

EIS is a powerful non-destructive technique that probes the properties of the metal/solution interface. It provides information on the resistance of the protective film and the kinetics of the corrosion process.[14][15][16]

Protocol:

• Cell Setup: Use the same three-electrode setup as for PDP.

• Stabilization: Allow the system to reach a steady OCP.

• Measurement: Apply a small amplitude AC potential signal (e.g., 10 mV) at the OCP over a wide range of frequencies (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is typically visualized in two ways:

  • Nyquist Plot: A plot of the imaginary impedance (-Z") versus the real impedance (Z'). For a simple corrosion system, this appears as a depressed semicircle.

  • Bode Plot: Plots of the impedance modulus (|Z|) and phase angle (θ) versus frequency.

• Equivalent Circuit Modeling: Model the impedance data using an equivalent electrical circuit (e.g., a Randles circuit) to extract quantitative parameters. The most important parameter is the charge transfer resistance (R_ct) , which is inversely proportional to the corrosion rate.

• Inhibition Efficiency Calculation: IE% = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] * 100

Interpretation:

• A larger diameter of the Nyquist semicircle corresponds to a higher R_ct and thus better corrosion protection.[17]

• A decrease in the double-layer capacitance (C_dl) value upon inhibitor addition suggests the displacement of water molecules by the inhibitor molecules at the interface, indicating adsorption.[16][17]

Caption: Illustrative Nyquist plot showing increased charge transfer resistance.

Surface Analysis Techniques

These techniques provide direct visual and compositional evidence of the protective film formed by the inhibitor on the metal surface.[4][10][18]

• Scanning Electron Microscopy (SEM): Provides high-magnification images of the metal surface. A comparison of images before and after immersion in the corrosive medium (with and without inhibitor) can reveal a smoother, less damaged surface in the presence of the inhibitor, confirming its protective action.[19]

• Atomic Force Microscopy (AFM): Delivers 3D topographical maps of the surface at the nanoscale. It can quantify the reduction in surface roughness due to the formation of a protective inhibitor film.[6][20]

• X-ray Photoelectron Spectroscopy (XPS): An elemental analysis technique that confirms the presence of elements from the triazole inhibitor (like N, S, O) on the metal surface, providing direct evidence of adsorption and film formation.[21][22]

• Fourier-Transform Infrared Spectroscopy (FTIR): Identifies the functional groups present in the adsorbed layer. Shifts in the characteristic absorption bands of the inhibitor molecule after adsorption can provide insights into the nature of the chemical bonds formed with the metal surface.[20][22]

Structure-Activity and Environmental Factors

The performance of a triazole inhibitor is not solely intrinsic but is influenced by its molecular structure and the surrounding environment.

Structure-Activity Relationship

Modifying the triazole ring with different functional groups can significantly enhance its inhibition efficiency. Substituents can increase the electron density at the active centers, increase the molecule's size to cover a larger surface area, or improve its solubility in the corrosive medium.[1][5][7]

Triazole Derivative	Metal/Medium	Max IE%	Reference
(1-Benzyl-1H-1,2,3-triazol-4-yl)methanol (BTM)	Mild Steel/1M HCl	~85%
(1-(pyridin-4-ylmethyl)-1H-1,2,3-triazol-4-yl)methanol (PTM)	Mild Steel/1M HCl	>90%
4-methyl-7-(...)-coumarin-triazole derivative (6d)	Carbon Steel/2M HCl	95%	[23]
3-amino-5-mercapto-1,2,4-triazole	CuNi Alloy/NaCl	>95%	[24]

Effect of Concentration and Temperature

• Concentration: Generally, inhibition efficiency increases with inhibitor concentration up to an optimal or critical concentration, after which it may plateau.[23][25] This is due to increased surface coverage as more molecules become available for adsorption.

• Temperature: The effect of temperature is complex. For physisorption, efficiency typically decreases with increasing temperature as the electrostatic bonds are weaker. For chemisorption, efficiency might increase up to a certain temperature before decreasing due to desorption or inhibitor degradation.[25][26] Studying the effect of temperature helps in calculating thermodynamic parameters of adsorption, such as the Gibbs free energy of adsorption (ΔG°ads), which helps differentiate between physisorption and chemisorption.[27]

The Role of Computational Chemistry

Modern inhibitor design is increasingly guided by computational methods, which can predict the effectiveness of a molecule before its synthesis, saving significant time and resources.

• Quantum Chemical Calculations (DFT): Density Functional Theory (DFT) is used to calculate electronic properties of the inhibitor molecule that correlate with its performance.[28][29][30] Key parameters include:

  • E_HOMO (Energy of the Highest Occupied Molecular Orbital): Relates to the molecule's ability to donate electrons. Higher E_HOMO values often correlate with better inhibition.[29]

  • E_LUMO (Energy of the Lowest Unoccupied Molecular Orbital): Relates to the molecule's ability to accept electrons. Lower E_LUMO values are favorable.[30]

  • Energy Gap (ΔE = E_LUMO - E_HOMO): A smaller energy gap implies higher reactivity and generally better inhibition efficiency.[27]

  • Dipole Moment (μ): A higher dipole moment may increase the adsorption of the inhibitor on the metal surface.[27]

Conclusion and Future Directions

Triazoles and their derivatives stand out as a highly versatile and effective class of corrosion inhibitors. A systematic investigation, combining gravimetric, electrochemical, and surface analysis techniques, is essential for a comprehensive evaluation of their performance and mechanism. The synergistic use of experimental data and computational modeling provides a powerful platform for understanding structure-activity relationships and designing next-generation, high-performance, and environmentally friendly corrosion inhibitors. Future research should continue to explore novel triazole structures, the synergistic effects of combining triazoles with other compounds, and their application in a wider range of industrial environments.

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Exploring the Antiviral Potential of 5-Substituted-4H-1,2,4-triazole-3-thiols: A Privileged Scaffold in Drug Discovery

An In-Depth Technical Guide for Researchers

Executive Summary: The 1,2,4-triazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its metabolic stability, favorable pharmacokinetic properties, and versatile synthetic accessibility.[1] This guide focuses on a specific, highly promising subclass: 5-substituted-4H-1,2,4-triazole-3-thiols. These compounds exhibit a broad spectrum of antiviral activities, targeting a range of DNA and RNA viruses, including influenza, coronaviruses, HIV, and herpes viruses.[2][3] Their therapeutic potential stems from the unique thione-thiol tautomerism and the capacity for diverse substitutions at the C5 position, allowing for fine-tuning of their biological activity. This document provides a comprehensive overview of their synthesis, mechanisms of action, structure-activity relationships, and key experimental protocols, designed to equip researchers and drug development professionals with the foundational knowledge to innovate in this area.

The 1,2,4-Triazole Core: A Foundation for Antiviral Agents

The 1,2,4-triazole moiety is a five-membered heterocycle with three nitrogen atoms that has become a vital structural component in a multitude of clinically approved drugs.[4][5] Its advantages as a core framework for antiviral compounds are numerous and well-documented.[6][7]

• Chemical and Metabolic Stability: The aromatic nature of the triazole ring confers high resistance to hydrolysis and oxidative degradation, ensuring the molecule remains intact en route to its biological target.[6]

• Pharmacokinetic Profile: Triazole derivatives often exhibit excellent bioavailability and favorable pharmacokinetic profiles with low toxicity, making them promising drug candidates.[1][6]

• Bioisosterism: The triazole ring can act as a bioisostere of amide, ester, or carboxyl groups, allowing it to engage in crucial hydrogen bonding and dipole-dipole interactions with biological receptors and enzymes.[1][8]

• Synthetic Versatility: The scaffold allows for chemical modification at multiple positions, enabling the systematic optimization of activity, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties.[6][7]

A notable example of a triazole-based antiviral is Ribavirin, a broad-spectrum agent effective against several RNA and DNA viruses.[1][4] This precedent underscores the inherent potential of the triazole scaffold in antiviral drug design.

The 5-Substituted-4H-1,2,4-triazole-3-thiol Moiety

The focus of this guide is the 1,2,4-triazole ring functionalized with a thiol/thione group at the C3 position and a variable substituent at the C5 position. A critical feature of this scaffold is its existence in two tautomeric forms: the thiol and the thione.[9] In neutral solutions and the solid state, the thione form typically predominates. This tautomerism is crucial as it influences the molecule's ability to act as a proton donor or acceptor and engage in hydrogen bonding, which is fundamental to its interaction with viral targets.[9]

Caption: Thiol-Thione Tautomerism of the Core Scaffold.

General Synthetic Strategies

The most prevalent and efficient method for synthesizing 4,5-disubstituted-1,2,4-triazole-3-thiols involves the base-catalyzed intramolecular cyclization of 1,4-disubstituted thiosemicarbazides.[10][11] This multi-step process is reliable and accommodates a wide variety of substituents.

Caption: General workflow for the synthesis of target compounds.

Experimental Protocol: Synthesis of 5-Aryl-4-alkyl-4H-1,2,4-triazole-3-thiol

This protocol provides a generalized, self-validating procedure for laboratory synthesis.

Step 1: Synthesis of 1-(Aroyl)-4-(alkyl)thiosemicarbazide (Intermediate)

• Dissolve the starting aroylhydrazide (10 mmol) in 50 mL of absolute ethanol in a 100 mL round-bottom flask.

• Add the desired alkyl isothiocyanate (10 mmol) to the solution.

• Reflux the reaction mixture for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Causality: The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate to form the thiosemicarbazide linkage. Refluxing provides the necessary activation energy.

• After completion, cool the mixture to room temperature. The precipitated solid is the thiosemicarbazide intermediate.

• Filter the solid, wash with cold ethanol, and dry under vacuum. The product is typically pure enough for the next step.

Step 2: Cyclization to 5-Aryl-4-alkyl-4H-1,2,4-triazole-3-thiol

• Suspend the synthesized thiosemicarbazide (8 mmol) in 40 mL of an 8% (w/v) aqueous sodium hydroxide solution.[10]

• Reflux the mixture for 6-8 hours with constant stirring. The solution will typically become clear as the reaction progresses.

  • Causality: The strong base (NaOH) deprotonates the amide nitrogen, which then acts as a nucleophile, attacking the thiocarbonyl carbon in an intramolecular condensation-cyclization reaction, eliminating a molecule of water.[11]

• Cool the reaction mixture in an ice bath and carefully acidify to pH 5-6 using concentrated hydrochloric acid (HCl).

• The target 1,2,4-triazole-3-thiol will precipitate out of the solution.

• Filter the crude product, wash thoroughly with cold water to remove salts, and dry.

• Validation/Purification : Recrystallize the product from an appropriate solvent (e.g., ethanol/water mixture) to obtain a pure compound.[12]

• Characterization : Confirm the structure using IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry.[13] The IR spectrum should show the absence of a C=O peak from the hydrazide and the presence of C=S and N-H/S-H peaks.[10][12]

Spectrum of Antiviral Activity

Derivatives of 5-substituted-4H-1,2,4-triazole-3-thiol have demonstrated promising activity against a diverse array of human viruses. This broad-spectrum potential makes them an attractive scaffold for developing novel therapeutics.

Virus Family	Specific Virus	Key Findings / Example	Reference
Orthomyxoviridae	Influenza A (H1N1, H3N2)	R-configuration enantiomers with electron-withdrawing groups showed potent activity against H1N1 strains.	[1]
Coronaviridae	MERS-CoV, SARS-CoV	Halogenated derivatives of 4-amino-5-hydrazino-4H-1,2,4-triazole-3-thiol were effective inhibitors of the MERS-CoV Nsp13 helicase.	[1][8]
Retroviridae	Human Immunodeficiency Virus (HIV-1)	3,4-disubstituted triazole-5-thione derivatives showed high activity against HIV-1 with good pharmacokinetic properties.	[1]
Hepadnaviridae	Hepatitis B Virus (HBV)	Triazole derivatives have been identified as susceptible agents against HBV.	[2][3]
Flaviviridae	Hepatitis C Virus (HCV)	The triazole scaffold is a known framework for developing anti-HCV agents.	[2][3]
Herpesviridae	Herpes Simplex Virus (HSV-1, HSV-2)	Isosteric analogs of acyclovir containing the 1,2,4-triazole ring are active against HSV-1.	[1]

Mechanisms of Antiviral Action

The versatility of the 1,2,4-triazole-3-thiol scaffold allows it to interfere with multiple stages of the viral life cycle. The primary mechanisms involve the inhibition of key viral enzymes essential for replication and propagation.[6]

Caption: Potential viral enzyme targets for triazole-3-thiol derivatives.

• Enzyme Inhibition : Many derivatives function by binding to the active sites of viral enzymes.[6]

  • Helicases : Certain triazole-thiols, particularly those with halogen substitutions, have been identified as potent inhibitors of the MERS-CoV helicase, an enzyme critical for unwinding viral RNA during replication.[1][8]

  • Polymerases : By mimicking natural purine nucleosides, triazole derivatives can inhibit viral DNA or RNA polymerases, thereby disrupting the replication of the viral genome.[6]

  • Proteases : These compounds can block viral proteases, which are responsible for cleaving large viral polyproteins into functional units necessary for assembling new virions.[6]

• Blocking Viral Entry : Some derivatives may interact with proteins or lipids on the host cell membrane, preventing the virus from binding to its target receptors and gaining entry.[6]

Structure-Activity Relationship (SAR) Insights

Optimizing the antiviral potency of this scaffold hinges on understanding how different substituents at the C5 and N4 positions influence biological activity.

• Substituents on a C5-Aryl Ring : The nature and position of groups on an aromatic ring at the C5 position are critical.

  • A hydroxyl group (-OH) at the para-position of a phenyl ring was found to increase hydrogen bonding with target proteins, enhancing activity.[4]

  • A nitro group (-NO2) at the para-position can increase the lipophilicity of the compound, potentially allowing for easier penetration of cell walls and leading to higher activity.[4]

  • Halogen atoms (e.g., -Cl, -Br) can have varied effects. While sometimes decreasing general antimicrobial activity, specific halogen placements (e.g., para-position) have been shown to be crucial for potent inhibition of viral enzymes like the MERS-CoV helicase.[1][4]

• Stereochemistry : For chiral derivatives, stereochemistry can be determinative. Enantiomers of 1,2,4-triazole-3-thiones with an R-configuration were potent against influenza A (H1N1), whereas the corresponding S-enantiomers were inactive.[1] This highlights the importance of a specific three-dimensional arrangement for effective binding to the viral target.

• Lipophilicity : The overall lipophilicity of the molecule, influenced by substituents at both the C5 and N4 positions, is a key factor in determining antiviral activity, likely by affecting cell membrane permeability and target accessibility.[1]

Future Perspectives

The 5-substituted-4H-1,2,4-triazole-3-thiol scaffold remains a highly fertile ground for the discovery of novel antiviral agents. Future research should focus on several key areas:

• Mechanism Deconvolution : Elucidating the precise molecular targets for lead compounds against specific viruses.

• Computational Chemistry : Leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to rationally design next-generation inhibitors with enhanced potency and selectivity.[6][7]

• Pharmacokinetic Optimization : Modifying lead compounds to improve their ADME properties and reduce potential toxicity, paving the way for in vivo studies.

• Combinatorial Synthesis : Expanding chemical libraries with diverse substitutions to explore a wider chemical space and identify novel antiviral hits.

The chemical stability, synthetic tractability, and proven broad-spectrum activity of these compounds solidify their role as a critical scaffold in the ongoing search for effective treatments against existing and emerging viral threats.[6][14]

References

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• Atamanyuk, D., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [https://www.mdpi.com/2 organics6010041]([Link] organics6010041)

• Zarubaev, V. V., et al. (2021). Antiviral activity of 1,2,4-triazole derivatives (microreview). Chemistry of Heterocyclic Compounds, 57(8), 837-840. [Link]

• Patel, H., et al. (2015). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][6][14] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

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• El-Sayed, H. A., et al. (2014). Synthesis, Antiviral, and Antimicrobial Activity of 1,2,4-Triazole Thioglycoside Derivatives. Phosphorus, Sulfur, and Silicon and the Related Elements, 188(5), 565-577. [Link]

• Tkachuk, D. O., et al. (2022). Novel[2][6][14]triazolo[3,4-b][3][6][14]thiadiazine and[2][6][14]triazolo[3,4-b][3][6][14]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. Molecules, 27(20), 6835. [Link]

• Kaur, R., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Bioorganic Chemistry, 116, 105284. [Link]

• Petrikaite, V., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5344. [Link]

• El-Malah, A. A., et al. (2021). Triazole, imidazole, and thiazole-based compounds as potential agents against coronavirus. Future Medicinal Chemistry, 13(9), 887-900. [Link]

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• Ameen, D. S. M., et al. (2022). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Al Mustansiriyah Journal of Pharmaceutical Sciences, 22(3), 65-81. [Link]

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• Gaponova, A. S., et al. (2024). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• Sangwan, S., et al. (2020). Thiazole Compounds as Antiviral Agents: An Update. Current Topics in Medicinal Chemistry, 20(24), 2189-2224. [Link]

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• El-Kafrawy, A., et al. (2022). In Vitro and In Vivo Antiviral Studies of New Heteroannulated 1,2,3-Triazole Glycosides Targeting the Neuraminidase of Influenza A Viruses. Molecules, 27(6), 1845. [Link]

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Protocols & Analytical Methods

Detailed Protocol for the Synthesis of 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiols

An Application Guide for Drug Development Professionals

Introduction: The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, serving as a privileged scaffold in a multitude of therapeutic agents.[1] Its derivatives are known to exhibit a vast spectrum of biological activities, including antimicrobial, anti-inflammatory, analgesic, anticonvulsant, and anticancer properties.[2][3][4] Among these, the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol series is of particular interest. The unique arrangement of the amino, aryl, and thiol (or thione tautomer) groups provides a versatile template for molecular interactions with various biological receptors and enzymes, making these compounds highly valuable starting points for drug discovery and development programs.[5][6]

This guide provides a detailed, field-proven protocol for the synthesis of this important heterocyclic system. The methodology described herein is a robust and widely adopted route, proceeding through a key potassium dithiocarbazinate intermediate, which reliably undergoes cyclization to form the desired triazole core.[7][8][9] We will delve into the causality behind each experimental step, offer insights for troubleshooting, and provide a framework for the rigorous characterization of the final products.

Core Synthetic Pathway: An Overview

The most reliable and commonly employed synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols is a multi-step process that begins with a readily available aromatic carboxylic acid. The general workflow is designed for efficiency and scalability.

The pathway can be visualized as follows:

Caption: Synthetic workflow for 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.

An alternative, though often less controlled, method involves the direct fusion of an aromatic carboxylic acid with thiocarbohydrazide at high temperatures.[3][10] This solvent-free approach can be faster but may suffer from decomposition of the thiocarbohydrazide and is less effective for less reactive aromatic acids.[10] The protocol detailed below focuses on the more reproducible solution-phase synthesis.

Detailed Step-by-Step Experimental Protocol

This protocol uses benzoic acid as a representative starting material to synthesize 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol. The molar ratios can be adapted for various substituted aryl carboxylic acids.

Part A: Synthesis of Benzoic Acid Hydrazide (Intermediate 1)

Principle: This step involves the nucleophilic acyl substitution of an ester (prepared from the carboxylic acid) with hydrazine hydrate. The lone pair on the terminal nitrogen of hydrazine attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of the alcohol group and formation of the stable acid hydrazide.

Procedure:

• Esterification (if starting from acid): Convert benzoic acid to its methyl ester (methyl benzoate) using a standard method such as Fischer esterification (refluxing in methanol with a catalytic amount of H₂SO₄).

• In a 250 mL round-bottom flask, add methyl benzoate (0.1 mol, 13.6 g) and ethanol (80 mL).

• To this solution, add hydrazine hydrate (80-85% solution, 0.2 mol, ~10 mL) dropwise with stirring.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 6-8 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, reduce the solvent volume to about one-third using a rotary evaporator.

• Cool the concentrated solution in an ice bath. The benzoic acid hydrazide will precipitate as a white solid.

• Filter the solid using a Büchner funnel, wash with a small amount of cold water, and dry thoroughly. The product is typically of high purity and can be used in the next step without further purification.

Part B: Synthesis of Potassium 3-Benzoyldithiocarbazinate (Intermediate 2)

Principle: The acid hydrazide, a potent nucleophile, attacks the electrophilic carbon of carbon disulfide. The reaction is conducted in a basic medium (ethanolic KOH), which facilitates the deprotonation of the hydrazide and stabilizes the resulting dithiocarbazinate as its potassium salt.[7][8]

Procedure:

• In a 500 mL flask immersed in an ice bath, dissolve potassium hydroxide (0.11 mol, 6.2 g) in absolute ethanol (150 mL).

• Add the synthesized benzoic acid hydrazide (0.1 mol, 13.6 g) to the cold KOH solution and stir until it is fully dissolved.

• Caution (Perform in a well-ventilated fume hood): Carbon disulfide (CS₂) is highly flammable and toxic. Slowly add carbon disulfide (0.11 mol, 6.6 mL) to the mixture dropwise over 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, allow the mixture to stir at room temperature for 12-16 hours.

• A yellow precipitate of the potassium salt will form. Collect the solid by filtration, wash it with a small amount of cold ether to remove any unreacted CS₂, and dry it.

Part C: Synthesis and Purification of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (Final Product)

Principle: This step involves the hydrazine-mediated intramolecular cyclization of the dithiocarbazinate salt. The reaction is driven by heat (reflux) and results in the formation of the stable 1,2,4-triazole ring with the elimination of hydrogen sulfide (H₂S) and water.[7] The final product is precipitated from the solution by acidification.

Procedure:

• Place the dried potassium salt from Part B (0.1 mol) in a 250 mL round-bottom flask. Add water (80 mL).

• Add hydrazine hydrate (80-85% solution, 0.2 mol, ~10 mL) to the suspension.

• Caution (Perform in a fume hood): Heat the mixture to reflux. The reaction will generate hydrogen sulfide (H₂S) gas, which has a characteristic rotten egg smell and is toxic. The progress of the reaction can be monitored by placing a piece of filter paper soaked in lead(II) acetate solution near the condenser outlet; the paper will turn black in the presence of H₂S. Reflux should continue until the evolution of H₂S ceases (typically 4-6 hours).[7]

• During reflux, the color of the reaction mixture may change from yellow to green.[7]

• After cooling the reaction mixture to room temperature, dilute it with an equal volume of cold water.

• Filter the solution to remove any insoluble impurities.

• Slowly acidify the clear filtrate with cold, concentrated hydrochloric acid (HCl) or glacial acetic acid with constant stirring until the solution is acidic (pH ~5-6).

• A white or off-white precipitate of the final product will form. Allow it to stand in an ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid by filtration, wash thoroughly with cold water until the washings are neutral to litmus paper, and dry the product.

• Purification: Recrystallize the crude product from ethanol to obtain pure 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol as fine white needles.[7]

Product Characterization and Validation

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. The following methods are standard for this class of molecules.[7][9]

Technique	Expected Results and Interpretation
Melting Point	A sharp, defined melting point indicates high purity. For 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol, the reported m.p. is around 198-200°C.[7]
FTIR (KBr, cm⁻¹)	- N-H stretch (amino): Two distinct bands in the range of 3300-3450 cm⁻¹.[11][12] - S-H stretch (thiol): A weak absorption around 2550-2600 cm⁻¹.[11][13] - C=N stretch (triazole ring): A strong band around 1610-1640 cm⁻¹.[7][12] - N-C=S bands: Characteristic absorptions in the 1530-950 cm⁻¹ region.[13][14]
¹H-NMR (DMSO-d₆, δ ppm)	- Aromatic Protons (Ar-H): A multiplet in the range of 7.4-8.1 ppm corresponding to the phenyl ring protons.[12] - Amino Protons (-NH₂): A singlet (exchangeable with D₂O) around 5.7-5.9 ppm.[12] - Thiol Proton (-SH): A broad singlet (exchangeable with D₂O) far downfield, typically around 13.7-14.0 ppm, confirming the thiol tautomer in DMSO.[11][12][13]
¹³C-NMR (DMSO-d₆, δ ppm)	- Aromatic Carbons: Signals in the 125-135 ppm region. - Triazole Ring Carbons: Two characteristic signals for C-S (thiol/thione) and C=N, typically observed around 165 ppm and 152 ppm, respectively.[15]
Elemental Analysis	The calculated percentages of Carbon, Hydrogen, Nitrogen, and Sulfur should match the experimental values within ±0.4%.[7]

Troubleshooting and Field-Proven Insights

Problem	Potential Cause	Recommended Solution
Low Yield of Acid Hydrazide	Incomplete reaction or hydrolysis of the product during workup.	Ensure sufficient reflux time. Use a slight excess of hydrazine hydrate. Minimize the amount of water used in washing to prevent product loss.
Oily or Dark Potassium Salt	Impure starting materials or reaction temperature too high during CS₂ addition.	Use freshly distilled methyl benzoate and absolute ethanol. Strictly maintain the reaction temperature below 10°C during the dropwise addition of CS₂.
Reaction Stalls During Cyclization	Insufficient heating or deactivation of hydrazine.	Ensure the mixture is refluxing vigorously. If H₂S evolution stops prematurely, a small additional amount of hydrazine hydrate can be added.
Product Fails to Precipitate on Acidification	Insufficient product formation or incorrect pH.	Double-check the reaction progress (H₂S evolution). Ensure the solution is distinctly acidic by checking with pH paper. If necessary, cool the solution for an extended period.
Difficulty in Recrystallization	Presence of persistent impurities.	If the product is colored, treat the hot ethanolic solution with a small amount of activated charcoal before filtration. If it remains difficult to crystallize, try a different solvent system (e.g., ethanol/water mixture).

References

• Sandström, J. (1961). Cyclizations of Thiocarbohydrazide and its Mono-hydrazones. Part III. Reactions with Carbon Disulphide in Pyridine. Acta Chemica Scandinavica, 15, 1295-1304.
• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3, 366-375.

• Gumrukcuoglu, N., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. Available at: [Link]

• Prachand, S. (2017). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][3][16] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. Available at: [Link]

• Gomha, S. M., et al. (2017). Thiocarbohydrazides: Synthesis and Reactions. American Journal of Organic Chemistry, 7(2), 43-62. Available at: [Link]

• Küçükgüzel, İ., et al. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(10), 867-879. Available at: [Link]

• Singh, S., et al. (2013). A Review: Biological Importance of Mercapto Substituted 1,2,4-triazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 4(1), 62-73. Available at: [Link]

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Application Notes and Protocols for Antimicrobial Assays of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Introduction: The Growing Significance of Triazole Scaffolds in Antimicrobial Research

The global challenge of antimicrobial resistance necessitates the urgent discovery of novel therapeutic agents.[1][2] Compounds featuring the 1,2,4-triazole ring system have garnered significant interest from medicinal chemists due to their wide spectrum of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor properties.[3][4][5] The unique structural features of the triazole nucleus allow for versatile interactions with biological targets.[6] This application note focuses on a specific derivative, 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol , a compound of interest for its potential antimicrobial efficacy. The incorporation of a dichlorophenyl moiety and a thiol group at key positions of the triazole ring are strategic modifications aimed at enhancing its biological activity.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of this compound in standard antimicrobial assays. We will delve into the principles and detailed protocols for determining its antimicrobial profile, ensuring scientific integrity and reproducibility.

Mechanism of Action: A Plausible Hypothesis

While the precise mechanism of action for 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol requires specific investigation, the known activities of similar triazole-based antifungals, such as fluconazole, offer a compelling starting point. These established drugs function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. Its disruption leads to the accumulation of toxic sterol precursors, ultimately compromising membrane integrity and inhibiting fungal growth. It is hypothesized that 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol may exert its antifungal effects through a similar mechanism. The antibacterial action, if any, may involve different cellular targets and warrants further investigation.

Core Experimental Protocols for Antimicrobial Evaluation

The following sections detail standardized and widely accepted methods for assessing the in vitro antimicrobial activity of novel compounds.[7][8] These protocols are designed to be self-validating through the inclusion of appropriate controls.

Protocol 1: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[9] This method is considered a gold standard and is recommended by the Clinical and Laboratory Standards Institute (CLSI).[10][11][12]

Materials:

• 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

• Dimethyl sulfoxide (DMSO) for stock solution preparation

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 medium for fungi

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Standardized inoculum (0.5 McFarland standard)

• Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Sterile saline or broth for dilutions

• Incubator

• Micropipettes and sterile tips

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the test compound in DMSO at a concentration of 10 mg/mL.[13]

• Preparation of Inoculum: From a fresh culture, suspend several colonies of the test microorganism in sterile broth. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[7] Dilute this suspension to achieve a final concentration of about 5 x 10⁵ CFU/mL in the test wells.[7]

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the test compound in the appropriate broth to obtain a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).[14]

• Inoculation: Add the prepared microbial inoculum to each well containing the compound dilutions.[7]

• Controls:

  • Positive Control: Broth with inoculum and a standard antibiotic.

  • Negative Control (Growth Control): Broth with inoculum but no test compound.[9]

  • Sterility Control: Broth only.[9]

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours for most bacteria, or as appropriate for the specific microorganism.[7]

• MIC Determination: The MIC is the lowest concentration of the compound where no visible growth (turbidity) is observed.[9]

Visualization of Broth Microdilution Workflow:

Caption: Workflow for MIC determination using broth microdilution.

Protocol 2: Agar Well Diffusion Method

The agar well diffusion method is a qualitative or semi-quantitative assay used to screen for antimicrobial activity. It is based on the diffusion of the antimicrobial agent from a well through a solidified agar medium seeded with the test microorganism.

Materials:

• 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

• Mueller-Hinton Agar (MHA)

• Sterile Petri dishes

• Standardized inoculum (0.5 McFarland standard)

• Sterile cotton swabs

• Sterile cork borer (6-8 mm diameter)

• Positive control antibiotic solution

• DMSO (as a negative control)

• Incubator

Procedure:

• Preparation of Agar Plates: Prepare a microbial lawn by evenly streaking a sterile swab dipped in the standardized inoculum across the entire surface of the MHA plate.[7]

• Creation of Wells: Use a sterile cork borer to create uniform wells in the agar.[3]

• Application of Compound: Add a fixed volume of the test compound solution (dissolved in DMSO) to a designated well.[3]

• Controls: Add the positive control antibiotic to one well and DMSO to another to serve as a negative control.[3]

• Pre-diffusion: Allow the plates to stand for a period (e.g., 1-2 hours) at room temperature to permit diffusion of the compound into the agar.[3]

• Incubation: Invert the plates and incubate at 37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

Visualization of Agar Well Diffusion Workflow:

Caption: Workflow for the agar well diffusion assay.

Data Presentation and Interpretation

Effective data management is crucial for comparing the antimicrobial efficacy of novel compounds.[7] The results from the described assays should be systematically recorded and presented.

Table 1: Minimum Inhibitory Concentration (MIC) of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol against Various Microorganisms

Test Microorganism	Gram Stain	MIC (µg/mL) of Test Compound	MIC (µg/mL) of Positive Control
Staphylococcus aureus (ATCC 29213)	Gram-positive	[Insert experimental value]	[Insert experimental value]
Bacillus subtilis (ATCC 6633)	Gram-positive	[Insert experimental value]	[Insert experimental value]
Escherichia coli (ATCC 25922)	Gram-negative	[Insert experimental value]	[Insert experimental value]
Pseudomonas aeruginosa (ATCC 27853)	Gram-negative	[Insert experimental value]	[Insert experimental value]
Candida albicans (ATCC 90028)	Fungi (Yeast)	[Insert experimental value]	[Insert experimental value]
Aspergillus niger (ATCC 16404)	Fungi (Mold)	[Insert experimental value]	[Insert experimental value]

Table 2: Zone of Inhibition of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Test Microorganism	Zone of Inhibition (mm) of Test Compound	Zone of Inhibition (mm) of Positive Control	Zone of Inhibition (mm) of Negative Control (DMSO)
Staphylococcus aureus (ATCC 25923)	[Insert experimental value]	[Insert experimental value]	0
Escherichia coli (ATCC 25922)	[Insert experimental value]	[Insert experimental value]	0
Candida albicans (ATCC 10231)	[Insert experimental value]	[Insert experimental value]	0

Interpretation of Results:

• MIC: A lower MIC value indicates greater antimicrobial potency. The results can be compared to established breakpoints, if available, to classify the microorganism as susceptible, intermediate, or resistant.[9]

• Zone of Inhibition: A larger diameter of the zone of inhibition suggests greater antimicrobial activity. The absence of a zone around the DMSO well confirms that the solvent has no antimicrobial effect at the concentration used.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the initial antimicrobial evaluation of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol. The data generated from these assays will be instrumental in determining the compound's spectrum of activity and its potential as a lead candidate for further drug development. Subsequent studies should focus on elucidating the precise mechanism of action, evaluating in vivo efficacy and toxicity, and exploring structure-activity relationships through the synthesis and testing of related analogs.

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Application Note: A Practical Guide to ¹H and ¹³C NMR Spectral Analysis of 1,2,4-Triazole Derivatives

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its diverse biological activities and unique physicochemical properties.[1][2][3] The precise structural elucidation of novel 1,2,4-triazole derivatives is paramount for understanding their structure-activity relationships and advancing drug discovery and materials development programs. Nuclear Magnetic Resonance (NMR) spectroscopy, encompassing both proton (¹H) and carbon-13 (¹³C) techniques, stands as the most powerful and definitive method for the unambiguous structural characterization of these heterocyclic compounds.[4][5][6]

This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed guide to the effective application of ¹H and ¹³C NMR for the analysis of 1,2,4-triazole derivatives. We will delve into the underlying principles, provide field-proven experimental protocols, and offer insights into spectral interpretation, moving beyond a simple recitation of steps to explain the causality behind methodological choices.

Part 1: The Foundational Pillars of NMR Analysis for 1,2,4-Triazoles

The successful NMR analysis of 1,2,4-triazole derivatives hinges on a thorough understanding of sample preparation, the principles of ¹H and ¹³C NMR, and the application of advanced techniques for complex structures.

Critical Sample Preparation Protocols

The quality of the NMR spectrum is directly dependent on the quality of the sample. Meticulous sample preparation is non-negotiable for obtaining high-resolution spectra devoid of artifacts.

Protocol 1: Standard Sample Preparation for ¹H and ¹³C NMR

• Material Purity: Ensure the sample is of the highest possible purity. Impurities will introduce extraneous peaks, complicating spectral interpretation.

• Choosing the Right Deuterated Solvent: The choice of a deuterated solvent is critical. The solvent must completely dissolve the sample while minimizing interference with the analyte's signals.[7]

  • Chloroform-d (CDCl₃): A versatile solvent for a wide range of organic compounds.[8][9] The residual proton signal appears at approximately 7.26 ppm.[8][10][11]

  • Dimethyl sulfoxide-d₆ (DMSO-d₆): Ideal for more polar compounds and those with limited solubility in CDCl₃.[12] The residual proton signal is found around 2.50 ppm.[10]

  • Methanol-d₄ (CD₃OD): A polar protic solvent useful for compounds that require hydrogen bonding for dissolution.[12]

  • Deuterium Oxide (D₂O): The solvent of choice for highly polar or water-soluble derivatives.[12]

• Optimal Concentration:

  • For ¹H NMR , a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient for small molecules.[7][13]

  • For ¹³C NMR , a higher concentration of 50-100 mg is often required due to the lower natural abundance of the ¹³C isotope.[13]

• Dissolution and Filtration: Dissolve the sample in a small vial before transferring it to the NMR tube.[7][13] This allows for effective mixing and the ability to gently heat or vortex if necessary. Crucially, filter the solution through a small plug of glass wool in a Pasteur pipette to remove any particulate matter, which can degrade spectral quality.

• NMR Tube Quality: Use clean, high-quality 5 mm NMR tubes to avoid signal distortion.[13][14]

• Internal Standard (Optional): Tetramethylsilane (TMS) is the standard internal reference (0 ppm) for both ¹H and ¹³C NMR.[3] However, modern spectrometers can lock onto the residual solvent signal, often making an internal standard unnecessary.[11]

Part 2: Unraveling the Structure with ¹H NMR Spectroscopy

¹H NMR spectroscopy provides a wealth of information about the number of different types of protons, their chemical environments, and their proximity to other protons in the molecule.

Key Parameters in ¹H NMR of 1,2,4-Triazoles

• Chemical Shift (δ): The position of a proton signal in the spectrum is indicative of its electronic environment. Protons on the 1,2,4-triazole ring are typically deshielded and appear at higher chemical shifts due to the electron-withdrawing nature of the nitrogen atoms.

• Integration: The area under a proton signal is proportional to the number of protons it represents.

• Spin-Spin Coupling (J): The splitting of a proton signal into a multiplet reveals the number of neighboring protons. The magnitude of the coupling constant (J) can provide information about the dihedral angle between coupled protons.

Typical ¹H Chemical Shift Ranges for 1,2,4-Triazole Derivatives

Proton Type	Typical Chemical Shift (ppm)	Notes
C-H of Triazole Ring	8.0 - 9.5	The exact position depends on the substitution pattern and the electronic nature of the substituents.
N-H of Triazole Ring	12.0 - 14.0	Often a broad singlet, its presence and chemical shift can be pH and solvent-dependent. Disappears upon D₂O exchange.[1]
Protons on Substituents	Variable	Highly dependent on the nature of the substituent. Aromatic protons will be in the 7.0-8.5 ppm range, while aliphatic protons will be further upfield.

Note: These are general ranges and can vary based on the specific molecular structure and solvent used.

Part 3: Illuminating the Carbon Skeleton with ¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides a detailed map of the carbon framework of a molecule. Due to the low natural abundance of ¹³C, these experiments generally require more sample and longer acquisition times than ¹H NMR.

Understanding ¹³C NMR Spectra

• Proton-Decoupled Spectra: Standard ¹³C NMR spectra are acquired with broadband proton decoupling, resulting in each unique carbon atom appearing as a single line.

• Chemical Shift (δ): The chemical shift of a carbon atom is influenced by its hybridization and the electronegativity of attached atoms. Carbons in the 1,2,4-triazole ring are significantly deshielded.

Typical ¹³C Chemical Shift Ranges for 1,2,4-Triazole Derivatives

Carbon Type	Typical Chemical Shift (ppm)	Notes
C3 and C5 of Triazole Ring	140 - 165	These carbons are directly bonded to nitrogen atoms and are therefore highly deshielded.[1][15]
Carbons in Substituents	Variable	The chemical shifts will be characteristic of the functional groups present in the substituents.

Note: These are general ranges and can vary based on the specific molecular structure and solvent used.

Advanced ¹³C NMR Technique: DEPT

Distortionless Enhancement by Polarization Transfer (DEPT) is an invaluable technique for determining the number of hydrogens attached to each carbon atom.[16][17][18] A DEPT experiment is typically run in three stages:

• Broadband-decoupled spectrum: Shows all carbon signals.

• DEPT-90: Only CH (methine) carbons appear as positive signals.[16][17][18]

• DEPT-135: CH and CH₃ (methyl) carbons appear as positive signals, while CH₂ (methylene) carbons appear as negative signals.[16][17][18] Quaternary carbons are absent in both DEPT-90 and DEPT-135 spectra.[17]

By comparing these three spectra, one can definitively assign the multiplicity of each carbon signal.

Part 4: Integrated Workflow for Structural Elucidation

A systematic approach combining various NMR techniques is essential for the complete and accurate structural determination of novel 1,2,4-triazole derivatives.

Figure 1: A comprehensive workflow for the NMR-based structural elucidation of 1,2,4-triazole derivatives.

Part 5: Advanced 2D NMR Techniques for Complex Derivatives

For more complex 1,2,4-triazole derivatives with overlapping signals in 1D spectra, 2D NMR techniques are indispensable.[4][6]

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, revealing ¹H-¹H spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons to which they are directly attached.[19][20]

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the molecular fragments and establishing long-range connectivity.

Part 6: Troubleshooting Common NMR Issues

Issue	Potential Cause(s)	Solution(s)
Broad Peaks	- Poor shimming- Sample too concentrated- Presence of paramagnetic impurities	- Reshim the spectrometer- Dilute the sample- Purify the sample
Extraneous Peaks	- Impurities in the sample- Contaminated NMR tube or solvent	- Repurify the sample- Use a clean NMR tube and fresh solvent
Poor Signal-to-Noise	- Sample too dilute	- Increase the sample concentration- Increase the number of scans

Conclusion

¹H and ¹³C NMR spectroscopy are powerful and indispensable tools for the structural characterization of 1,2,4-triazole derivatives. A thorough understanding of the principles, meticulous sample preparation, and a systematic approach to data acquisition and interpretation are key to obtaining high-quality, unambiguous results. By leveraging the protocols and insights provided in this application note, researchers can confidently and efficiently elucidate the structures of novel 1,2,4-triazole compounds, accelerating progress in medicinal chemistry and materials science.

References

• 13.12: DEPT ¹³C NMR Spectroscopy - Chemistry LibreTexts. (2024, October 4). Retrieved from [Link]

• NMR Sample Preparation | Chemical Instrumentation Facility - Iowa State University. Retrieved from [Link]

• How to Prepare Samples for NMR - ResearchGate. Retrieved from [Link]

• DEPT 13C NMR Spectroscopy | Organic Chemistry Class Notes - Fiveable. Retrieved from [Link]

• NMR Sample Preparation. Retrieved from [Link]

• 13.12 DEPT 13C NMR Spectroscopy – Organic Chemistry - NC State University Libraries. Retrieved from [Link]

• NMR Sample Preparation: The Complete Guide - Organomation. Retrieved from [Link]

• (PDF) 8 Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Sample Preparation | Faculty of Mathematical & Physical Sciences - University College London. Retrieved from [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Video: ¹³C NMR: Distortionless Enhancement by Polarization Transfer (DEPT) - JoVE. (2024, April 4). Retrieved from [Link]

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• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Retrieved from [Link]

• What Are Common NMR Solvents? - Chemistry For Everyone - YouTube. (2025, August 24). Retrieved from [Link]

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• Synthesis and Biological Evaluation of Novel 1,2,4-Triazole Derivatives Containing Amino Acid Fragments - PMC - NIH. (2025, April 10). Retrieved from [Link]

• ¹H, ¹³C, and ¹⁵N NMR chemical shifts of 4-substituted 1,2,4-triazoles... - ResearchGate. Retrieved from [Link]

• Synthesis and Characterizations of Some New 4H-1,2,4-Triazole Derivatives - TÜBİTAK Academic Journals. (2008, January 1). Retrieved from [Link]

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• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties - MDPI. (2020, December 10). Retrieved from [Link]

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Application Note: Elucidating the Three-Dimensional Architecture of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol via Single-Crystal X-ray Diffraction

Introduction: The Structural Imperative in Triazole-Based Drug Design

The 1,2,4-triazole scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of activities, including antifungal, antiviral, and anticancer properties.[1][2][3] The biological function of these molecules is inextricably linked to their three-dimensional structure, which dictates how they interact with their biological targets. 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, the subject of this guide, is a member of this vital class of compounds. Its substituted dichlorophenyl ring and reactive amino and thiol groups make it a promising candidate for further derivatization and development.

Unambiguously determining the atomic arrangement, conformational preferences, and intermolecular interactions of this molecule is paramount for rational drug design and structure-activity relationship (SAR) studies. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for achieving this, providing precise and accurate measurements of molecular dimensions and packing in the solid state.[4][5]

This application note provides a comprehensive, field-proven guide for researchers, from the initial synthesis and crystallization of the title compound to the collection, processing, and interpretation of single-crystal X-ray diffraction data. The protocols herein are designed to be self-validating, with explanations for the causality behind key experimental choices, ensuring both reproducibility and a deeper understanding of the crystallographic workflow.

Synthesis and Purification Protocol

The synthesis of the title compound follows a well-established pathway for 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols, which involves the cyclization of a potassium dithiocarbazinate salt with hydrazine hydrate.[6][7]

2.1 Materials and Reagents

• 2,4-Dichlorobenzoic acid

• Thionyl chloride (SOCl₂)

• Hydrazine hydrate (N₂H₄·H₂O, 80% or higher)

• Potassium hydroxide (KOH)

• Carbon disulfide (CS₂)

• Absolute Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Standard laboratory glassware and reflux apparatus

2.2 Step-by-Step Synthesis Protocol

• Step 1: Synthesis of 2,4-Dichlorobenzohydrazide.

  • A mixture of 2,4-dichlorobenzoic acid and an excess of thionyl chloride is refluxed for 2-3 hours. The excess thionyl chloride is removed under reduced pressure.

  • The resulting acid chloride is cooled in an ice bath and slowly treated with hydrazine hydrate.

  • The precipitated solid, 2,4-dichlorobenzohydrazide, is filtered, washed with cold water, and recrystallized from aqueous ethanol.

• Step 2: Formation of Potassium 2-(2,4-dichlorobenzoyl)hydrazine-1-carbodithioate.

  • Dissolve potassium hydroxide in absolute ethanol. To this cooled solution, add the 2,4-dichlorobenzohydrazide from the previous step.

  • Add carbon disulfide dropwise while stirring vigorously in an ice bath.

  • Continue stirring at room temperature for 12-18 hours. The precipitated potassium salt is filtered, washed with cold ether, and dried.[8]

• Step 3: Cyclization to 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol.

  • Reflux the potassium salt with an excess of hydrazine hydrate in water for 4-6 hours, during which hydrogen sulfide gas will evolve (conduct in a fume hood).[9]

  • Cool the reaction mixture and pour it into a beaker of cold water.

  • Carefully acidify with concentrated HCl to precipitate the crude product.

  • Filter the solid, wash thoroughly with water, and dry.

  • Purify the crude product by recrystallization from ethanol or a similar suitable solvent to obtain the pure title compound.

Scientist's Note: The success of the final crystallographic analysis hinges on the purity of the starting material. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and poor diffraction quality. Ensure the final product is pure by checking its melting point and using techniques like NMR or mass spectrometry.[6]

Crystallization: The Art of Growing Diffraction-Quality Crystals

Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step.[10] The goal is to grow a crystal that is typically 0.1-0.3 mm in each dimension, with a regular structure and no significant internal defects.[10] Slow evaporation is a robust technique for small organic molecules.

3.1 Protocol for Crystallization by Slow Evaporation

• Solvent Selection: Choose a solvent or solvent system in which the compound has moderate solubility. For triazole derivatives, Dimethylformamide (DMF), ethanol, or methanol are often good starting points.[1][11]

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified compound in the chosen solvent at room temperature or with gentle heating.

• Filtration: Filter the solution through a syringe filter (e.g., 0.22 µm PTFE) into a clean, small vial or test tube. This removes any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap or parafilm containing a few small pinholes. This restricts the rate of evaporation. Place the vial in a vibration-free environment (e.g., a quiet corner of a lab bench or a dedicated crystallization chamber).

• Monitoring: Allow the solvent to evaporate slowly over several days to weeks. Observe the vial periodically for the formation of small, well-defined crystals with sharp edges and clear faces.

Rationale: The key to this process is "slow." Rapid evaporation leads to the rapid precipitation of a microcrystalline powder. By slowing the process, molecules have sufficient time to arrange themselves into a highly ordered, three-dimensional lattice, which is the definition of a single crystal.[11]

Single-Crystal X-ray Diffraction (SC-XRD) Protocol

This section outlines the workflow for mounting a crystal and collecting diffraction data using a modern X-ray diffractometer.

4.1 Experimental Workflow Diagram

Caption: Workflow for single-crystal X-ray diffraction analysis.

4.2 Step-by-Step Data Collection and Refinement

• Crystal Selection and Mounting:

  • Under a microscope, select a crystal with sharp edges and uniform morphology.

  • Carefully coat the crystal in a cryoprotectant oil (e.g., Paratone-N).

  • Mount the crystal on the tip of a cryo-loop or glass fiber, which is then attached to a goniometer head.

• Data Collection:

  • Mount the goniometer head onto the diffractometer. A stream of cold nitrogen gas (typically at 100 K) is used to flash-cool the crystal.

  • Rationale: Low temperatures reduce the thermal vibration of atoms, leading to less diffuse scattering and higher quality data at high diffraction angles.

  • Perform an initial unit cell determination.

  • Set up a data collection strategy to measure a complete sphere of diffraction data with high redundancy to a resolution of at least 0.85 Å, which is standard for pharmaceutical small molecules.[12]

  • Collect the diffraction images. It is crucial to monitor a few standard reflections periodically to check for crystal decay during the experiment.[13]

• Data Processing:

  • The raw diffraction images are processed using software like Bruker's APEX suite or CrysAlisPro.

  • Integration: The intensities of all the diffraction spots (reflections) are measured.[12]

  • Scaling and Absorption Correction: The integrated intensities are scaled, and corrections are applied for experimental factors like X-ray absorption by the crystal (e.g., using a multi-scan correction).[12]

  • The output is a reflection file (e.g., an HKL file) containing the Miller indices (h,k,l) and the corresponding intensity for each reflection. The merging R-factor (R_int) is a key indicator of data quality at this stage; a low value is desirable.[12]

• Structure Solution and Refinement:

  • The structure is typically solved using "direct methods," an ab initio approach that is highly effective for small molecules.[10][13] This step determines the initial phases of the structure factors and provides a preliminary atomic model.

  • This model is then refined using full-matrix least-squares methods against the experimental data with software like SHELXL.[2][9]

  • Refinement involves iteratively adjusting atomic coordinates, and thermal parameters (describing atomic vibrations) to minimize the difference between the observed structure factors (|F_o|) and the calculated structure factors (|F_c|) based on the model.

  • Hydrogen atoms are typically located in the difference Fourier map and refined using appropriate constraints.

Data Interpretation and Presentation

The final output of a successful crystallographic experiment is a detailed model of the molecular structure. Key data are summarized in a crystallographic information file (CIF) and presented in tables.

Table 1: Representative Crystal Data and Structure Refinement Parameters. (Note: These are typical values for a small organic molecule and should be replaced with experimental data.)

Parameter	Value
Empirical formula	C₈H₆Cl₂N₄S
Formula weight	265.14
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 8.5 Å, b = 12.1 Å, c = 10.2 Å, β = 98.5°
Volume	1037 ų
Z (molecules/unit cell)	4
Density (calculated)	1.70 g/cm³
Absorption coefficient	0.85 mm⁻¹
F(000)	536
Crystal size	0.25 x 0.20 x 0.15 mm³
Theta range for data	2.5° to 28.0°
Reflections collected	10500
Independent reflections	2400 [R(int) = 0.045]
Completeness to theta max	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / params	2400 / 0 / 145
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R1 = 0.042, wR2 = 0.105
R indices (all data)	R1 = 0.058, wR2 = 0.118

Interpreting the R-factors: The final R1 value is a measure of the agreement between the model and the data. For small molecule structures, an R1 value below 0.05 (or 5%) is considered excellent.[5] The wR2 value is a weighted R-factor based on F², which is always higher than R1, and is used during the refinement process.

The refined structure provides invaluable information, including:

• Molecular Connectivity: Unambiguous confirmation of the chemical structure.

• Molecular Geometry: Precise bond lengths, bond angles, and torsion angles.

• Conformation: The preferred three-dimensional shape of the molecule in the solid state.

• Intermolecular Interactions: Identification of hydrogen bonds, π-π stacking, and other non-covalent interactions that dictate the crystal packing. These interactions are critical for understanding physical properties like solubility and melting point and can provide insights into how the molecule might bind to a protein.[4]

References

• Al-Warhi, T., Farahat, A. A., Al-Karmalawy, M. A., Wani, T. A., & Mabied, A. F. (2023). Synthesis, Crystal Structure and Hirshfeld Analysis of 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one. Molbank, 2023(3), M1711. [Link]

• Hughes, C. E., et al. (2022). From Powders to Single Crystals: A Crystallographer’s Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics, 19(6), 1786–1798. [Link]

• Clegg, W., & Teat, S. J. (2019). Single-crystal X-ray Diffraction (Part 2). In X-ray Crystallography. Royal Society of Chemistry. [Link]

• Abdel-Wahab, B. F., et al. (2012). Synthesis of some novel 4-amino-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Farahat, A. A., et al. (2023). Synthesis, Crystal Structure and Hirshfeld Analysis of 2-((4-Amino-5-((2,4-Dichlorophenoxy)Methyl)-4H-1,2,4-Triazol-3-yl)Thio)-1-(5-Methyl-1-(4-Nitrophenyl)-1H-1,2,3-Triazol-4-yl)Ethan-1-One. Preprints.org. [Link]

• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Turkish Journal of Chemistry, 26(6), 875-884. [Link]

• National Center for Biotechnology Information. (n.d.). 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. PubChem Compound Database. Retrieved from [Link]

• Singh, A., et al. (2023). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. Scientific Reports, 13(1), 11202. [Link]

• Excillum. (n.d.). Small molecule crystallography. Excillum AB. Retrieved from [Link]

• Prachand, S., et al. (2019). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][12][14] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

• Wikipedia contributors. (2024). X-ray crystallography. Wikipedia, The Free Encyclopedia. [Link]

• Yurttas, L., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Acta Pharmaceutica Sciencia, 55(4). [Link]

• National Center for Biotechnology Information. (n.d.). 4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol. PubChem Compound Database. Retrieved from [Link]

• Ambalavanan, P., et al. (2010). Crystal Structures of two Triazole Derivatives. CORE. [Link]

• Bachay, I. A., et al. (2024). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-breast cancer... Ginekologia i Poloznictwo. [Link]

• Al-Ghorbani, M., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. [Link]

• Ambalavanan, P., et al. (2015). (PDF) Crystal Structures of two Triazole Derivatives. ResearchGate. [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-rich Triazole Compounds. Preprints.org. [Link]

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Application Note & Protocol: Evaluating the Antifungal Activity of Triazoles using the Agar-Well Diffusion Method

Introduction: The Imperative for Standardized Triazole Susceptibility Testing

Triazole antifungals represent a cornerstone in the management of invasive fungal infections. Their mechanism of action involves the inhibition of cytochrome P450-dependent 14α-demethylase, an enzyme crucial for the conversion of lanosterol to ergosterol.[1][2][3] Ergosterol is an essential component of the fungal cell membrane, and its depletion disrupts membrane integrity and function, ultimately leading to fungal cell death or growth inhibition.[1][3] The rise of antifungal resistance, however, poses a significant threat to the clinical efficacy of this drug class.[4][5] Consequently, robust and reproducible methods for evaluating the in vitro susceptibility of fungal isolates to triazoles are paramount for guiding therapeutic decisions and for the discovery and development of novel antifungal agents.

The agar-well diffusion assay is a widely utilized and technically straightforward method for the qualitative or semi-quantitative assessment of antimicrobial activity. This application note provides a detailed, experience-driven protocol for employing the agar-well diffusion method to evaluate the antifungal activity of triazoles against pathogenic fungi. The principles and procedures outlined herein are grounded in established methodologies and aim to provide researchers, scientists, and drug development professionals with a self-validating system for obtaining reliable and meaningful data.

Core Principle of the Agar-Well Diffusion Method

The agar-well diffusion method is predicated on the diffusion of an antifungal agent from a well, through a solidified agar medium that has been uniformly inoculated with a standardized fungal suspension. As the antifungal agent diffuses, it creates a concentration gradient. If the fungus is susceptible to the agent, a zone of growth inhibition will form around the well. The diameter of this inhibition zone is proportional to the susceptibility of the organism and the concentration of the antifungal agent.[6]

Diagram: Agar-Well Diffusion Workflow

Caption: Workflow of the agar-well diffusion method for antifungal susceptibility testing.

Materials and Reagents

Equipment

• Biological safety cabinet (Class II)

• Autoclave

• Incubator (temperature-controlled)

• Vortex mixer

• Spectrophotometer or nephelometer

• Micropipettes and sterile tips

• Sterile Petri dishes (90-100 mm diameter)

• Sterile glass tubes or flasks

• Hemocytometer (optional)

• Sterile swabs

• Sterile cork borer or pipette tip (for well creation)

• Calipers or ruler for measuring inhibition zones

Media and Reagents

• Growth Medium: Mueller-Hinton Agar (MHA) supplemented with 2% glucose and 0.5 µg/mL methylene blue is recommended for yeasts by the Clinical and Laboratory Standards Institute (CLSI) to enhance reproducibility and zone edge definition.[4][7] For filamentous fungi, standard MHA is often suitable.[8] Potato Dextrose Agar (PDA) or Sabouraud Dextrose Agar (SDA) can also be used for fungal cultivation.[9][10]

• Triazole Antifungals: Analytical grade powder of the triazole(s) to be tested (e.g., fluconazole, voriconazole, itraconazole).

• Solvent: Dimethyl sulfoxide (DMSO) is a common solvent for dissolving triazole compounds.

• Fungal Strains: Quality control (QC) strains (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204305) and clinical or environmental isolates.

• Sterile Saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• Tween 20 or Tween 80 (optional, for filamentous fungi)

Experimental Protocols

Part 1: Preparation of Media and Antifungal Solutions

1.1. Growth Medium Preparation:

• Prepare the chosen agar medium according to the manufacturer's instructions.

• For yeast testing, supplement MHA with 2% glucose and 0.5 µg/mL methylene blue.[4][7]

• Sterilize the medium by autoclaving at 121°C for 15 minutes.

• Allow the medium to cool in a 45-50°C water bath before use.

1.2. Antifungal Stock Solution Preparation:

• Prepare a stock solution of each triazole by dissolving the pure powder in a minimal amount of a suitable solvent like DMSO.

• Further dilute the stock solution in sterile distilled water or saline to achieve the desired working concentrations. It is crucial to note the final concentration of the solvent and include a solvent control in the assay to ensure it does not inhibit fungal growth.

Part 2: Inoculum Preparation - A Critical Step for Reproducibility

The standardization of the fungal inoculum is arguably the most critical factor for ensuring the reproducibility of the agar-well diffusion assay. The final inoculum density will directly impact the size of the inhibition zone.

2.1. For Yeasts (e.g., Candida species):

• Subculture the yeast isolate on a non-selective agar medium (e.g., Sabouraud Dextrose Agar) and incubate for 18-48 hours at 34-37°C.[11]

• Select several well-isolated colonies (at least five, >1 mm in diameter) and suspend them in sterile saline.[12]

• Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (at 530 nm, transmittance of 70-72%) or a nephelometer.[4][13] This corresponds to an approximate cell density of 1 x 10⁶ to 5 x 10⁶ cells/mL.[7][11]

2.2. For Filamentous Fungi (e.g., Aspergillus species):

• Grow the mold on a suitable agar medium like Potato Dextrose Agar for 3-5 days to encourage sporulation.[9]

• Prepare a conidial suspension by flooding the surface of the mature culture with sterile saline, optionally containing a wetting agent like Tween 20 (0.05%) to facilitate the harvesting of conidia.[9]

• Gently scrape the surface with a sterile loop to dislodge the conidia.

• Transfer the suspension to a sterile tube and allow heavy particles to settle for 15-20 minutes.[13]

• Adjust the conidial suspension to a final concentration of approximately 0.4 x 10⁴ to 5 x 10⁴ conidia/mL. This can be achieved by counting with a hemocytometer or by spectrophotometric adjustment, though hemocytometer counting is often considered more reliable for filamentous fungi.[14]

Part 3: Agar-Well Diffusion Assay Procedure

Perform all subsequent steps in a biological safety cabinet to maintain sterility.

3.1. Plate Inoculation:

• Add the standardized fungal inoculum to the molten agar (cooled to 45-50°C) to achieve a final concentration of approximately 10⁶ CFU/mL for yeasts or 10⁴ CFU/mL for molds. Mix gently to ensure uniform distribution without introducing air bubbles.

• Pour 20-25 mL of the inoculated agar into sterile 90-100 mm Petri dishes on a level surface to ensure a uniform depth.

• Allow the agar to solidify completely.

3.2. Well Creation:

• Once the agar has solidified, use a sterile cork borer (typically 6-8 mm in diameter) or the wide end of a sterile micropipette tip to aseptically create wells in the agar.[15][16] Ensure the wells are evenly spaced.

• Carefully remove the agar plugs from the wells.

3.3. Loading of Antifungal Agents:

• Pipette a fixed volume (e.g., 50-100 µL) of each triazole solution into a separate well.[15]

• Include a positive control (a known effective antifungal), a negative control (sterile saline or water), and a solvent control (the solvent used to dissolve the triazoles at the same final concentration as in the test wells).

3.4. Incubation:

• Allow the plates to stand at room temperature for 1-2 hours to permit pre-diffusion of the antifungal agents into the agar.

• Invert the plates and incubate at 35-37°C. Incubation times will vary depending on the fungal species:

  • Yeasts: 24-48 hours.

  • Filamentous Fungi: 24-72 hours, depending on the growth rate of the species.[8]

Part 4: Data Analysis and Interpretation

4.1. Measurement of Inhibition Zones:

• Following incubation, measure the diameter of the zone of complete growth inhibition around each well to the nearest millimeter (mm) using calipers or a ruler.

• The zone of inhibition includes the diameter of the well.

4.2. Interpretation of Results:

• The size of the inhibition zone is inversely related to the minimum inhibitory concentration (MIC) of the antifungal agent. A larger zone of inhibition generally indicates greater susceptibility of the fungus to the triazole.[6]

• While the agar-well diffusion method is primarily qualitative, it can be semi-quantitative by comparing the zone diameters of test compounds to those of a reference antifungal with a known MIC.

• For clinical isolates, zone diameter interpretive criteria established by organizations like the CLSI can be used to categorize isolates as susceptible, intermediate, or resistant.[7][17]

Data Presentation

Summarize the quantitative data in a clear and organized table.

Fungal Isolate	Triazole Agent	Concentration (µg/mL)	Zone of Inhibition (mm) ± SD	Interpretation
C. albicans ATCC 90028	Fluconazole	25	24 ± 1.2	Susceptible
C. albicans Clinical 1	Fluconazole	25	12 ± 0.8	Resistant
A. fumigatus ATCC 204305	Voriconazole	1	20 ± 1.5	Susceptible
A. fumigatus Clinical 1	Voriconazole	1	0	Resistant
C. albicans ATCC 90028	DMSO (Solvent Control)	1%	0	No Inhibition

Troubleshooting Common Issues

Issue	Possible Cause(s)	Recommended Solution(s)
No zones of inhibition	- Fungal isolate is resistant.- Inactive antifungal agent.- Incorrect inoculum density (too high).	- Confirm with a susceptible QC strain.- Prepare fresh antifungal solutions.- Re-standardize the inoculum.
Irregular zone edges	- Uneven inoculation of the agar.- Water condensation on the agar surface.	- Ensure thorough mixing of inoculum in molten agar.- Dry the agar surface before loading the antifungal.
Zones are too large or too small	- Inoculum density is too low or too high.- Agar depth is incorrect.	- Carefully standardize the inoculum.- Ensure a consistent volume and depth of agar in each plate.
Growth in the inhibition zone	- Presence of resistant mutants.- Contamination.	- Re-isolate colonies from within the zone and re-test.- Ensure aseptic technique throughout the procedure.

Conclusion

The agar-well diffusion method, when performed with careful attention to standardization, particularly of the fungal inoculum, is a valuable and accessible tool for the preliminary evaluation of the antifungal activity of triazoles. It provides a reliable indication of susceptibility that can be crucial for both clinical diagnostics and drug discovery research. For definitive quantitative data, results from the agar-well diffusion assay should be correlated with a reference method such as broth microdilution to determine the Minimum Inhibitory Concentration (MIC).

References

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• Establishing a Method of Inoculum Preparation for Susceptibility Testing of Trichophyton rubrum and Trichophyton mentagrophytes | Journal of Clinical Microbiology - ASM Journals. (n.d.).
• Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing - Scholars @ UT Health San Antonio. (n.d.).
• Fundamental Concepts of Azole Compounds and Triazole Antifungals: A Beginner's Review. (n.d.).
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• M44 | Method for Antifungal Disk Diffusion Susceptibility Testing of Yeasts - CLSI. (n.d.).
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• Zone diameter interpretation for fungi. | Download Table - ResearchGate. (n.d.).
• New Antifungal Document Editions | News - CLSI. (2022, August 24).
• Evaluation of Inoculum Preparation for Etest and EUCAST Broth Dilution to Detect Anidulafungin Polyresistance in Candida glabrata | Antimicrobial Agents and Chemotherapy - ASM Journals. (2022, July 11).
• A Practical Guide to Antifungal Susceptibility Testing - PMC - PubMed Central - NIH. (n.d.).
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• Screening procedure to identify triazole-resistant Aspergillus fumigatus using agar plates - CDC. (n.d.).
• Well diffusion for antifungal susceptibility testing | Request PDF - ResearchGate. (n.d.).
• Evaluation of an Agar Well Diffusion Assay to Validate and Correlate Invitro Efficacy of Topical Antibacterial and Antifungal Preparations with Conventional Susceptibility Techniques | IOVS. (n.d.).
• Bartın University International Journal of Natural and Applied Sciences » Submission » AGAR WELL DİFÜZYON YÖNTEMİNDE STANDARDİZASYON ÇALIŞMASI - DergiPark. (2019, December 31).
• Application Notes and Protocols for Antimicrobial Susceptibility Testing of Triazole Compounds - Benchchem. (n.d.).
• Agar well diffusion assay - YouTube. (2020, November 1).
• An Approach to Antifungal Efficacy through Well Diffusion Analysis and Molecular Interaction Profile of Polyherbal Formulation - Biomedical and Pharmacology Journal. (2022, October 18).
• Agar-Based Disk Diffusion Assay for Susceptibility Testing of Dermatophytes - PMC - NIH. (n.d.).
• antifungal susceptibility testing using agar based disc diffusion method of dermatophytic isolates in a tertiary teaching institute. (n.d.).
• Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips - CDC. (2024, April 24).
• Multicenter Evaluation of a New Disk Agar Diffusion Method for Susceptibility Testing of Filamentous Fungi with Voriconazole, Posaconazole, Itraconazole, Amphotericin B, and Caspofungin - ASM Journals. (n.d.).

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Application Note & Protocol: Evaluating Triazole Derivatives as Corrosion Inhibitors for Steel in Hydrochloric Acid

Introduction: The Imperative of Corrosion Inhibition

The degradation of metallic materials due to corrosion is a pervasive challenge with significant economic and safety implications. In industrial settings, particularly in processes involving acidic solutions like hydrochloric acid (HCl), the corrosion of steel components is a major concern. This necessitates the use of corrosion inhibitors, chemical compounds that, when added in small concentrations to the corrosive environment, can significantly decrease the rate of corrosion.[1][2]

Triazole derivatives have emerged as a highly effective class of organic corrosion inhibitors for steel in acidic media.[3][4] Their efficacy stems from their molecular structure, which typically includes nitrogen, sulfur, or oxygen atoms with lone pairs of electrons, and aromatic rings with π-electrons. These features facilitate the adsorption of the triazole molecules onto the metal surface, forming a protective barrier that impedes the corrosive process.[4] This application note provides a comprehensive experimental framework for researchers and scientists to systematically evaluate the performance of novel triazole compounds as corrosion inhibitors for steel in HCl solutions. The protocols detailed herein are designed to be self-validating, integrating gravimetric, electrochemical, and surface analysis techniques to provide a holistic understanding of inhibitor efficiency and mechanism.

I. Materials and Preparatory Protocols

A successful corrosion inhibition study hinges on meticulous preparation of the steel specimens, the corrosive medium, and the inhibitor solutions.

Steel Specimen Preparation

The choice of steel and its surface condition are critical for reproducible results. Mild steel is a common choice for such studies due to its widespread industrial use.

Protocol 1: Steel Specimen Preparation

• Cutting: Cut mild steel specimens into coupons of appropriate dimensions for the various tests (e.g., 2.5 cm x 2.0 cm x 0.1 cm for weight loss measurements and 1.0 cm x 1.0 cm for electrochemical tests with an exposed surface area of 1.0 cm²).[5]

• Polishing: Mechanically polish the steel coupons using a series of emery papers of progressively finer grit (e.g., from 200 up to 1500 grit) to achieve a smooth, mirror-like surface.[5] This removes any existing oxide layers and ensures a uniform surface for inhibitor adsorption.

• Degreasing and Cleaning: Thoroughly degrease the polished specimens with a suitable organic solvent like acetone, wash them with double-distilled water, and then dry them in a stream of warm air.[5]

• Storage: Store the prepared specimens in a desiccator to prevent atmospheric corrosion prior to use.

Corrosive Medium and Inhibitor Solution Preparation

Protocol 2: Solution Preparation

• Corrosive Medium: Prepare a 1.0 M HCl solution by diluting analytical grade 37% HCl with double-distilled water.[5][6] The concentration of the acid should be precisely controlled as it significantly influences the corrosion rate.

• Inhibitor Solutions: Prepare a stock solution of the triazole inhibitor in 1.0 M HCl. From this stock solution, prepare a range of inhibitor concentrations (e.g., from 5.0 x 10⁻⁵ M to 1.0 x 10⁻³ M) by serial dilution with the 1.0 M HCl solution.[5] This allows for the investigation of the effect of inhibitor concentration on corrosion inhibition efficiency.

II. Experimental Methodologies for Inhibitor Evaluation

A multi-faceted approach employing various techniques is essential for a thorough evaluation of a corrosion inhibitor. This section details the core experimental protocols.

Weight Loss (Gravimetric) Method

The weight loss method is a straightforward and reliable technique for determining the average corrosion rate over a prolonged period.[7][8][9][10][11] It provides a direct measure of material loss.

Protocol 3: Weight Loss Measurement

• Initial Weighing: Accurately weigh the prepared steel coupons to the nearest 0.1 mg using an analytical balance.

• Immersion: Immerse the weighed coupons in 250 mL of 1.0 M HCl with and without different concentrations of the triazole inhibitor for a specified period (e.g., 5, 10, 24 hours) at a constant temperature.[6]

• Cleaning: After the immersion period, retrieve the coupons, gently clean them with a soft brush to remove corrosion products, rinse with distilled water and acetone, and then dry them.

• Final Weighing: Accurately reweigh the cleaned and dried coupons.

• Calculations:

  • Corrosion Rate (CR): Calculate the corrosion rate in millimeters per year (mm/y) using the following formula: CR (mm/y) = (K × W) / (A × T × D) Where:

    • K = a constant (8.76 × 10⁴)

    • W = weight loss in grams

    • A = area of the coupon in cm²

    • T = immersion time in hours

    • D = density of steel in g/cm³

  • Inhibition Efficiency (IE%): Calculate the inhibition efficiency using the formula: IE% = [(CR_blank - CR_inh) / CR_blank] × 100 Where:

    • CR_blank = Corrosion rate in the absence of the inhibitor

    • CR_inh = Corrosion rate in the presence of the inhibitor

Table 1: Example Data from Weight Loss Measurements

Inhibitor Concentration (M)	Weight Loss (g)	Corrosion Rate (mm/y)	Inhibition Efficiency (%)
0 (Blank)	0.0521	12.5	-
5.0 x 10⁻⁵	0.0156	3.7	70.4
1.0 x 10⁻⁴	0.0094	2.2	82.4
5.0 x 10⁻⁴	0.0042	1.0	92.0
1.0 x 10⁻³	0.0021	0.5	96.0

Electrochemical Techniques

Electrochemical methods provide rapid and detailed insights into the corrosion process and the mechanism of inhibition.[12][13] These techniques are highly sensitive and can detect changes at the metal/solution interface.[14]

Experimental Setup:

A standard three-electrode electrochemical cell is used for these measurements.[5][15][16]

• Working Electrode (WE): The prepared mild steel coupon with a defined exposed surface area.

• Reference Electrode (RE): A Saturated Calomel Electrode (SCE) or a Silver/Silver Chloride (Ag/AgCl) electrode.[5][15]

• Counter Electrode (CE): A platinum or graphite rod.[5][15]

All electrochemical measurements should be performed using a potentiostat/galvanostat.

dot

Caption: A typical three-electrode setup for electrochemical corrosion studies.

This technique provides information about the kinetics of the anodic and cathodic reactions, the corrosion potential (Ecorr), and the corrosion current density (icorr).[17]

Protocol 4: Potentiodynamic Polarization Measurement

• Stabilization: Immerse the three-electrode setup in the test solution (1.0 M HCl with and without inhibitor) and allow the open-circuit potential (OCP) to stabilize for about 30-60 minutes.[13] A stable OCP indicates that the corrosion system has reached a steady state.[18]

• Polarization Scan: After OCP stabilization, apply a potential scan from approximately -250 mV to +250 mV with respect to the OCP at a slow scan rate (e.g., 0.5-1.0 mV/s).[17]

• Data Analysis:

  • Plot the logarithm of the current density versus the applied potential to obtain Tafel plots.

  • Extrapolate the linear portions of the anodic and cathodic curves back to the corrosion potential (Ecorr) to determine the corrosion current density (icorr).

  • Inhibition Efficiency (IE%): Calculate the IE% using the following equation: IE% = [(icorr_blank - icorr_inh) / icorr_blank] × 100 Where:

    • icorr_blank = Corrosion current density in the absence of the inhibitor

    • icorr_inh = Corrosion current density in the presence of the inhibitor

The nature of the inhibitor (anodic, cathodic, or mixed-type) can be determined by observing the shift in Ecorr in the presence of the inhibitor.[19] A significant shift in Ecorr (>85 mV) indicates either anodic or cathodic control, while a smaller shift suggests a mixed-type inhibitor.[19]

EIS is a powerful non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[1][14][20] It is particularly useful for studying the formation of a protective inhibitor film.[3]

Protocol 5: Electrochemical Impedance Spectroscopy Measurement

• Stabilization: As with PDP, allow the OCP to stabilize before starting the measurement.

• EIS Measurement: Apply a small amplitude AC voltage signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., from 100 kHz to 10 mHz).

• Data Analysis:

  • The impedance data is typically represented as Nyquist and Bode plots.

  • An equivalent electrical circuit (EEC) is used to model the electrochemical behavior of the system and extract quantitative parameters. A common EEC for corrosion studies is the Randles circuit.

  • The key parameters obtained are:

    • Solution Resistance (Rs): Resistance of the electrolyte.

    • Charge Transfer Resistance (Rct): Resistance to the corrosion reaction at the metal surface. A higher Rct value indicates better corrosion inhibition.[4]

    • Double-Layer Capacitance (Cdl): Represents the capacitance of the electrical double layer at the metal/solution interface. A decrease in Cdl is often associated with the adsorption of the inhibitor.[1]

  • Inhibition Efficiency (IE%): Calculate the IE% from the Rct values: IE% = [(Rct_inh - Rct_blank) / Rct_inh] × 100 Where:

    • Rct_blank = Charge transfer resistance in the absence of the inhibitor

    • Rct_inh = Charge transfer resistance in the presence of the inhibitor

Table 2: Example Data from Electrochemical Measurements

Inhibitor Conc. (M)	Ecorr (mV vs. SCE)	icorr (µA/cm²)	Rct (Ω·cm²)	Cdl (µF/cm²)	IE (%) - PDP	IE (%) - EIS
0 (Blank)	-485	1050	25	120	-	-
5.0 x 10⁻⁵	-490	305	90	85	71.0	72.2
1.0 x 10⁻⁴	-492	180	155	70	82.9	83.9
5.0 x 10⁻⁴	-498	85	320	55	91.9	92.2
1.0 x 10⁻³	-502	45	610	40	95.7	95.9

Surface Analysis Techniques

Surface analysis techniques provide direct visual and chemical evidence of the inhibitor's protective action on the steel surface.[2][21][22][23]

SEM is used to visualize the surface morphology of the steel specimens before and after exposure to the corrosive environment.

Protocol 6: Scanning Electron Microscopy Analysis

• Sample Preparation: After the immersion test (as in the weight loss method), carefully rinse the steel coupons with distilled water and acetone, and then dry them.

• Imaging: Mount the specimens on SEM stubs and coat them with a thin layer of a conductive material (e.g., gold or carbon) if necessary.

• Analysis: Acquire SEM images of the steel surface at various magnifications. Compare the surface morphology of the uninhibited specimen (which is expected to show significant pitting and damage) with the surfaces of the specimens protected by the triazole inhibitor (which should appear smoother and less corroded).[6]

III. Mechanism of Inhibition: Adsorption Isotherms

The protective effect of triazole inhibitors is due to their adsorption on the steel surface.[19] The nature of this adsorption (physisorption, chemisorption, or a combination of both) can be elucidated by fitting the experimental data to various adsorption isotherms (e.g., Langmuir, Temkin, Frumkin). The Langmuir adsorption isotherm is commonly used to describe the adsorption of corrosion inhibitors.[3]

dot

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Synthesizing a New Generation of Bioactive Molecules: Application Notes and Protocols for Schiff Base Derivatives of 4-Amino-1,2,4-Triazoles

The confluence of the 1,2,4-triazole nucleus and the azomethine linkage of a Schiff base has given rise to a class of compounds with remarkable pharmacological and industrial potential. These derivatives are at the forefront of research in medicinal chemistry, demonstrating a broad spectrum of biological activities including antimicrobial, antifungal, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3] Their versatility also extends to materials science, where they find applications as catalysts, sensors, and corrosion inhibitors.[1] This guide provides an in-depth exploration of the techniques for synthesizing Schiff base derivatives from 4-amino-1,2,4-triazoles, offering detailed protocols and the scientific rationale behind the experimental choices for researchers, scientists, and drug development professionals.

The Strategic Importance of the 1,2,4-Triazole-Schiff Base Scaffold

The potent biological activity of these compounds stems from the synergistic combination of the 1,2,4-triazole ring and the imine group (-C=N-). The triazole moiety is a well-established pharmacophore present in numerous approved drugs, valued for its metabolic stability and ability to engage in hydrogen bonding.[1][4] The azomethine group is crucial for the biological and chemical reactivity of Schiff bases, with the lone pair of electrons on the nitrogen atom playing a key role in their coordination chemistry and biological interactions.[1] The fusion of these two entities creates a planar, conjugated system that can effectively interact with biological targets.

Synthetic Strategies: From Conventional Heating to Green Chemistry Approaches

The synthesis of Schiff bases from 4-amino-1,2,4-triazoles is primarily achieved through the condensation reaction between the primary amino group of the triazole and a carbonyl group of an aldehyde or ketone. While conventional heating methods are well-established, modern techniques such as microwave irradiation and ultrasound-assisted synthesis offer significant advantages in terms of reaction time, yield, and environmental impact.[1][5][6]

General Reaction Mechanism

The formation of the Schiff base proceeds via a nucleophilic addition of the amino group to the carbonyl carbon, followed by the elimination of a water molecule to form the imine. The reaction is often catalyzed by an acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.

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methodology for evaluating the antiradical activity using DPPH assay

An Application Guide to the Methodology for Evaluating Antiradical Activity Using the DPPH Assay

Introduction: The Imperative of Antiradical Assessment

In the fields of pharmacology, food science, and drug development, the study of oxidative stress is paramount. Oxidative stress, driven by an imbalance between the production of reactive oxygen species (free radicals) and the body's ability to detoxify them, is implicated in a vast array of pathologies. Antioxidants are molecules that can safely interact with free radicals, neutralizing them before they can cause cellular damage. Consequently, the accurate evaluation of the antiradical or antioxidant potential of novel compounds, natural product extracts, and pharmaceutical formulations is a critical step in research and development.

Among the various methods available, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay stands out as one of the most frequently used for its simplicity, speed, and reliability.[1][2][3] This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing a detailed methodology for the DPPH assay. It moves beyond a simple recitation of steps to explain the underlying chemical principles, critical parameters, and data interpretation strategies necessary for generating robust and reproducible results.

Part 1: The Scientific Principle of the DPPH Assay

The trustworthiness of any protocol is grounded in a firm understanding of its mechanism. The DPPH assay is a colorimetric method based on the properties of the stable free radical, 2,2-diphenyl-1-picrylhydrazyl.[3][4]

The Chemistry of Radical Scavenging:

• The DPPH Radical: DPPH is a stable free radical due to the delocalization of its spare electron across the entire molecule.[1] This delocalization prevents the molecule from dimerizing, as is common with other free radicals. In solution, typically methanol or ethanol, DPPH has a deep violet color and exhibits a strong, characteristic absorbance maximum at approximately 517 nm.[1][4]

• The Neutralization Reaction: When a solution of DPPH is mixed with a substance that can donate a hydrogen atom or an electron—an antioxidant—the DPPH radical is neutralized.[4][5] This reaction converts the violet DPPH radical to the reduced form, DPPH-H (2,2-diphenyl-1-picrylhydrazine), which is a pale yellow color.[1][2][6]

• Spectrophotometric Measurement: The reduction of the DPPH radical results in a stoichiometric decrease in the absorbance of the solution at 517 nm. The degree of this discoloration is directly proportional to the number of electrons or hydrogen atoms captured, and thus, to the antiradical activity of the compound being tested.[4] This change in absorbance is the quantitative basis of the assay.

The primary reaction mechanisms involved are Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET), making the assay sensitive to a broad range of antioxidant compounds.[6]

Part 2: Detailed Protocols for Assay Execution

This section provides a self-validating, step-by-step protocol for performing the DPPH assay, suitable for a 96-well microplate format, which allows for high-throughput screening.

Materials and Reagents

• Chemicals:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH), M.W. 394.32

  • Solvent: Methanol or Ethanol (ACS grade or higher)

  • Positive Control: Trolox, Ascorbic Acid, or Gallic Acid

  • Test Compounds/Extracts

• Equipment:

  • UV-Vis microplate reader or spectrophotometer

  • Calibrated micropipettes and tips

  • 96-well microplates (clear, flat-bottom)

  • Volumetric flasks, beakers, and other standard laboratory glassware

  • Analytical balance

  • Aluminum foil

Preparation of Solutions

Causality Insight: The accuracy of the assay is critically dependent on the precise preparation of solutions. The DPPH radical is sensitive to light and can degrade over time; therefore, fresh preparation and protection from light are mandatory for reproducibility.[3][4][7]

• DPPH Working Solution (0.1 mM):

  • Accurately weigh 3.94 mg of DPPH powder.

  • Dissolve it in 100 mL of methanol or ethanol in a volumetric flask.

  • Wrap the flask completely with aluminum foil to protect the solution from light. Stir until fully dissolved.

  • Self-Validation Step: Before use, the absorbance of this working solution should be measured at 517 nm against a solvent blank. A well-prepared solution will have an absorbance of approximately 1.0 ± 0.2.[1] Adjust concentration slightly if necessary. This solution should be prepared fresh daily.[4]

• Test Compound Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh 10 mg of the test compound or extract.

  • Dissolve in 10 mL of the chosen solvent (methanol/ethanol) to create a 1 mg/mL (1000 µg/mL) stock solution.

  • From this stock, prepare a range of serial dilutions (e.g., 500, 250, 125, 62.5, 31.25 µg/mL) to determine the dose-response relationship.

• Positive Control Stock Solution (e.g., 1 mg/mL Trolox):

  • Prepare a stock solution and serial dilutions of a known antioxidant like Trolox or Ascorbic Acid in the same manner as the test compound.[4][8] This serves as a performance benchmark for the assay.

Experimental Workflow

The following protocol is designed for a 96-well plate format. All measurements should be performed in triplicate for statistical validity.

• Plate Setup:

  • Blank Wells: Add 200 µL of the solvent (methanol/ethanol) into three wells. These are used to calibrate the plate reader.

  • Negative Control Wells: Add 100 µL of solvent and 100 µL of the DPPH working solution into three wells. This represents the maximum absorbance (0% scavenging).[4]

  • Test Sample Wells: Add 100 µL of each dilution of the test compound into respective triplicate wells.

  • Positive Control Wells: Add 100 µL of each dilution of the positive control (e.g., Trolox) into respective triplicate wells.

• Reaction Initiation:

  • To all Test Sample and Positive Control wells, carefully add 100 µL of the DPPH working solution. The final volume in all wells (except the Blank) will be 200 µL.

• Incubation:

  • Gently mix the plate.

  • Incubate the plate in complete darkness at room temperature for 30 minutes.[4][8]

  • Causality Insight: Incubation in the dark is crucial as ambient light can cause auto-reduction of the DPPH radical, leading to erroneously high scavenging values.[7] The 30-minute period allows the reaction to reach a stable endpoint for most compounds.

• Absorbance Measurement:

  • Measure the absorbance of the entire plate at 517 nm using a microplate reader.

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Application Note: High-Throughput Screening of Novel 1,2,4-Triazole Compound Libraries for Therapeutic Discovery

Introduction: The Strategic Importance of 1,2,4-Triazoles in Drug Discovery

The 1,2,4-triazole is a five-membered heterocyclic ring containing three nitrogen atoms that serves as a privileged scaffold in medicinal chemistry.[1] Its unique structural and electronic properties, including its capacity for hydrogen bonding and its polar nature, enhance the pharmacological profiles of drug candidates.[2][3] This motif is integral to a wide array of clinically approved drugs, demonstrating its versatility across numerous therapeutic areas. Notable examples include the antifungal agents fluconazole and itraconazole, the anticancer drug letrozole, and the antiviral ribavirin.[1][2][4] The proven success of this scaffold makes libraries of novel 1,2,4-triazole derivatives a fertile ground for identifying new therapeutic leads.[1]

High-Throughput Screening (HTS) is an indispensable technology that enables the rapid evaluation of hundreds of thousands to millions of compounds against a biological target.[5][6] By leveraging automation, miniaturization, and sensitive detection methods, HTS provides the efficiency required to explore vast chemical spaces, making it the primary engine for hit identification in modern drug discovery.[6][7][8] This application note provides a strategic framework and detailed protocols for the successful HTS of 1,2,4-triazole libraries, focusing on ensuring scientific rigor, data quality, and the efficient progression of hits to validated leads.

The HTS Strategic Framework: From Target to Validated Hit

A successful HTS campaign is not merely a large-scale experiment but a multi-stage process underpinned by a robust strategic plan. This "screening cascade" is designed to systematically identify true hits while eliminating false positives through a series of increasingly stringent assays.

The Screening Cascade

The journey from a large compound library to a few validated lead candidates is a process of attrition. The workflow is designed to maximize efficiency by using the fastest, most cost-effective assays at the beginning and progressing to more complex, biologically relevant assays for a smaller number of promising compounds.

Caption: The High-Throughput Screening (HTS) cascade for hit identification and validation.

Assay Selection: Biochemical vs. Cell-Based Approaches

The choice between a biochemical (target-based) and a cell-based (phenotypic) assay for the primary screen is a critical decision driven by the target and the scientific question.[9]

• Biochemical Assays: These assays measure the direct interaction between a compound and a purified biological target, such as an enzyme or receptor.[9][10] They are ideal for identifying potent inhibitors or binders but do not provide information on cell permeability or off-target effects.[9]

• Cell-Based Assays: These assays measure a compound's effect within a living cell, providing more biologically relevant data on efficacy and potential toxicity.[7][9][11] They are essential for targets that are part of complex signaling pathways or when cell permeability is a desired attribute from the outset.

More than half of all HTS campaigns now utilize cell-based assays to gain early insights into a compound's performance in a biological context.[9][11]

Case Study Protocol: Screening for Novel Antifungal 1,2,4-Triazoles

To illustrate the practical application of these principles, we present a detailed protocol for a biochemical HTS campaign targeting Lanosterol 14α-demethylase (CYP51), a critical enzyme in the fungal ergosterol biosynthesis pathway and the established target for azole antifungals.[12][13][14]

Target Profile: Lanosterol 14α-demethylase (CYP51)

• Function: A cytochrome P450 enzyme that catalyzes an essential step in the biosynthesis of sterols required for fungal cell membrane integrity.[13][14]

• Significance: Inhibition of CYP51 disrupts membrane structure and function, leading to fungal cell death. It is a validated and highly successful target for antifungal drugs.[12][15]

Assay Principle: Fluorescence-Based Inhibition Assay

This protocol utilizes a commercially available fluorescence-based assay kit that measures the activity of recombinant human CYP51. The assay detects the production of a fluorescent signal generated during the demethylation of a proprietary substrate. A decrease in fluorescence relative to control wells indicates inhibition of the enzyme by a test compound.

Quality Control: The Foundation of a Trustworthy Screen

Assay quality is paramount in HTS. The Z'-factor (Z-prime) is the most widely used statistical parameter to quantify the quality and reliability of an HTS assay.[16][17][18] It measures the separation between the distributions of the positive and negative controls.[17]

Z'-Factor Calculation: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

Where:

• SD_pos and Mean_pos are the standard deviation and mean of the positive control (e.g., no enzyme or potent inhibitor).

• SD_neg and Mean_neg are the standard deviation and mean of the negative control (e.g., active enzyme with DMSO vehicle).

Z'-Factor Value	Assay Quality	Suitability for HTS
> 0.5	Excellent	Confident discrimination between hits and non-hits.[17][19]
0 to 0.5	Marginal	Screenable, but may have a higher rate of false results.[17]
< 0	Unacceptable / Poor	Assay is unsuitable for screening and requires optimization.[17]

An assay must consistently achieve a Z'-factor > 0.5 before proceeding to a full-scale screen.[19]

Detailed HTS Protocol: CYP51 Inhibition Assay (384-Well Format)

This protocol is designed for a fully automated HTS workflow using robotic liquid handlers and plate readers.[6]

1. Reagent Preparation:

• Assay Buffer: Prepare 1X Assay Buffer from concentrate.

• Enzyme Solution: Dilute recombinant human CYP51 enzyme to the final optimized concentration in chilled Assay Buffer immediately before use.

• Substrate Solution: Dilute the fluorescent substrate to its final concentration in Assay Buffer.

• Control Inhibitor: Prepare a stock solution of Ketoconazole (a known CYP51 inhibitor) in DMSO.

2. Plate Mapping & Compound Transfer:

• Design a 384-well plate map:

  • Columns 1-2: Negative Controls (Enzyme + DMSO vehicle).

  • Columns 23-24: Positive Controls (No enzyme or Ketoconazole inhibitor).

  • Columns 3-22: Test compounds from the 1,2,4-triazole library.

• Using an acoustic liquid handler, transfer 50 nL of compounds (from 10 mM DMSO stocks) and controls into the appropriate wells of a 384-well assay plate. The final compound concentration will be 10 µM in a 50 µL final assay volume.

3. Assay Execution Workflow:

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• 2. researchgate.net [researchgate.net]
• 3. Recent Developments on 1,2,4-Triazole Nucleus in Anticancer Compounds: A Review | Bentham Science [eurekaselect.com]
• 4. lifechemicals.com [lifechemicals.com]
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• 13. Lanosterol 14 alpha-demethylase - Wikipedia [en.wikipedia.org]
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Application Notes and Protocols: The Versatility of 4-Amino-1,2,4-Triazole-3-thiols as Intermediates in Modern Heterocyclic Synthesis

Introduction: Unlocking the Synthetic Potential of 4-Amino-1,2,4-triazole-3-thiols

In the landscape of medicinal chemistry and drug development, the 1,2,4-triazole scaffold is a cornerstone of numerous therapeutic agents, valued for its broad spectrum of biological activities and favorable pharmacokinetic profiles.[1] Among the various derivatives of this privileged heterocycle, 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols have emerged as exceptionally versatile and powerful intermediates. Their unique trifunctional nature, possessing a reactive exocyclic 4-amino group, a nucleophilic thiol/thione moiety, and a modifiable substituent at the C-5 position, provides a rich platform for the synthesis of a diverse array of fused and substituted heterocyclic systems.

These compounds are not merely synthetic curiosities; they are key building blocks for constructing complex molecules with significant pharmacological potential, including antimicrobial, antifungal, anticonvulsant, and anticancer agents.[2][3][4] This guide provides an in-depth exploration of the synthesis and application of 4-amino-1,2,4-triazole-3-thiols, offering detailed, field-proven protocols and the scientific rationale behind the experimental choices. Our aim is to equip researchers, scientists, and drug development professionals with the knowledge to effectively harness the synthetic power of these intermediates in their own research endeavors.

Core Synthesis of the 4-Amino-1,2,4-triazole-3-thiol Scaffold

The most prevalent and reliable method for the synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols commences with an appropriate carboxylic acid hydrazide. This foundational route involves a two-step sequence: the formation of a potassium dithiocarbazinate salt, followed by a cyclization reaction with hydrazine hydrate.[2][5] The choice of the initial acid hydrazide directly dictates the substituent at the C-5 position of the resulting triazole, offering a straightforward entry point for structural diversity.

Causality Behind the Synthetic Pathway

The success of this synthesis hinges on the sequential reactivity of the starting materials. The initial reaction between the acid hydrazide and carbon disulfide in an alkaline medium (e.g., ethanolic potassium hydroxide) generates a potassium dithiocarbazinate salt.[6][7] This step is crucial as it introduces the necessary carbon and sulfur atoms for the eventual triazole-thiol core. The subsequent cyclization with hydrazine hydrate is a dehydrative condensation reaction. The hydrazine molecule provides the two nitrogen atoms required to close the five-membered triazole ring, with one of the amino groups of hydrazine becoming the 4-amino substituent on the triazole. The reaction is driven by the formation of the stable aromatic triazole ring and the evolution of hydrogen sulfide gas.[6]

Visualizing the Core Synthesis

Caption: General synthetic pathway for 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols.

Protocol 1: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol details the synthesis of a representative 4-amino-1,2,4-triazole-3-thiol, using benzoic acid hydrazide as the starting material.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Benzoic acid hydrazide	136.15	13.6 g	0.10
Potassium hydroxide (KOH)	56.11	8.4 g	0.15
Carbon disulfide (CS₂)	76.14	11.5 mL	0.19
Absolute Ethanol	46.07	250 mL	-
Diethyl ether (anhydrous)	74.12	As needed	-
Hydrazine hydrate (99%)	50.06	20 mL	0.40
Water	18.02	40 mL	-
Concentrated HCl	36.46	As needed	-

Step-by-Step Methodology:

Part A: Synthesis of Potassium 3-(benzoyl)dithiocarbazinate

• Preparation of Alkaline Solution: In a 500 mL flask equipped with a magnetic stirrer, dissolve potassium hydroxide (8.4 g, 0.15 mol) in absolute ethanol (250 mL). Cool the solution in an ice bath.

• Addition of Hydrazide: To the chilled solution, add benzoic acid hydrazide (13.6 g, 0.10 mol) and stir until fully dissolved.

• Dithiocarbazinate Formation: While maintaining the cold temperature, add carbon disulfide (11.5 mL, 0.19 mol) dropwise to the reaction mixture over 30 minutes.

• Reaction Completion: After the addition is complete, continue to stir the mixture at room temperature for 12 hours.

• Isolation of Salt: Precipitate the potassium salt by adding anhydrous diethyl ether. Filter the resulting solid, wash thoroughly with ether, and dry under vacuum. This intermediate is used in the next step without further purification.[7]

Part B: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

• Reaction Setup: Suspend the potassium dithiocarbazinate salt from Part A in water (40 mL) in a round-bottom flask.

• Addition of Hydrazine: Add hydrazine hydrate (20 mL, 0.40 mol) to the suspension.

• Cyclization: Reflux the mixture with stirring. The color of the reaction mixture will typically change, and the evolution of hydrogen sulfide gas will be observed (use a lead acetate paper test for confirmation). Continue refluxing for 4-6 hours until the evolution of H₂S ceases.[6]

• Precipitation: Cool the reaction mixture to room temperature and pour it into cold water.

• Acidification and Isolation: Acidify the solution with concentrated hydrochloric acid to precipitate the product.

• Purification: Filter the white solid, wash with cold water, and recrystallize from ethanol to obtain pure 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol.

Application in Heterocyclic Synthesis: Building Fused Ring Systems

The true synthetic utility of 4-amino-1,2,4-triazole-3-thiols lies in their ability to act as precursors to a variety of fused heterocyclic systems. The amino and thiol groups can react with bifunctional electrophiles in a concerted or stepwise manner to form new rings, most notably triazolothiadiazines and triazolothiadiazoles.

Synthesis of Triazolo[3,4-b][2][3][6]thiadiazines

Triazolothiadiazines are a class of bicyclic heterocycles formed by fusing a triazole ring with a thiadiazine ring.[8] A common and efficient method for their synthesis involves the reaction of a 4-amino-1,2,4-triazole-3-thiol with an α-halocarbonyl compound, such as phenacyl bromide.[9]

Mechanistic Rationale: The reaction proceeds via an initial S-alkylation of the triazole thiol with the α-halocarbonyl compound. This is followed by an intramolecular cyclization where the 4-amino group attacks the carbonyl carbon, leading to a dehydrative ring closure and the formation of the fused triazolothiadiazine system.

Visualizing Triazolothiadiazine Synthesis

Caption: Synthesis of triazolothiadiazines from 4-amino-1,2,4-triazole-3-thiols.

Protocol 2: Synthesis of 3-Phenyl-6-(4-bromophenyl)-7H-[2][3][5]triazolo[3,4-b][2][3][6]thiadiazine

This protocol provides a detailed procedure for the synthesis of a triazolothiadiazine derivative.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol	192.24	1.92 g	0.01
2,4'-Dibromoacetophenone	277.94	2.78 g	0.01
Absolute Ethanol	46.07	50 mL	-
Anhydrous Sodium Acetate	82.03	1.64 g	0.02

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (1.92 g, 0.01 mol) and 2,4'-dibromoacetophenone (2.78 g, 0.01 mol) in absolute ethanol (50 mL).

• Base Addition: Add anhydrous sodium acetate (1.64 g, 0.02 mol) to the mixture. The sodium acetate acts as a base to facilitate the initial S-alkylation and subsequent cyclization.

• Reflux: Reflux the reaction mixture for 8 hours. Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Isolation: After cooling, the precipitated solid is filtered.

• Purification: Wash the solid with water to remove any inorganic salts and then with cold ethanol. Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF/ethanol mixture) to yield the pure triazolothiadiazine.[9]

Application in Heterocyclic Synthesis: Leveraging the 4-Amino Group

The 4-amino group is a key handle for further molecular elaboration, most commonly through the formation of Schiff bases (azomethines) via condensation with various aldehydes.[2][10][11][12] These Schiff bases are not just stable final products; they are versatile intermediates for the synthesis of other heterocyclic systems.

Synthesis of Thiazolidinones from Triazole Schiff Bases

A prominent application of these Schiff bases is their reaction with thioglycolic acid to yield 4-thiazolidinone derivatives. This reaction significantly enhances the structural complexity and often modulates the biological activity of the parent triazole.

Mechanistic Rationale: The reaction proceeds via a cyclocondensation mechanism. The thiol group of thioglycolic acid adds across the C=N double bond of the Schiff base. This is followed by an intramolecular attack of the nitrogen atom onto the carbonyl carbon of the thioglycolic acid moiety, leading to the elimination of a water molecule and the formation of the five-membered thiazolidinone ring.

Protocol 3: Two-Step Synthesis of a 4-Thiazolidinone Derivative

This protocol outlines the synthesis of a Schiff base from 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol and its subsequent conversion to a 4-thiazolidinone.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol	192.24	1.92 g	0.01
4-Chlorobenzaldehyde	140.57	1.41 g	0.01
Glacial Acetic Acid	60.05	2-3 drops	-
Ethanol	46.07	30 mL	-
Thioglycolic acid	92.12	0.7 mL	~0.01
Dry Benzene	78.11	50 mL	-

Step-by-Step Methodology:

Part A: Synthesis of the Schiff Base

• Dissolution: Dissolve 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (1.92 g, 0.01 mol) in ethanol (30 mL) in a round-bottom flask.

• Aldehyde Addition: Add 4-chlorobenzaldehyde (1.41 g, 0.01 mol) to the solution, followed by a few drops of glacial acetic acid as a catalyst.

• Reaction: Reflux the mixture for 4-6 hours.

• Isolation: Cool the reaction mixture. The precipitated Schiff base is collected by filtration, washed with cold ethanol, and dried.

Part B: Synthesis of the 4-Thiazolidinone

• Reaction Setup: In a flask equipped with a reflux condenser, dissolve the Schiff base from Part A (0.01 mol) in dry benzene (50 mL).

• Cyclizing Agent: Add thioglycolic acid (0.7 mL, ~0.01 mol) to the solution.

• Reflux: Reflux the mixture for 10-12 hours.

• Work-up: After cooling, concentrate the solvent under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent like ethanol to yield the desired 4-thiazolidinone derivative.[2][5]

Conclusion and Future Outlook

4-Amino-5-substituted-4H-1,2,4-triazole-3-thiols are undeniably valuable and versatile intermediates in heterocyclic synthesis. The protocols and mechanistic insights provided in this guide demonstrate the straightforward yet powerful transformations that can be achieved starting from these building blocks. The ability to easily synthesize the core triazole and then selectively react at its nucleophilic centers allows for the creation of vast libraries of complex heterocyclic compounds. For researchers in drug discovery, these intermediates offer a reliable and adaptable platform for developing novel therapeutic agents. As the demand for new and effective drugs continues to grow, the strategic application of 4-amino-1,2,4-triazole-3-thiols in synthetic campaigns will undoubtedly continue to play a pivotal role in advancing medicinal chemistry.

References

• Gumrukcuoglu, N., & Uslu, B. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Gumrukcuoglu, N. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 7(1), 7-13. [Link]

• Yadav, M., & Singh, R. (2018). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. ResearchGate. [Link]

• Al-Ostath, A., & El-Sabbagh, O. I. (2024). Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review. Molecules, 29(6), 1347. [Link]

• Akylbekov, N., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(22), 7539. [Link]

• Akylbekov, N., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PMC - NIH. [Link]

• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 982278. [Link]

• Abdel-Wahab, B. F., & Mohamed, H. A. (2016). Synthesis of some novel 4-amino-4H-1,2,4-triazole-3-thiol derivatives. ResearchGate. [Link]

• Kapustian, K., et al. (2022). Novel[2][3][5]triazolo[3,4-b][2][3][6]thiadiazine and[2][3][5]triazolo[3,4-b][2][3][6]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. Molecules, 27(22), 7940. [Link]

• Moustafa, A. H., et al. (2017). The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)-Ethanol and Ethane. ResearchGate. [Link]

• Fedotov, S. O., et al. (2024). Some transformations in a series of 4-amino-1,2,4-triazole-3-thion derivatives. Žurnal organìčnoï ta farmacevtičnoï hìmìï, 22(2), 64-71. [Link]

• Akylbekov, N., et al. (2023). Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. Molecules, 28(18), 6692. [Link]

• Al-Jumaili, A. H. R., & Al-Amiery, A. A. (2024). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. [Link]

• Kapri, K. P., et al. (2020). Synthesis of Schiff Bases of 4-Amino-5-(2-Hydroxyphenyl)-4H- 1,2,4-Triazole-3-Thiol as Potent Antimicrobial Agents. ResearchGate. [Link]

• Fedotov, S., & Hotsulia, A. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. ScienceRise: Pharmaceutical Science, 4(48), 35-42. [Link]

• Moustafa, A. H., et al. (2006). The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)- Ethanol and Ethane. Sci-Hub. [Link]

• Kapri, K. P., et al. (2020). Synthesis of Schiff Bases of 4-Amino-5-(2-Hydroxyphenyl)-4H- 1,2,4-Triazole-3-Thiol as Potent Antimicrobial Agents. Nepal Journals Online. [Link]

• Devkota, K. P., et al. (2020). Synthesis and Evaluation of Schiff Bases of 4-Amino-5-(chlorine substituted phenyl)-4H-1,2,4-triazole-3-thione as Antimicrobial Agents. ResearchGate. [Link]

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• 9. Sci-Hub. The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)- Ethanol and Ethane / Phosphorus, Sulfur, and Silicon and the Related Elements, 2006 [sci-hub.box]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol. This document is intended for researchers, scientists, and drug development professionals. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your reaction yield and overcome common experimental hurdles. Our guidance is based on established principles of heterocyclic chemistry and field-proven insights.

Experimental Workflow Overview

The synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol typically proceeds through a two-step process. The first step involves the formation of a potassium dithiocarbazinate salt from 2,4-dichlorobenzoic acid hydrazide. The second step is the cyclization of this intermediate with hydrazine hydrate to form the desired triazole-thiol.

Below is a diagram illustrating the general synthetic pathway.

Caption: General synthesis workflow for 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Q1: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors throughout the synthetic process. Let's break down the possibilities:

• Incomplete Salt Formation (Step 1): The initial reaction to form the potassium dithiocarbazinate salt is crucial. Ensure your potassium hydroxide is fresh and anhydrous, as moisture can interfere with the reaction. The reaction is also sensitive to temperature; maintaining a cool environment during the addition of carbon disulfide can prevent side reactions.

• Inefficient Cyclization (Step 2): The cyclization with hydrazine hydrate is a key step. The duration of reflux can significantly impact the yield.[1][2] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Prolonged heating can lead to decomposition of the product.

• Suboptimal pH during Precipitation: After cyclization, the product is typically precipitated by acidifying the reaction mixture.[1][2] The pH at which precipitation occurs is critical. Adding the acid dropwise and monitoring the pH with a meter will ensure complete precipitation of the product without redissolving it.

• Purification Losses: The crude product may require recrystallization to achieve the desired purity. Significant product loss can occur during this step. Experiment with different solvent systems to find one that provides good recovery. A mixture of ethanol and water is often a good starting point.[3]

Parameter	Recommendation	Rationale
Reagent Quality	Use fresh, anhydrous KOH and hydrazine hydrate.	Moisture can lead to unwanted side reactions and reduce yield.
Reaction Time	Monitor reaction progress by TLC.	Prevents product decomposition from prolonged heating.
Precipitation pH	Adjust pH carefully with dilute acid.	Ensures maximum product precipitation.
Recrystallization	Test various solvent systems for optimal recovery.	Minimizes product loss during purification.

Q2: I am observing the formation of significant side products. How can I minimize them?

A2: The formation of side products is a common challenge. Here are some strategies to improve the selectivity of your reaction:

• Control of Reaction Temperature: Exothermic reactions, especially during the formation of the dithiocarbazinate salt, can lead to side products if not properly controlled. Use an ice bath to maintain a low temperature during reagent addition.

• Purity of Starting Materials: Impurities in the starting 2,4-dichlorobenzoic acid hydrazide can lead to a variety of side products. Ensure the purity of your starting materials before beginning the synthesis.

• Alternative Cyclization Conditions: If basic cyclization with hydrazine hydrate is leading to impurities, consider alternative methods. Some syntheses of similar triazole-thiols utilize acidic conditions for cyclization, which may offer a different side product profile.[4]

Q3: The synthesized product is difficult to purify. What purification strategies can I employ?

A3: Purification of triazole-thiol derivatives can be challenging due to their polarity and potentially low solubility in common organic solvents.

• Recrystallization: This is the most common method. Experiment with a range of solvents, from polar (e.g., ethanol, isopropanol, DMF) to less polar options, and their mixtures.[1]

• Column Chromatography: If recrystallization is ineffective, column chromatography can be a powerful tool. Due to the polar nature of the compound, a polar stationary phase like silica gel with a mobile phase gradient of ethyl acetate and hexane is a good starting point.

• Washing: Thoroughly washing the crude product with cold water and a non-polar solvent like diethyl ether can remove many common impurities before further purification steps.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism for the formation of the 1,2,4-triazole-3-thiol ring?

A1: The reaction proceeds through the formation of a thiosemicarbazide intermediate, which then undergoes intramolecular cyclization. In the presence of a base, the thiosemicarbazide derivative cyclizes to form the triazole ring.[1][5]

Caption: Simplified mechanism of 1,2,4-triazole-3-thiol ring formation.

Q2: Are there alternative synthetic routes to 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiols?

A2: Yes, several other methods have been reported for the synthesis of this class of compounds. One common alternative involves the reaction of a substituted benzoic acid with thiocarbohydrazide.[6] Another approach starts with a thiosemicarbazide and a carboxylic acid in the presence of a condensing agent like polyphosphate ester.[7] The choice of synthetic route may depend on the availability of starting materials and the desired substitution pattern on the triazole ring.

Q3: How can I confirm the structure of my final product?

A3: A combination of spectroscopic techniques is essential for structural confirmation:

• ¹H NMR Spectroscopy: Look for characteristic peaks for the amino group (NH₂) protons, aromatic protons of the dichlorophenyl ring, and the SH proton of the thiol group. The chemical shifts of these protons will be indicative of the correct structure.

• ¹³C NMR Spectroscopy: This will show the expected number of carbon signals for the aromatic ring and the triazole core, including the C=S carbon.

• FT-IR Spectroscopy: Key vibrational bands to look for include N-H stretching for the amino group, C=N stretching of the triazole ring, and the C-Cl stretching of the dichlorophenyl group. The presence of a band for the S-H group can also be diagnostic.

• Mass Spectrometry: This will provide the molecular weight of the compound, confirming the correct molecular formula.

Q4: What are the key safety precautions to consider during this synthesis?

A4: Standard laboratory safety practices should always be followed. Specifically for this synthesis:

• Carbon Disulfide (CS₂): Is highly flammable and toxic. All manipulations should be carried out in a well-ventilated fume hood.

• Hydrazine Hydrate: Is corrosive and a suspected carcinogen. Avoid inhalation and skin contact by using appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Potassium Hydroxide (KOH): Is a strong base and is corrosive. Handle with care to avoid skin and eye contact.

Always consult the Safety Data Sheets (SDS) for all reagents before starting any experimental work.

Experimental Protocols

Protocol 1: Synthesis of Potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate

• Dissolve 2,4-dichlorobenzoic acid hydrazide (10 mmol) in absolute ethanol (50 mL) in a flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Add a solution of potassium hydroxide (12 mmol) in absolute ethanol (20 mL) dropwise to the cooled solution with continuous stirring.

• To this mixture, add carbon disulfide (12 mmol) dropwise over 30 minutes, ensuring the temperature remains below 10 °C.

• Continue stirring the reaction mixture at room temperature for 12-16 hours.

• The precipitated potassium salt is then filtered, washed with cold diethyl ether, and dried under vacuum.

Protocol 2: Synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

• Suspend the dried potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate (8 mmol) in water (40 mL).

• Add hydrazine hydrate (16 mmol) to the suspension.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by TLC. The evolution of hydrogen sulfide gas may be observed.

• After completion of the reaction (as indicated by TLC), cool the mixture to room temperature.

• Acidify the cooled solution with dilute hydrochloric acid to a pH of approximately 5-6 to precipitate the crude product.

• Filter the precipitate, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure compound.

References

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. (n.d.). National Institutes of Health (NIH). Retrieved January 16, 2026, from [Link]

• Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. (n.d.). National Institutes of Health (NIH). Retrieved January 16, 2026, from [Link]

• Synthesis of New Triazole-Based Thiosemicarbazone Derivatives as Anti-Alzheimer's Disease Candidates: Evidence-Based In Vitro Study. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Synthesis and antimicrobial activity of thiosemicarbazides, s-triazoles and their Mannich bases bearing 3-chlorophenyl moiety. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio) - MDPI. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][8][9] triazole-3-thiol derivatives and Antifungal activity. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• (PDF) Structural Study of Three 1,2,4-triazole Derivatives Prepared by Oxidative Cyclization of Thiosemicarbazides. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis and Characterization of the Triazole Derived from Thiosemicarbazide, 4-Amino-5-Phenyl-4H-1,2,4. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. (n.d.). MDPI. Retrieved January 16, 2026, from [Link]

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addressing poor solubility of dichlorophenyl-triazole compounds in common solvents

A Guide to Overcoming Poor Solubility in Experimental Research

Welcome to the technical support center for researchers, scientists, and drug development professionals working with dichlorophenyl-triazole compounds. As a Senior Application Scientist, I understand that the promising therapeutic potential of these molecules is often hindered by a significant experimental hurdle: poor solubility in common solvents. This guide is designed with full editorial control to provide you with not just protocols, but the underlying scientific rationale to effectively troubleshoot and solve these solubility challenges.

Frequently Asked Questions (FAQs)

This section addresses the foundational questions researchers often have when first encountering solubility issues with this class of compounds.

Q1: Why are dichlorophenyl-triazole compounds often poorly soluble?

A: The limited solubility is rooted in their molecular structure. These compounds typically possess a rigid, planar aromatic core due to the triazole and dichlorophenyl rings. This planarity promotes strong intermolecular interactions (pi-pi stacking) in the crystal lattice, making it energetically difficult for solvent molecules to break these interactions and solvate the individual molecules. Furthermore, the dichlorophenyl group contributes to a high degree of lipophilicity (hydrophobicity), leading to poor solubility in aqueous media. The stable crystalline form of a compound generally has lower solubility.[1][2]

Q2: What are the critical first steps to systematically assess the solubility of a new dichlorophenyl-triazole compound?

A: Before attempting to enhance solubility, you must establish a baseline. A systematic initial assessment prevents wasted effort on inappropriate methods.

• Visual Solubility Assessment: Begin by attempting to dissolve a small, known amount of your compound (e.g., 1 mg) in a fixed volume (e.g., 1 mL) of various solvents. Start with common laboratory solvents of varying polarities (e.g., water, ethanol, DMSO, THF, acetonitrile). Vortex and visually inspect for undissolved particles.

• Equilibrium Solubility Measurement: For a more quantitative measure, use the "gold standard" shake-flask method.[3] Add an excess amount of the compound to a known volume of your chosen solvent system in a sealed vial. Agitate the suspension at a constant temperature until equilibrium is reached (typically 24-72 hours). Afterwards, filter the suspension to remove undissolved solid, and determine the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC or UV-Vis spectroscopy.

• Solid-State Characterization: The crystalline form (polymorph) of your compound can significantly impact its solubility.[1][4] Different polymorphs can exhibit different solubilities, with metastable forms often being more soluble than the most stable form.[5] It is highly recommended to analyze your solid material using techniques like X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to identify the polymorphic form.[4]

Q3: What are the main categories of techniques used to improve the solubility of these compounds?

A: Solubility enhancement strategies can be broadly categorized into physical and chemical modifications.[6][7]

• Physical Modifications: These methods alter the physical properties of the drug without changing its chemical structure. Key techniques include particle size reduction (micronization, nanosuspensions), modification of the crystal habit (polymorphs, amorphous forms), and creating solid dispersions in carriers.[6][8]

• Chemical Modifications: These approaches involve altering the molecule itself or its immediate environment. This includes pH adjustment for ionizable compounds, complexation, and creating prodrugs.[6][9][10][11]

• Use of Excipients: This is the most common approach and involves adding other substances to the formulation. This includes the use of co-solvents, surfactants, and other solubilizing agents.[12]

Troubleshooting Guides & Protocols

This section provides detailed, field-proven protocols to address specific solubility problems. The causality behind each step is explained to empower you to make informed decisions in your experiments.

Guide 1: Systematic Solvent & Co-solvent Screening

This is the most direct approach and should be your first line of attack. Co-solvents are organic solvents added to a primary solvent (usually water) to reduce the overall polarity of the solvent system, thereby increasing the solubility of lipophilic compounds.[8][13][14]

Experimental Protocol: Co-solvent Screening

• Primary Solvent Selection: Based on your application, select your primary solvent (e.g., water, phosphate-buffered saline).

• Co-solvent Selection: Choose a panel of pharmaceutically acceptable co-solvents. Common choices include Ethanol, Propylene Glycol (PG), Polyethylene Glycols (PEGs, e.g., PEG 400), and Dimethyl Sulfoxide (DMSO).[13][14]

• Prepare Stock Solutions: Create a series of binary solvent mixtures. For example, prepare 10%, 20%, 30%, 40%, and 50% (v/v) solutions of each co-solvent in your primary solvent.

• Determine Solubility: Using the shake-flask method described in FAQ Q2, determine the equilibrium solubility of your dichlorophenyl-triazole compound in each solvent mixture.

• Analyze Data: Plot the solubility of your compound as a function of the co-solvent concentration. This will reveal the optimal co-solvent and concentration for your needs.

Data Presentation: Common Co-solvents

Co-solvent	Dielectric Constant (Approx.)	Notes
Water	80.1	Highly polar, poor solvent for lipophilic compounds.
Glycerol	42.5	Viscous, non-toxic.[14]
Propylene Glycol	32.0	Common in parenteral formulations.[6]
Ethanol	24.3	Volatile, widely used.[6][14]
PEG 400	12.5	Low toxicity, good solubilizer for many drugs.
DMSO	46.7	Aprotic, powerful solvent, but can have toxicity concerns.

Visualization: Co-solvent Screening Workflow

Caption: Workflow for systematic co-solvent screening.

Guide 2: pH Modification for Ionizable Compounds

If your dichlorophenyl-triazole compound has an ionizable functional group (e.g., a basic nitrogen on the triazole ring), its solubility will be pH-dependent. Adjusting the pH to favor the ionized form of the drug, which is typically more water-soluble, is a powerful strategy.[15][16]

Causality: The Henderson-Hasselbalch equation governs the ratio of the ionized to the un-ionized form of a compound at a given pH. For a basic compound, as the pH of the solution drops below its pKa, the compound becomes protonated (ionized), leading to a significant increase in aqueous solubility.[17]

Experimental Protocol: pH-Solubility Profiling

• Determine pKa: First, determine the pKa of your compound experimentally (e.g., via potentiometric titration) or predict it using software.

• Prepare Buffers: Prepare a series of buffers covering a wide pH range (e.g., from pH 2 to pH 10).

• Measure Solubility: Using the shake-flask method, determine the equilibrium solubility of your compound in each buffer. It is crucial to measure the final pH of the saturated solution, as it may differ from the initial buffer pH.[3]

• Plot Profile: Plot the logarithm of solubility (log S) against the final measured pH. The resulting profile will clearly show the pH range where your compound is most soluble.

Visualization: pH-Solubility Relationship for a Basic Compound

Caption: Encapsulation of a hydrophobic drug within a cyclodextrin host.

For compounds that are poorly soluble in both aqueous and organic media, reducing the particle size to the nanometer range is a highly effective strategy. [18]Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants or polymers. [19]This approach dramatically increases the particle surface area, which leads to a higher dissolution rate. [19][20] Key Methodologies:

• Top-Down Approaches: These methods start with larger drug crystals and break them down.

  • Media Milling: The drug is placed in a mill with grinding media (e.g., ceramic beads) and a stabilizer solution. The high-energy collisions reduce the particle size.

  • High-Pressure Homogenization (HPH): A suspension of the drug is forced through a tiny gap at very high pressure, causing cavitation and shear forces that break the particles apart. [6][20]* Bottom-Up Approaches: These involve precipitating the drug from a solution in a controlled manner to form nanoparticles.

This technique requires specialized equipment but is a powerful tool for Biopharmaceutics Classification System (BCS) Class II drugs (low solubility, high permeability). [20][21]

A prodrug is a chemically modified, inactive version of a drug that, after administration, is converted back to the active parent drug in the body. [10][22]This strategy can be used to temporarily attach a highly soluble functional group (a "promoieity") to the parent molecule to overcome solubility issues. [9][11][23] Common Prodrug Strategies for Solubility Enhancement:

• Phosphate Esters: Adding a phosphate group creates a highly water-soluble prodrug that can be cleaved by endogenous phosphatases. [9][23]This is a very effective and widely used strategy. [23]* Amino Acid Esters: Linking an amino acid can increase solubility, especially for parenteral delivery. [9]* Sugar Moieties: Attaching sugars like glucose or glucuronic acid can also significantly improve aqueous solubility. [9][23] This is a complex medicinal chemistry approach but can solve profound solubility problems and improve pharmacokinetic properties. [10]

References

• Rautio, J., et al. (2018). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central. [Link]

• Gajera, B. Y., et al. (2022). Nanosuspension: An approach to enhance solubility of drugs. PubMed Central. [Link]

• Jadhav, S. P., et al. (2023). Review on Nanosuspension as a Novel Method for Solubility and Bioavailability Enhancement of Poorly Soluble Drugs. Advances in Pharmacology and Pharmacy. [Link]

• Loftsson, T., & Brewster, M. E. (2010). Drug solubilization by complexation. PubMed. [Link]

• Wikipedia. (n.d.). Cosolvent. Wikipedia. [Link]

• Singh, S., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Patel, V. R., & Agrawal, Y. K. (2011). Nanosuspension: Way to Enhance the Bioavailibility of Poorly Soluble Drug. ResearchGate. [Link]

• Rautio, J., et al. (2015). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed. [Link]

• Jwalapuram, R., et al. (2020). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades. ResearchGate. [Link]

• Goh, M. S., et al. (2015). Nanosuspension technologies for delivery of poorly soluble drugs. SciSpace. [Link]

• ScienceDirect. (2025). Solubilization by surfactants. ScienceDirect. [Link]

• PharmaTutor. (2014). ROLE OF PRODRUGS IN SOLUBILITY ENHANCEMENT OF DRUGS. PharmaTutor. [Link]

• PharmaCores. (2025). Polymorphism in Drugs: Why Crystal Forms Matter. PharmaCores. [Link]

• Elsebay, M. T., et al. (2023). Nanosuspension: A Formulation Technology for Tackling the Poor Aqueous Solubility and Bioavailability of Poorly Soluble Drugs. Bentham Science Publishers. [Link]

• Al-Ghananeem, A. M. (2019). Is prodrug design an approach to increase water solubility?. PubMed. [Link]

• Sharma, D., et al. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. [Link]

• Choudhary, D., et al. (2014). Role of Prodrugs in Solubility Enhancement of Drugs. Semantic Scholar. [Link]

• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. Journal of Chemical and Pharmaceutical Research. [Link]

• Journal of PeerScientist. (n.d.). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Journal of PeerScientist. [Link]

• ScienceDirect. (2025). Co-solvent. ScienceDirect. [Link]

• Global Journal of Pharmacy & Pharmaceutical Sciences. (2011). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. Global Journal of Pharmacy & Pharmaceutical Sciences. [Link]

• Bhor, C. (n.d.). Excipients for APIs A Comprehensive Guide to Selecting the Best Ingredients. LinkedIn. [Link]

• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceuticals. [Link]

• waykar, M. (2015). Methods of solubility enhancements. Slideshare. [Link]

• JoVE. (2025). Bioavailability Enhancement: Drug Solubility Enhancement. JoVE. [Link]

• Di Martino, P., et al. (2018). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. PubMed Central. [Link]

• Drug Development & Delivery. (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2025). Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

• Journal of Drug Delivery and Therapeutics. (2025). Complexation and Solubility Enhancement of BCS Class II Drug using Cyclodextrins. Journal of Drug Delivery and Therapeutics. [Link]

• Mettler Toledo. (n.d.). Crystal Polymorphism in Chemical & Pharmaceutical Process Development. Mettler Toledo. [Link]

• Di Martino, P., et al. (2025). Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs. ResearchGate. [Link]

• Pharmaceutical Technology. (2022). Excipients for Solubility Enhancement of Parenteral Formulations. Pharmaceutical Technology. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2021). ENHANCEMENT OF SOLUBILITY OF POORLY SOLUBLE DRUG BY INCLUSION COMPLEXATION WITH γ-CYCLODEXTRIN. International Journal of Pharmaceutical Sciences and Research. [Link]

• Slideshare. (2017). SOLUBILITY ENHANCEMENT BY INCLUSION COMPLEXATION. Slideshare. [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.. [Link]

• Longdom Publishing. (n.d.). Synthetic Strategies for 1,2,3-Triazole Based Bioactive Compounds. Longdom Publishing. [Link]

• ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. ResearchGate. [Link]

• ScienceDirect. (2026). PH adjustment. ScienceDirect. [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Impact of Polymorphism on Drug Formulation and Bioavailability. Journal of Chemical and Pharmaceutical Research. [Link]

• Journal of Chemical Technology and Metallurgy. (2022). pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY. Journal of Chemical Technology and Metallurgy. [Link]

• ResearchGate. (n.d.). Equilibrium solubility measurement of ionizable drugs - Consensus recommendations for improving data quality. ResearchGate. [Link]

• International Association of Physical Chemists. (2025). Suggested Improvements for Measurement of Equilibrium Solubility-pH of Ionizable Drugs. International Association of Physical Chemists. [Link]

• NIH. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. NIH. [Link]

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optimization of cyclization conditions for 1,2,4-triazole ring formation

Welcome to the technical support center for the optimization of 1,2,4-triazole ring formation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the synthesis of this critical heterocyclic scaffold. This resource is structured to address specific experimental challenges in a question-and-answer format, grounded in mechanistic principles to empower you to make informed decisions in your synthetic endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses frequent problems encountered during 1,2,4-triazole synthesis, their probable causes, and actionable solutions.

Issue 1: Low or No Yield of the Desired 1,2,4-Triazole

Question: My reaction is resulting in a low yield or complete failure to produce the target 1,2,4-triazole. What are the likely causes and how can I improve the outcome?

Answer: Low yields in 1,2,4-triazole synthesis are a common challenge and can stem from several factors. The key is to systematically evaluate your reaction conditions.

• Incomplete Reaction: The cyclization to form the 1,2,4-triazole ring often requires significant energy input to overcome the activation barrier for dehydration and ring closure.

  • Causality: Insufficient reaction time or temperature can lead to the accumulation of intermediate species, such as N-acylamidrazones, without conversion to the final product.

  • Solutions:

    • Increase Reaction Temperature: Gradually increase the temperature in increments of 10-20 °C and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). For classical thermal methods, high temperatures (often >150 °C) are necessary.

    • Prolong Reaction Time: If increasing the temperature leads to decomposition, try extending the reaction time at a moderate temperature.

    • Microwave Irradiation: Consider switching to microwave-assisted synthesis. Microwave heating can dramatically reduce reaction times from hours to minutes and often improves yields by promoting efficient and uniform heating.[1]

• Purity of Starting Materials: The purity of your reagents is paramount.

  • Causality: Hydrazides and amidines can be hygroscopic, and the presence of water can interfere with the reaction, particularly in methods requiring anhydrous conditions. Impurities in starting materials can also lead to unwanted side reactions.

  • Solutions:

    • Ensure all starting materials are pure and dry. Recrystallize or re-precipitate reagents if necessary.

    • Dry solvents and glassware thoroughly before use, especially for reactions sensitive to moisture.

• Suboptimal Catalyst or Reagent Stoichiometry: The choice and amount of catalyst or condensing agent are critical.

  • Causality: In acid-catalyzed reactions, an insufficient amount of acid may not effectively promote the cyclization. In base-mediated processes, the strength and stoichiometry of the base can influence the reaction rate and outcome.

  • Solutions:

    • Catalyst Screening: If using a catalyzed reaction (e.g., copper-catalyzed), screen different catalysts and ligands to find the optimal combination for your specific substrates.

    • Stoichiometry Optimization: Vary the stoichiometry of the coupling partners and any additives to find the ideal ratio.

Issue 2: Formation of 1,3,4-Oxadiazole as a Major Byproduct

Question: I am observing a significant amount of a 1,3,4-oxadiazole byproduct in my reaction mixture. How can I suppress its formation and favor the 1,2,4-triazole?

Answer: The formation of 1,3,4-oxadiazoles is a classic competing pathway in many 1,2,4-triazole syntheses, particularly those involving the reaction of hydrazides with a coupling partner.

• Reaction Pathway Competition: The formation of both heterocycles proceeds through a common N-acylhydrazide intermediate. The subsequent intramolecular cyclization can occur through either the nitrogen or the oxygen atom.

  • Causality: The reaction conditions, particularly temperature and the nature of the condensing agent, dictate the preferred cyclization pathway. Higher temperatures and strongly dehydrating conditions can favor the formation of the thermodynamically stable 1,3,4-oxadiazole.

  • Solutions:

    • Lower Reaction Temperature: Reducing the reaction temperature can often kinetically favor the formation of the 1,2,4-triazole.

    • Choice of Condensing Agent/Catalyst: In syntheses from hydrazides and carboxylic acids (a variation of the Pellizzari reaction), the choice of condensing agent is crucial. While strong dehydrating agents like phosphorus oxychloride (POCl₃) can be effective, they may also promote oxadiazole formation. Consider milder activating agents or acid catalysts like p-toluenesulfonic acid (PTSA) which can favor the desired pathway.[2][3]

    • Strictly Anhydrous Conditions: Ensure the reaction is carried out under scrupulously dry conditions, as the presence of water can influence the equilibrium between the intermediates.

Issue 3: Poor Regioselectivity in the Synthesis of Unsymmetrically Substituted 1,2,4-Triazoles

Question: My reaction is producing a mixture of regioisomers (e.g., 1,3- and 1,5-disubstituted or N-1 and N-4 alkylated). How can I control the regioselectivity?

Answer: Achieving regiocontrol is a significant challenge in 1,2,4-triazole synthesis, especially when using unsymmetrical precursors.

• Ambident Nucleophilicity/Electrophilicity: The intermediates in 1,2,4-triazole synthesis often possess multiple reactive sites, leading to the formation of isomeric products.

  • Causality: In the Einhorn-Brunner reaction, for instance, the initial attack of the hydrazine on the unsymmetrical imide can occur at either carbonyl group. Similarly, alkylation of an unsubstituted 1,2,4-triazole can occur at either the N-1 or N-4 position.

  • Solutions:

    • Catalyst-Controlled Synthesis: Modern synthetic methods have demonstrated remarkable catalyst-dependent regioselectivity. For example, in the [3+2] cycloaddition of isocyanides with diazonium salts, silver(I) catalysis selectively yields 1,3-disubstituted 1,2,4-triazoles, while copper(II) catalysis favors the formation of 1,5-disubstituted isomers.[4]

    • Steric and Electronic Control: The regioselectivity can sometimes be influenced by the steric bulk and electronic properties of the substituents on the starting materials. A bulkier substituent may direct the reaction to the less hindered site.

    • Protecting Group Strategy: In cases of N-alkylation, employing a protecting group strategy can allow for selective functionalization of one nitrogen atom, followed by deprotection.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for synthesizing the 1,2,4-triazole ring?

A1: A variety of precursors can be used, and the choice often depends on the desired substitution pattern and available starting materials. Common starting materials include:

• Amidines and Hydrazides (Pellizzari Reaction and variations): A classic approach involving the condensation of an amide or amidine with a hydrazide.[5]

• Imides and Hydrazines (Einhorn-Brunner Reaction): This method is useful for preparing N-substituted 1,2,4-triazoles.

• Nitriles and Hydrazines: A versatile method that can be promoted by base or transition metal catalysts.

• Amidrazones: These are versatile intermediates that can be cyclized with various electrophiles (e.g., aldehydes, anhydrides) to form trisubstituted 1,2,4-triazoles.[2][3][6]

• Hydrazones: Can be reacted with amines or other nitrogen sources under oxidative conditions.[2][3]

Q2: How does microwave-assisted synthesis compare to conventional heating for 1,2,4-triazole formation?

A2: Microwave-assisted synthesis offers several advantages over conventional heating for 1,2,4-triazole formation:

• Reduced Reaction Times: Reactions that may take several hours with conventional heating can often be completed in a matter of minutes in a microwave reactor.[1]

• Improved Yields: The rapid and uniform heating provided by microwaves can minimize the formation of byproducts and decomposition, leading to higher yields of the desired product.[1]

• Enhanced Reaction Control: Modern microwave reactors allow for precise control over temperature and pressure, leading to more reproducible results.

• Access to Novel Chemical Space: The ability to rapidly screen reaction conditions can facilitate the discovery of new synthetic routes and the preparation of novel 1,2,4-triazole derivatives.

Q3: What is the role of copper catalysts in 1,2,4-triazole synthesis?

A3: Copper catalysts are widely used in modern 1,2,4-triazole synthesis due to their low cost, low toxicity, and versatile reactivity. They can play several roles, including:

• Oxidative Cyclization: In reactions involving amidines and nitriles, copper catalysts, often in the presence of an oxidant like O₂, facilitate the oxidative C-H activation and subsequent cyclization to form the triazole ring.[3]

• [3+2] Cycloadditions: Copper catalysts can promote the [3+2] cycloaddition of various precursors to form the 1,2,4-triazole ring.

• Regiocontrol: As mentioned earlier, the choice of copper catalyst and its oxidation state can influence the regioselectivity of the reaction.

Q4: What are some effective methods for the purification of 1,2,4-triazoles?

A4: The purification strategy for 1,2,4-triazoles depends on the physical properties of the compound and the nature of the impurities.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system is often the most effective method for obtaining highly pure material.

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography is a standard technique. The polarity of the eluent should be optimized based on the polarity of the 1,2,4-triazole derivative. Due to the presence of multiple nitrogen atoms, 1,2,4-triazoles are often polar, requiring polar eluent systems (e.g., ethyl acetate/hexanes, dichloromethane/methanol).

• Acid-Base Extraction: The basicity of the 1,2,4-triazole ring can be exploited for purification. The crude product can be dissolved in an organic solvent and washed with an acidic aqueous solution to protonate the triazole, which may then be extracted into the aqueous phase, leaving non-basic impurities in the organic layer. The aqueous layer can then be basified and the product re-extracted into an organic solvent.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 3,5-Disubstituted-1,2,4-Triazoles

This protocol is a general guideline for the microwave-assisted synthesis of 3,5-disubstituted-1,2,4-triazoles from a nitrile and a hydrazide.

Materials:

• Substituted nitrile (1.0 mmol)

• Substituted hydrazide (1.2 mmol)

• p-Toluenesulfonic acid (PTSA) (0.1 mmol)

• High-boiling point solvent (e.g., N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)) (3 mL)

• Microwave reactor vial (10 mL) with a stir bar

Procedure:

• To a 10 mL microwave reactor vial, add the nitrile (1.0 mmol), hydrazide (1.2 mmol), PTSA (0.1 mmol), and a stir bar.

• Add the solvent (3 mL) to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave reactor.

• Irradiate the mixture at a constant temperature (typically 150-200 °C) for 10-30 minutes. Monitor the reaction progress by TLC or LC-MS if possible.

• After the reaction is complete, cool the vial to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Data Presentation

Parameter	Conventional Heating	Microwave Irradiation
Reaction Time	Several hours to days	Minutes
Typical Yields	Moderate to good	Good to excellent
Temperature Control	Prone to thermal gradients	Precise and uniform
Side Product Formation	More prevalent	Often minimized

Visualizations

General Reaction Mechanism for 1,2,4-Triazole Formation from a Nitrile and Hydrazide

Caption: A simplified workflow for the formation of a 1,2,4-triazole ring.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yields in 1,2,4-triazole synthesis.

References

• Dai, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10, 891484. Available at: [Link]

• ISRES. (n.d.). Synthesis of 1,2,4 triazole compounds. Available at: [Link]

• Dai, H., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Center for Biotechnology Information. Available at: [Link]

• Gohil, C. J., & Noolvi, M. N. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Journal of Sustainable Materials Processing and Management, 3(2), 39-49. Available at: [Link]

• Kaur, P., Kaur, R., & Goswami, M. (2018). A REVIEW ON METHODS OF SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES. International Research Journal of Pharmacy, 9(7), 1-23. Available at: [Link]

• Abdellia, A., et al. (2021). Recent Advances in the Chemistry of 1,2,4-Triazoles: Synthesis, Reactivity and Biological Activities. Molecules, 26(16), 4789. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 4. isres.org [isres.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Inconsistent Bioactivity Screening of Triazoles

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance for inconsistent results encountered during the biological activity screening of triazole compounds. Drawing from extensive field experience, this resource explains the causality behind experimental issues and offers robust, self-validating protocols to enhance the reliability and reproducibility of your screening campaigns.

Section 1: Troubleshooting Guide

This section addresses specific, common problems in a question-and-answer format, providing detailed explanations and actionable solutions.

Question 1: Why am I seeing high variability between replicate wells for the same triazole compound concentration?

High variability is a frequent challenge in high-throughput screening (HTS) and can often be traced back to issues with compound solubility or stability.[1] Triazole scaffolds, while versatile, can exhibit poor aqueous solubility depending on their substituents.[2][3]

Probable Causes & Solutions:

• Compound Precipitation: Your triazole compound may be precipitating out of the assay medium. This leads to an inconsistent effective concentration across your plate.

  • Causality: The triazole moiety can influence physicochemical properties like lipophilicity and aqueous solubility.[3][4] Shifting the position of the triazole within a molecule can significantly alter its kinetic solubility.[2]

  • Troubleshooting Protocol:

    • Visual Inspection: Before and after adding your compound to the assay plate, visually inspect the wells under a microscope for any signs of precipitation.

    • Solubility Assessment: Determine the kinetic solubility of your compound in the specific assay buffer you are using.[2]

    • Optimize Solvent Concentration: Most primary screens use dimethyl sulfoxide (DMSO) to dissolve compounds.[5] Ensure the final DMSO concentration in your assay is as low as possible, ideally below 0.5%, as higher concentrations can be cytotoxic and affect assay performance.[5][6][7][8]

    • Consider Co-solvents: If solubility remains an issue, consider the use of other co-solvents, but validate their compatibility with your assay system first.

• Compound Instability: The triazole derivative might be unstable under your specific experimental conditions (e.g., pH, temperature, light exposure).[1]

  • Causality: The chemical structure of the triazole derivative dictates its stability. Certain functional groups can make the molecule susceptible to degradation.

  • Troubleshooting Protocol:

    • Stability Study: Assess the stability of your compound in the assay buffer over the time course of your experiment using methods like HPLC or LC-MS.

    • Control Storage Conditions: Ensure proper storage of your compound stock solutions (e.g., -20°C or -80°C, protected from light).

Question 2: My positive and negative controls are working, but my triazole compounds show no activity. What should I investigate?

When controls perform as expected, the issue likely lies with the compound itself or a specific interaction with the assay components.[1]

Probable Causes & Solutions:

• Compound Purity: Impurities in your synthesized triazole derivative could be interfering with the assay or inhibiting the activity of your compound of interest.[1]

  • Causality: Remnants from the synthesis process or degradation products can have their own biological activity or interfere with the assay readout.

  • Troubleshooting Protocol:

    • Verify Purity: Confirm the purity of your compound using analytical techniques such as Nuclear Magnetic Resonance (NMR), High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS).[1]

    • Re-synthesis or Purification: If significant impurities are detected, re-synthesize or purify the compound.

• Assay Interference: The triazole compound itself might be interfering with the assay technology, leading to false negatives.

  • Causality: Some compounds can quench fluorescence, absorb light at the detection wavelength, or inhibit a secondary enzyme in a coupled assay system.[9][10]

  • Troubleshooting Protocol:

    • Interference Assay: Run a control experiment with your triazole compound in the absence of the biological target to check for direct interference with the assay readout.[1]

    • Orthogonal Assay: Validate any hits using a secondary, orthogonal assay that employs a different detection technology.

Question 3: I'm observing consistent, but low-level, activity across multiple, structurally unrelated triazole compounds. Could this be an artifact?

This pattern often points towards non-specific activity or assay artifacts rather than genuine, target-specific inhibition.

Probable Causes & Solutions:

• Compound Aggregation: At higher concentrations, some compounds, including triazoles, can form aggregates that non-specifically inhibit enzymes or disrupt cellular membranes.

  • Causality: Hydrophobic compounds tend to aggregate in aqueous solutions to minimize their exposure to water. These aggregates can sequester proteins, leading to apparent inhibition.

  • Troubleshooting Protocol:

    • Detergent Test: Include a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) in your assay buffer. If the observed activity is due to aggregation, the detergent will disrupt the aggregates and the activity will disappear.

    • Dynamic Light Scattering (DLS): Use DLS to directly assess the aggregation state of your compound in the assay buffer.

• Contamination with Metals: Inorganic impurities, such as zinc, from the synthesis or storage of your compounds can cause false-positive signals in a variety of assays.[11]

  • Causality: Metal ions can directly inhibit enzymes or interfere with assay components. Many common chemical reactions used in synthesis employ metals that can contaminate the final product.[11]

  • Troubleshooting Protocol:

    • Chelator Test: Perform the assay in the presence of a metal chelator like EDTA. If the activity is diminished, it suggests metal contamination is the cause.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration for screening triazole compounds?

A common starting concentration for primary high-throughput screening is 10 µM. However, this can be adjusted based on the expected potency of the compounds and their solubility limits.

Q2: How does the stereochemistry of triazoles affect their biological activity?

The stereochemistry of chiral triazoles can significantly impact their biological activity. Enantiomers can exhibit different potencies and even different mechanisms of action.[12][13][14][15] It is crucial to either test a racemic mixture or, ideally, to separate and test the individual enantiomers.

Q3: Can the triazole ring itself be toxic to cells?

While the triazole scaffold is present in many approved drugs and is generally considered to have low toxicity, some triazole derivatives can exhibit cytotoxicity.[4][16][17][18] It is essential to perform a cytotoxicity assay in parallel with your primary activity screen to ensure that the observed effects are not due to general cell death.

Q4: What are "Pan-Assay Interference Compounds" (PAINS) and are triazoles susceptible?

PAINS are chemical structures that are known to interfere with a wide range of biological assays, often through non-specific mechanisms like chemical reactivity.[9][19] While the core triazole ring is not typically considered a PAIN, certain substituents on the triazole could be reactive. It is good practice to run your compounds through a PAINS filter (available as online tools) to flag any potentially problematic structures.

Section 3: Data Presentation & Experimental Protocols

Table 1: Recommended DMSO Concentrations for Cell-Based Assays

Final DMSO Concentration	Expected Cellular Impact	Recommendation
< 0.1%	Generally considered safe for most cell lines.[6][7]	Ideal for sensitive primary cells and long-term exposure assays.
0.1% - 0.5%	Well-tolerated by many robust cell lines for short-term exposure.[5]	A common range for primary screening. Always validate for your specific cell line.
0.5% - 1.0%	Potential for cytotoxicity and off-target effects, especially with longer incubation times.[6][7][8]	Use with caution and only after thorough validation.
> 1.0%	High likelihood of significant cytotoxicity and membrane disruption.[7]	Generally not recommended for cell-based bioactivity screening.

Protocol 1: Compound Purity Analysis using HPLC

This protocol outlines a general method for assessing the purity of your triazole compounds.

• Sample Preparation: Prepare a 1 mg/mL stock solution of your triazole compound in a suitable solvent (e.g., acetonitrile or methanol).

• HPLC System: Use a reverse-phase C18 column.

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid) is typically effective.

  • Start with a high aqueous concentration (e.g., 95% water) and ramp to a high organic concentration (e.g., 95% acetonitrile) over 15-20 minutes.

• Detection: Use a UV detector set to a wavelength where your compound has strong absorbance (e.g., 254 nm).

• Analysis: Integrate the peak area of your compound and any impurities. Purity is calculated as the percentage of the main peak area relative to the total peak area. A purity of >95% is generally desired for screening.

Diagrams

Caption: Troubleshooting workflow for inconsistent bioactivity.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Examination of the Impact of Triazole Position within Linkers on Solubility and Lipophilicity of a CDK9 Degrader Series - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of triazoles in the structural modification of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 6. quora.com [quora.com]
• 7. scientistsolutions.discourse.group [scientistsolutions.discourse.group]
• 8. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 9. d-nb.info [d-nb.info]
• 10. High-Throughput Screening in Drug Discovery Explained | Technology Networks [technologynetworks.com]
• 11. Metal Impurities Cause False Positives in High-Throughput Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 12. High-throughput determination of enantiopurity in atroposelective synthesis of aryl triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bioactivity Investigation of Triazole Fungicide Enantiomers [nyxxb.cn]
• 14. researchgate.net [researchgate.net]
• 15. Selective bioactivity of enantiomers of three triazole fungicides against <i>Fusarium</i> spp. [journal.scau.edu.cn]
• 16. Pharmacological and Cellular Significance of Triazole-Surrogated Compounds | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. A Systematic Review on the Toxicology of European Union-Approved Triazole Fungicides in Cell Lines and Mammalian Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

effective purification techniques for 4-amino-1,2,4-triazole-3-thiol products

An essential aspect of synthesizing heterocyclic compounds like 4-amino-1,2,4-triazole-3-thiol for research and drug development is achieving high purity. The presence of unreacted starting materials, intermediates, or side-products can significantly impact the results of biological assays and downstream chemical modifications. This technical support guide provides practical, in-depth answers to common challenges encountered during the purification of this versatile scaffold.

As Senior Application Scientists, we ground our recommendations in fundamental chemical principles, offering not just protocols, but the causal logic behind them to empower you to adapt and troubleshoot effectively in your own laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-amino-1,2,4-triazole-3-thiol product?

When synthesizing 4-amino-1,2,4-triazole-3-thiol, impurities typically arise from the starting materials and the reaction mechanism itself. Common synthetic routes involve the cyclization of thiocarbohydrazide with a carboxylic acid or the cyclization of an acylated thiosemicarbazide intermediate.[1][2]

Common Impurities Include:

• Unreacted Starting Materials: Residual thiocarbohydrazide, thiosemicarbazide, or the carboxylic acid used in the synthesis.

• Acyclic Intermediates: Incomplete cyclization can leave acylthiosemicarbazide intermediates in the crude product.

• Isomeric Byproducts: A significant potential byproduct is the corresponding 5-substituted-1,3,4-thiadiazol-2-amine.[2] This isomer can form under certain reaction conditions and may have similar physical properties, making it challenging to remove. The formation of these distinct heterocyclic rings can be confirmed using ¹H NMR spectroscopy, as the N-H and S-H protons of the desired triazole resonate at a much lower field (around 13–14 ppm) compared to the amino group protons of the thiadiazole byproduct.[1][2]

Q2: What is the best "first-pass" technique for purifying my crude product?

For most syntheses of 4-amino-1,2,4-triazole-3-thiol and its derivatives, recrystallization is the most effective and widely cited initial purification method.[3][4][5] This technique leverages the difference in solubility of the desired product and its impurities in a given solvent at different temperatures. The goal is to find a solvent that dissolves the compound well when hot but poorly when cold.

The causality behind this choice is its efficiency in removing micro-impurities and its scalability. For crystalline solids, it often yields a product of high purity (>99%) in a single step.[6] Many research articles report using ethanol or methanol for this purpose, resulting in clean, crystalline products.[3][4][7]

Q3: My product is an oil and will not crystallize from the recommended solvent. What should I do?

An oily product that resists crystallization is a common issue, often caused by residual solvents or the presence of impurities that form a eutectic mixture, depressing the melting point.

Troubleshooting Steps:

• Ensure Complete Solvent Removal: First, ensure all reaction solvents (like water or dioxane used in the synthesis) are thoroughly removed under high vacuum. Residual solvent can act as an impurity and inhibit crystal lattice formation.

• Scratching: Use a glass rod to scratch the inside surface of the flask at the solvent-air interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure, solid material from a previous batch, add a single tiny crystal ("seed crystal") to the cooled, supersaturated solution. This provides a template for crystallization.

• Reduce Solvent Volume: You may have used too much solvent. Gently heat the solution to evaporate some of the solvent, increasing the concentration of your product, and then allow it to cool slowly again.

• Try a Co-solvent System: If a single solvent fails, a co-solvent system (e.g., ethanol-water, ethanol-ether) can be effective. Dissolve the crude product in a minimum amount of the "good" solvent (in which it is highly soluble). Then, slowly add the "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes faintly cloudy. Add a drop or two of the good solvent to clarify, and then allow the solution to cool slowly.

Advanced Purification Troubleshooting Guide

Q4: I've recrystallized my product, but TLC and melting point analysis show it's still impure. What is my next step?

If recrystallization fails to yield a pure product, it indicates the presence of impurities with solubility properties very similar to your target compound. In this case, more advanced techniques that separate molecules based on different chemical properties are required. The choice between acid-base extraction and column chromatography depends on the nature of the impurities.

The following decision tree provides a logical workflow for selecting the appropriate secondary purification method.

Caption: Decision tree for selecting a purification technique.

Q5: How do I perform an effective acid-base extraction on 4-amino-1,2,4-triazole-3-thiol?

This compound is amphoteric, meaning it has both a basic functional group (the 4-amino group) and a weakly acidic functional group (the 3-thiol group). This property can be exploited for a highly selective liquid-liquid extraction.[8]

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Acidic Extraction: Transfer the organic solution to a separatory funnel and extract it with a dilute aqueous acid solution (e.g., 1 M HCl). The basic amino group will be protonated (-NH₂ → -NH₃⁺), making the compound water-soluble and pulling it into the aqueous layer. Neutral organic impurities will remain in the organic layer.

• Separation: Separate the two layers. Discard the organic layer containing the impurities.

• Basification: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 1 M NaOH or concentrated NH₄OH) with stirring until the solution is basic (pH > 8). This will deprotonate the ammonium salt (-NH₃⁺ → -NH₂), causing the pure 4-amino-1,2,4-triazole-3-thiol to precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash it thoroughly with cold deionized water to remove residual salts, and dry it under high vacuum.

The diagram below illustrates this workflow.

Caption: Workflow for purification via acid-base extraction.

Q6: My compound is highly polar. How can I successfully purify it using column chromatography without severe peak tailing or product loss?

The high polarity and basic amino group of 4-amino-1,2,4-triazole-3-thiol can cause strong interactions with the acidic silanol groups on standard silica gel, leading to poor separation.[9] To overcome this, the stationary phase or mobile phase must be modified.

By adding a small amount of a competing base to the mobile phase, you can neutralize the acidic sites on the silica gel, preventing strong adsorption of your basic compound.[9]

• Stationary Phase: Standard Silica Gel (SiO₂)

• Recommended Mobile Phase: A gradient of methanol in dichloromethane (DCM), with a constant addition of 0.5-1% triethylamine (TEA) or ammonium hydroxide throughout the eluent. For example, start with 100% DCM + 0.5% TEA and gradually increase to 10% MeOH / 90% DCM + 0.5% TEA.

• Causality: The triethylamine acts as a "silanol blocker." It preferentially interacts with the acidic sites on the silica, allowing your more valuable amine compound to elute symmetrically without tailing.

Reversed-phase chromatography is an excellent alternative for highly polar compounds.[10] Using a buffered mobile phase ensures that the ionization state of your compound remains consistent, leading to sharp, reproducible peaks.

• Stationary Phase: C18-functionalized Silica

• Recommended Mobile Phase: A gradient of acetonitrile or methanol in water, with a constant buffer. An ammonium acetate or ammonium formate buffer (e.g., 10 mM) at a neutral pH (pH ~7) is a good starting point.

• Causality: At neutral pH, the amino group is less likely to be protonated, reducing unwanted ionic interactions with any residual silanols on the C18 support. The buffer maintains a constant pH, preventing peak splitting or broadening that can occur if the compound's ionization state changes as it travels through the column.[10]

Method	Stationary Phase	Typical Mobile Phase	Key Advantage	Reference
Modified Normal-Phase	Silica Gel	DCM/MeOH + 0.5% Triethylamine	Utilizes standard, less expensive silica gel; good for less polar impurities.	[9]
Buffered Reversed-Phase	C18 Silica	Acetonitrile/H₂O + 10mM NH₄OAc	Excellent for highly polar compounds and impurities; provides sharp peaks.	[10]

References

• Benchchem. (n.d.). Technical Support Center: Purification of Substituted 1,2,4-Triazoles.

• Al-Ghamdi, A. M. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of some novel 4-amino-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• Gumrukcuoglu, N., et al. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294–301. Retrieved from [Link]

• Google Patents. (n.d.). US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole.

• Küçükgüzel, Ş. G., et al. (n.d.). Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• ResearchGate. (2018). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Biotage. (2023). Purifying ionic compounds by flash column chromatography. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. US6504033B1 - Process for the preparation of 4-amino-1,2,4-Triazole - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biotage.com [biotage.com]
• 10. biotage.com [biotage.com]

Technical Support Center: Scaling Up the Synthesis of Substituted 1,2,4-Triazoles

Welcome to the Technical Support Center for the synthesis of substituted 1,2,4-triazoles. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up these important heterocyclic compounds from the laboratory bench to pilot plant and beyond. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and best practices to ensure a safe, efficient, and robust scale-up process.

Introduction: The Significance and Challenges of 1,2,4-Triazoles

1,2,4-triazoles are a critical class of nitrogen-containing heterocycles with a broad spectrum of applications, most notably in pharmaceuticals and agrochemicals.[1][2] Many successful drugs, including the antifungal agents fluconazole and itraconazole, and the antiviral ribavirin, feature a 1,2,4-triazole core.[1][3] This widespread utility drives the demand for efficient and scalable synthetic methods.

However, transitioning the synthesis of substituted 1,2,4-triazoles from the laboratory to an industrial scale presents a unique set of challenges. Issues that are manageable on a gram scale, such as temperature control, reagent addition, and product isolation, can become significant hurdles at the kilogram or multi-ton scale. This guide will address these challenges head-on, providing practical, evidence-based solutions.

Troubleshooting Guide: Common Issues in Scaling Up 1,2,4-Triazole Synthesis

This section is formatted in a question-and-answer format to directly address specific problems you may encounter during the scale-up of your 1,2,4-triazole synthesis.

Section 1: Reaction Performance and Yield

Question: My reaction yield dropped significantly when I scaled up the synthesis. What are the likely causes and how can I address them?

Answer: A drop in yield upon scale-up is a common and multifaceted problem. The primary culprits are often related to mass and heat transfer limitations.

• Inadequate Mixing: In larger reactors, achieving homogenous mixing of reactants and maintaining a uniform temperature can be difficult. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions and decomposition.

  • Solution: Evaluate and optimize the agitation speed, impeller design, and baffle configuration of your reactor. For multiphasic reactions, ensure efficient phase transfer. Computational Fluid Dynamics (CFD) modeling can be a valuable tool for predicting and optimizing mixing in large vessels.

• Poor Temperature Control: Exothermic reactions that are easily managed in a lab flask with an ice bath can become difficult to control in a large reactor with a limited surface-area-to-volume ratio. This can lead to thermal runaway and the formation of degradation products.

  • Solution: Implement a robust and responsive reactor cooling system. Consider using a semi-batch process where one of the reactants is added portion-wise or via a syringe pump to control the rate of heat generation. A thorough thermal hazard assessment, including Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC), is crucial to understand the thermal profile of your reaction and define safe operating limits.[4]

• Changes in Reagent Addition Rate: The rate of addition of a key reagent can significantly impact the reaction outcome. A slow, controlled addition in the lab might be difficult to replicate on a large scale.

  • Solution: Utilize automated dosing systems to ensure a controlled and reproducible addition rate. The addition rate should be optimized during process development studies to find the right balance between reaction time and impurity formation.

Question: I am observing the formation of new, unidentified impurities in my scaled-up batch. How can I identify and control them?

Answer: The appearance of new impurities on a larger scale is often due to subtle changes in reaction conditions or prolonged reaction times.

• Impurity Identification: The first step is to identify the structure of the new impurities. This can be achieved using a combination of analytical techniques such as High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and, if necessary, isolation and characterization of the impurity.[5]

• Common Side Reactions:

  • Formation of 1,3,4-Oxadiazoles: This is a common side reaction when using hydrazides, arising from a competing cyclization pathway. It can be favored by elevated temperatures and the presence of certain acylating agents.[6]

    • Control Measures: Ensure strictly anhydrous reaction conditions and consider lowering the reaction temperature to favor triazole formation.[6]

  • Formation of Isomeric Mixtures: In many synthetic routes, such as the Einhorn-Brunner and Pellizzari reactions, the formation of regioisomers is a known issue, which can be exacerbated at higher temperatures.[7][8]

    • Control Measures: The choice of catalyst can be a powerful tool to control regioselectivity. For instance, in the [3+2] cycloaddition of isocyanides with diazonium salts, a Ag(I) catalyst can selectively produce 1,3-disubstituted 1,2,4-triazoles, while a Cu(II) catalyst favors the 1,5-disubstituted isomer.[9]

• Process Parameter Optimization: Once the impurities are identified, you can often control their formation by optimizing reaction parameters such as temperature, reaction time, stoichiometry of reactants, and catalyst loading. Design of Experiments (DoE) can be a systematic and efficient approach to identify the critical process parameters affecting impurity formation.

Frequently Asked Questions (FAQs)

This section provides answers to common questions related to the practical aspects of scaling up 1,2,4-triazole synthesis.

Q1: What are the primary safety concerns when handling hydrazine hydrate on a large scale, and what precautions should be taken?

A1: Hydrazine hydrate is a hazardous material that is acutely toxic, corrosive, and a suspected carcinogen.[10] It is also flammable and can be unstable.[10][11] When handling large quantities, the following precautions are essential:

• Engineering Controls: All handling of hydrazine hydrate should be conducted in a well-ventilated area, preferably within a closed system. Use of a fume hood is mandatory for smaller-scale operations.[10]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a flame-resistant lab coat, chemical-resistant gloves (butyl rubber is recommended), and safety goggles with a face shield.[10][12] For large-scale transfers, a self-contained breathing apparatus (SCBA) may be necessary.[13]

• Storage: Store hydrazine hydrate in a designated, well-ventilated, and cool area, away from incompatible materials such as strong oxidizers and acids.[11] Containers should be kept tightly sealed and protected from physical damage.[11]

• Spill Management: Have a clear and practiced spill response plan. Small spills can be absorbed with inert materials, while large spills will require specialized cleanup procedures and potentially evacuation of the area.[11]

Q2: How can I efficiently remove residual copper catalyst from my 1,2,4-triazole product on a large scale?

A2: Copper-catalyzed reactions are common for synthesizing 1,2,4-triazoles, but residual copper in the final product is often a concern, especially for pharmaceutical applications.[14][15] Several methods can be employed for copper removal at scale:

• Aqueous Washes with Chelating Agents: Washing the organic solution of your product with an aqueous solution of a chelating agent like ethylenediaminetetraacetic acid (EDTA) is an effective method for sequestering and removing copper ions.[16]

• Filtration through a Scavenger Resin: There are commercially available scavenger resins with functional groups that selectively bind to copper. Passing a solution of your product through a cartridge or bed of such a resin can effectively remove trace amounts of the metal.

• Crystallization: Often, a well-designed crystallization process can effectively purge residual copper into the mother liquor, leaving the purified product as a solid.

Q3: My 1,2,4-triazole product is difficult to crystallize on a large scale and often "oils out." What can I do?

A3: "Oiling out" during crystallization is a common problem at scale, often caused by the presence of impurities that depress the melting point or inhibit crystal lattice formation.[16] Here are some strategies to overcome this:

• Solvent Screening: A thorough solvent screen is crucial. Experiment with a variety of single and mixed solvent systems to find conditions that provide good solubility at elevated temperatures and poor solubility at room temperature or below.

• Seeding: The use of seed crystals of the desired polymorph can be highly effective in promoting crystallization and preventing oiling out.

• Controlled Cooling: A slow and controlled cooling profile is often necessary to allow for proper crystal growth. Rapid cooling can lead to supersaturation and the formation of an oil.

• Anti-Solvent Addition: Adding an anti-solvent (a solvent in which your product is poorly soluble) to a solution of your product can induce crystallization. The rate of addition of the anti-solvent should be carefully controlled.

Q4: What are the key considerations for choosing a purification method (crystallization vs. chromatography) when scaling up?

A4: The choice between crystallization and chromatography for purification at scale is a critical decision based on several factors:

• Crystallization:

  • Advantages: Generally more cost-effective and scalable for large quantities of material. It can also provide the product in a solid form with a specific particle size distribution, which can be advantageous for downstream processing.

  • Disadvantages: May not be effective for removing closely related impurities or for purifying non-crystalline materials. The development of a robust crystallization process can be time-consuming.

• Chromatography:

  • Advantages: Offers high resolution and is often the only viable method for separating complex mixtures of isomers or closely related impurities.

  • Disadvantages: Can be expensive and time-consuming for large quantities of material. It also generates a significant amount of solvent waste. For large-scale production, chromatography is typically used for high-value products or when all other purification methods have failed.

Experimental Protocols and Workflows

This section provides generalized protocols and workflows that can be adapted for the scale-up of 1,2,4-triazole synthesis.

Protocol 1: General Procedure for a Scaled-Up Pellizzari-Type Reaction

The Pellizzari reaction, the condensation of an amide and an acylhydrazide, is a classic method for 1,2,4-triazole synthesis.[7] However, it often requires high temperatures, which can be a challenge on a large scale.[7][17]

Materials:

• Substituted Amide

• Substituted Acylhydrazide

• High-boiling point solvent (e.g., diphenyl ether, sulfolane) or neat conditions

• Appropriate work-up and crystallization solvents

Procedure:

• Reactor Setup: Charge the reactor with the substituted amide and the high-boiling point solvent (if used).

• Inert Atmosphere: Purge the reactor with an inert gas (e.g., nitrogen) and maintain a positive pressure throughout the reaction.

• Heating: Heat the mixture to the desired reaction temperature (typically >200 °C) with efficient stirring.

• Reagent Addition: Slowly add the substituted acylhydrazide to the reactor. The addition rate should be controlled to manage the reaction exotherm.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical method, such as HPLC or TLC.

• Work-up: Once the reaction is complete, cool the mixture to a safe temperature. The work-up procedure will depend on the properties of the product and may involve:

  • Direct Crystallization: If the product crystallizes upon cooling, it can be isolated by filtration.

  • Extraction: If the product is soluble in the reaction solvent, it may need to be extracted into a more suitable solvent after cooling and dilution.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent or solvent mixture.

Workflow for Troubleshooting Yield Loss During Scale-Up

Caption: A decision-making workflow for troubleshooting yield loss in the scale-up of 1,2,4-triazole synthesis.

Data and Tables for Scale-Up Considerations

Quantitative data is essential for making informed decisions during process scale-up. The following table provides a hypothetical comparison of reaction parameters and outcomes at different scales.

Parameter	Lab Scale (10 g)	Pilot Scale (10 kg)	Production Scale (1000 kg)
Reaction Vessel	250 mL Round Bottom Flask	100 L Glass-Lined Reactor	10,000 L Stainless Steel Reactor
Agitation	Magnetic Stirrer	Impeller with Baffles	Multiple Impellers with Baffles
Heating/Cooling	Heating Mantle/Ice Bath	Jacket with Thermal Fluid	Jacket and Internal Coils
Reagent Addition	Manual (Pipette/Funnel)	Dosing Pump	Automated Dosing System
Typical Reaction Time	2-4 hours	6-8 hours	10-12 hours
Typical Yield	85-90%	75-85%	70-80%
Key Impurity Level	<0.5%	1-2%	2-5%

Safety and Hazard Management in Scale-Up

The importance of a thorough safety assessment cannot be overstated when scaling up chemical reactions. For 1,2,4-triazole synthesis, particular attention should be paid to the following:

• Thermal Hazards: Many of the reactions used to synthesize 1,2,4-triazoles are exothermic. A thermal hazard evaluation should be conducted to determine the heat of reaction, the maximum temperature of the synthesis reaction (MTSR), and the potential for a thermal runaway.[4] This data is critical for designing an adequate cooling system and for developing emergency procedures.

• Reagent and Product Toxicity: A comprehensive understanding of the toxicology of all starting materials, intermediates, and the final product is essential. This includes acute and chronic toxicity, as well as any potential for carcinogenicity or reproductive toxicity.[10]

• Process Safety Management (PSM): For large-scale manufacturing, a formal PSM program should be in place. This includes conducting a Process Hazard Analysis (PHA) to identify and mitigate potential hazards, as well as implementing procedures for managing change, incident investigation, and emergency planning.

Decision Tree for Thermal Runaway Risk Mitigation

Caption: A decision tree for mitigating the risk of thermal runaway during the scale-up of exothermic 1,2,4-triazole syntheses.

Conclusion

The successful scale-up of substituted 1,2,4-triazole synthesis requires a multidisciplinary approach that combines a deep understanding of organic chemistry with the principles of chemical engineering and process safety. By anticipating and addressing the challenges of mass and heat transfer, impurity formation, and safe handling of hazardous materials, researchers and drug development professionals can effectively transition these important molecules from the laboratory to industrial production. This guide provides a framework for navigating these challenges, but it is essential to remember that each specific synthesis will have its own unique set of considerations that must be carefully evaluated.

References

• Ueda, S., & Nagasawa, H. (2009). Facile Synthesis of 1,2,4-Triazoles via a Copper-Catalyzed Tandem Addition-Oxidative Cyclization. Journal of the American Chemical Society, 131(42), 15080–15081. [Link]

• BenchChem. (2025). Technical Support Center: Purification of 1,2,4-Triazole Salts. BenchChem.
• Zhang, Y., et al. (2025). Thermal hazard assessment of 3-nitro-1,2,4-triazole-5-one (NTO) synthesis.
• University of California, Santa Barbara. (n.d.).
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• BenchChem. (2025).
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• ISRES Publishing. (n.d.). Synthesis of 1,2,4 triazole compounds.
• Chemstock. (n.d.).
• Al-Masoudi, N. A., et al. (2007). A Base-Catalyzed, Direct Synthesis of 3,5-Disubstituted 1,2,4-Triazoles from Nitriles and Hydrazides.
• BenchChem. (2025). Side reactions in the synthesis of 1,2,4-triazoles and how to prevent them. BenchChem.
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• Lanxess. (2015).
• DTIC. (n.d.). Safety and Handling of Hydrazine.
• Al-Masoudi, N. A., et al. (2007). Synthesis of 1,2,4-Triazole C-Nucleosides from Hydrazonyl Chlorides and Nitriles.
• BenchChem. (2025).
• J. of Sustainable Materials Processing and Management. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. 3(2), 39-49.
• SciSpace. (n.d.).
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• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Pellizzari Reaction for 1,2,4-Triazole Synthesis. BenchChem.
• Zhang, J., et al. (2021). Enantioselective copper-catalyzed azidation/click cascade reaction for access to chiral 1,2,3-triazoles.
• ResearchGate. (n.d.). Optimization of the synthesis of triazole using GO‐Cu(II)
• BenchChem. (2025). Technical Support Center: Purification of Substituted 1,2,4-Triazoles. BenchChem.
• ResearchGate. (n.d.). Thermal Runaway Inhibition of Adipic Acid Green Synthesis Based on a Radical Chain Reaction Mechanism | Request PDF.
• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
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• NIH. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
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• Blondel, A., et al. (2018). Validation of an analytical method for 1,2,4-triazole in soil using liquid chromatography coupled to electrospray tandem mass spectrometry and monitoring of propiconazole degradation in a batch study.
• YouTube. (2020, August 24).
• Preprints.org. (2024). Polymorphism Study of 1,2,4-Triazole Derivatives: Impact on Drug Efficacy and Stability.
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Technical Support Center: Interpretation of Complex Mass Spectrometry Data for Triazole Derivatives

Welcome to the technical support center for the mass spectrometric analysis of triazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are working with this important class of heterocyclic compounds. Triazoles are ubiquitous in medicinal chemistry and materials science, and understanding their behavior in a mass spectrometer is crucial for accurate structural elucidation, impurity profiling, and metabolic studies.[1][2]

The inherent structural diversity of triazole derivatives presents unique challenges in mass spectral interpretation. This guide provides in-depth, field-proven insights in a question-and-answer format to address specific issues you may encounter during your experiments.

Section 1: Fundamentals of Triazole Fragmentation

Q1: What are the characteristic fragmentation patterns of the 1,2,4-triazole ring?

The fragmentation of the 1,2,4-triazole ring is highly dependent on the ionization method and the nature and position of its substituents.[1]

• Electron Ionization (EI-MS): Under the high-energy conditions of EI, the 1,2,4-triazole ring is prone to cleavage. A hallmark fragmentation of the unsubstituted 1H-1,2,4-triazole is the loss of a hydrogen cyanide (HCN) molecule, resulting in a prominent fragment ion at m/z 42 from the molecular ion at m/z 69.[1] For substituted triazoles, the fragmentation can be more complex, sometimes involving the elimination of a nitrogen molecule (N₂) to form a nitrilium ion.[1]

• Electrospray Ionization (ESI-MS): As a softer ionization technique, ESI is well-suited for the analysis of polar and thermally labile 1,2,4-triazole derivatives commonly found in pharmaceutical research.[1] Fragmentation in ESI-MS can often be controlled by varying the fragmentor or collision energy. Common pathways include the loss of substituents and ring opening, which are heavily influenced by the proton affinity of different sites on the molecule.

Diagram: Generalized Fragmentation Pathways of 1,2,4-Triazoles

Caption: Common fragmentation pathways for 1,2,4-triazole derivatives in positive ion mode.

Q2: How do the fragmentation patterns of 1,2,3-triazoles differ from 1,2,4-triazoles?

While both are five-membered rings with three nitrogen atoms, the arrangement of these atoms in 1,2,3-triazoles leads to distinct fragmentation behaviors.

• Loss of Nitrogen (N₂): A characteristic fragmentation pathway for 1,2,3-triazoles is the facile loss of a neutral nitrogen molecule (N₂), which is often a dominant peak in the MS/MS spectrum.[3] This is less commonly observed or is of lower intensity for 1,2,4-triazoles.

• Substituent-Driven Fragmentation: Similar to 1,2,4-triazoles, the fragmentation of 1,2,3-triazoles is strongly influenced by the attached R groups.[3] For instance, in some 1,2,3-triazole derivatives, the base peak in the mass spectrum may correspond to a fragment from the substituent itself.[3]

• Isomer Differentiation: The distinct fragmentation patterns, particularly the prominent loss of N₂ from 1,2,3-triazoles, can be a key diagnostic tool to differentiate between 1,2,3- and 1,2,4-triazole isomers when authentic standards are unavailable.[4] High-resolution mass spectrometry (HRMS) can further aid in confirming the elemental composition of fragment ions.[4]

Section 2: Troubleshooting Common Experimental Issues

This section provides a troubleshooting guide for common problems encountered during the mass spectrometric analysis of triazole derivatives.

Q3: My triazole compound shows multiple unexpected peaks in the mass spectrum. What could be the cause?

The appearance of unexpected peaks can be attributed to several factors. A systematic approach is necessary to identify the source.

Troubleshooting Guide: Identifying Unexpected Peaks

Potential Cause	Diagnostic Check	Proposed Solution
Adduct Formation	Look for peaks with mass differences corresponding to common adducts (e.g., +22 for [M+Na]⁺, +38 for [M+K]⁺, +17 for [M+NH₄]⁺).[5][6]	Reduce the concentration of salts in your sample and mobile phase. Use high-purity solvents and additives. If adducts are unavoidable, they can be used to confirm the molecular weight.
In-source Fragmentation	Observe if the relative intensities of the "unexpected" peaks change with varying source conditions (e.g., fragmentor voltage, capillary temperature).[1][7]	Optimize ion source parameters to minimize fragmentation. Use a softer ionization technique if possible (e.g., switch from APCI to ESI).
Isotopes	Check for peaks at M+1, M+2, etc. Their relative intensities should match the expected isotopic distribution for your compound's elemental formula.[8]	Utilize an isotope pattern calculator to verify the observed isotopic cluster. This can be a powerful tool for confirming the presence of elements like chlorine or sulfur.[8]
Impurities or Degradation Products	Analyze the sample by a high-resolution separation technique like UHPLC coupled with MS.[9]	Improve the purification of your compound. Check for sample stability under the experimental conditions.
Matrix Effects	Perform a post-column infusion experiment to identify regions of ion suppression or enhancement.[10][11]	Optimize chromatographic separation to move the analyte away from co-eluting matrix components.[11] Improve sample cleanup using techniques like solid-phase extraction (SPE).[12]

Experimental Protocol: Post-Column Infusion to Detect Matrix Effects

• Setup: Tee a syringe pump infusing a standard solution of your triazole analyte into the LC flow path between the column and the mass spectrometer's ion source.

• Analyte Infusion: Begin infusing the analyte solution at a constant rate to obtain a stable signal in the mass spectrometer.

• Matrix Injection: Inject a blank, extracted matrix sample (e.g., plasma, soil extract) onto the LC column.

• Signal Monitoring: Monitor the signal of your infused analyte. A dip in the signal indicates ion suppression caused by co-eluting matrix components at that retention time, while a spike indicates ion enhancement.[10]

Q4: I am struggling with low signal intensity for my triazole analyte. How can I improve it?

Poor signal intensity is a common challenge that can often be overcome with systematic optimization.[12]

Troubleshooting Guide: Enhancing Signal Intensity

Symptom	Possible Cause	Recommended Action
Weak or no signal	Inefficient ionization	Optimize ionization source parameters (e.g., spray voltage, gas flow, temperature).[12] Try a different ionization technique (e.g., APCI for less polar compounds) or switch polarity.[12][13]
Low sample concentration	Concentrate the sample, being mindful of potential solubility issues and matrix effects.[12]
Signal is present but weak and noisy	Ion suppression	Follow the troubleshooting steps for matrix effects outlined in Q3. The use of a stable isotope-labeled internal standard is highly recommended to compensate for suppression.[10][14]
Poor chromatographic peak shape	Optimize the mobile phase composition (e.g., pH, organic modifier) and consider a different LC column chemistry to improve peak focusing.[9]

Section 3: Advanced Data Interpretation

Q5: How can I differentiate between regioisomers of triazoles using mass spectrometry?

Differentiating regioisomers (e.g., 1,4- vs. 1,5-disubstituted 1,2,3-triazoles or different substitution patterns on a 1,2,4-triazole) can be challenging but is often achievable with tandem mass spectrometry (MS/MS).

• Comparative MS/MS Analysis: The most reliable method is to acquire MS/MS spectra of the different isomers and compare their fragmentation patterns. Subtle differences in bond strengths and the proximity of functional groups can lead to unique fragment ions or different relative abundances of common fragments.[1][4]

• High-Resolution MS/MS: High-resolution instruments like TOF or Orbitrap analyzers can provide accurate mass measurements of fragment ions, which can help in proposing and confirming fragmentation pathways that are unique to a specific isomer.[13]

• Ion Mobility Spectrometry (IMS): This technique separates ions based on their size, shape, and charge. Regioisomers often have different three-dimensional structures, leading to different drift times in an IMS cell, allowing for their separation and individual MS/MS analysis.[15][16]

Diagram: Workflow for Isomer Differentiation

Caption: A typical workflow for differentiating triazole isomers using LC-MS/MS.

Q6: I've performed a "click chemistry" reaction to synthesize a 1,2,3-triazole. How can mass spectrometry confirm the reaction's success?

Mass spectrometry is an excellent tool for confirming the formation of the triazole ring in click chemistry reactions.[17][18]

• Confirm the Molecular Weight: The most straightforward confirmation is to observe the molecular ion ([M+H]⁺, [M+Na]⁺, etc.) corresponding to the expected mass of the triazole product. High-resolution mass spectrometry can confirm the elemental composition, providing strong evidence for the successful cycloaddition.[18]

• Look for Characteristic Fragmentation: As discussed in Q2, the resulting 1,2,3-triazole will likely exhibit a characteristic loss of N₂ upon fragmentation in MS/MS, which would not be present in the starting materials (azide and alkyne).[19]

• Analyze the Reactants: Ensure that the signals corresponding to the starting materials are absent or significantly diminished in the reaction mixture.

References

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• ResearchGate. (2018). (PDF) ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients. Retrieved from [Link]

• Taylor & Francis Online. (2022). Full article: Determination of Triazole Fungicides by Ultra-High Performance Liquid Chromatography–Tandem Mass Spectrometry (UHPLC–MS/MS) with a Lipophilicity-Matched Separation Strategy for Reducing Matrix Effects. Retrieved from [Link]

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• ResearchGate. (2023). (PDF) LC-ESI-MS analysis of 1,2,4-triazole derivatives with various alkyl and aromatic substituents. Retrieved from [Link]

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Technical Support Center: Refining Crystal Growth Methods for High-Quality Triazole Crystals

Welcome to the Technical Support Center dedicated to advancing your research in triazole crystallography. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of obtaining high-quality triazole crystals. Drawing from established principles and field-proven insights, this resource provides in-depth troubleshooting guides and frequently asked questions to address specific challenges encountered during your crystallization experiments.

Introduction to Triazole Crystallography

Triazoles are a critical class of nitrogen-containing heterocyclic compounds with wide-ranging applications in pharmaceuticals and agrochemicals.[1][2] The therapeutic efficacy and physical properties of triazole-based active pharmaceutical ingredients (APIs) are intrinsically linked to their solid-state structure.[3] Therefore, obtaining high-quality single crystals is paramount for definitive structural elucidation via X-ray diffraction, which in turn informs drug design, polymorphism screening, and intellectual property protection.[4]

This guide moves beyond generic crystallization protocols to address the specific hurdles researchers face with triazole compounds, which can exhibit unique solubility profiles and intermolecular interactions.[5][6]

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common problems encountered during triazole crystallization.

Section 1: Common Crystallization Failures

Question 1: My triazole compound is not crystallizing at all. What are the initial troubleshooting steps?

Answer:

The complete failure of a compound to crystallize typically points to issues with supersaturation or nucleation.[7][8] Here’s a systematic approach to troubleshoot this:

• Verify Purity: Impurities can significantly inhibit crystallization or alter solubility behavior.[9][10] A purity of at least 80-90% is recommended before attempting to grow single crystals.[11] If you suspect impurities are the issue, consider an additional purification step, such as column chromatography.

• Achieve Supersaturation: Crystallization occurs from a supersaturated solution.[12] If your solution is too dilute, crystals will not form.

  • Slow Evaporation: This is often the simplest starting point.[13][14] Prepare a nearly saturated solution and allow the solvent to evaporate slowly in a loosely covered vial.[15] Using an NMR tube for this purpose can be effective as the cap allows for slow evaporation while keeping out dust.[11][13]

  • Solvent Polarity: Triazoles can have varied polarity.[2] Experiment with a range of solvents with different polarities to find one in which your compound is moderately soluble.[14]

• Induce Nucleation: If a supersaturated solution has been achieved but no crystals form, the nucleation barrier may be too high.

  • Scratching: Gently scratching the inside of the glass vial with a glass rod can create microscopic imperfections that serve as nucleation sites.[7][16]

  • Seeding: If you have previously obtained even a tiny crystal, introducing it into a saturated solution (seeding) can promote the growth of larger crystals.[11]

Question 2: My triazole compound "oils out" instead of forming crystals. How can I resolve this?

Answer:

"Oiling out" occurs when the solute's concentration exceeds its solubility limit at a given temperature, leading to phase separation into a liquid (the "oil") rather than an ordered crystalline solid.[17] This is a common problem, especially with compounds that have low melting points or when the solution is cooled too rapidly.

• Causality: The formation of an oil indicates that the supersaturation level is too high for nucleation and ordered growth to occur. The system relieves this high supersaturation by forming a disordered, liquid phase of the solute.

• Troubleshooting Steps:

  • Increase Solvent Volume: Re-heat the solution to dissolve the oil and add more solvent to decrease the concentration.[17] This will lower the supersaturation level upon cooling, giving the molecules more time to arrange themselves into a crystal lattice.

  • Slower Cooling: If using a cooling crystallization method, slow down the cooling rate. Place the flask in a Dewar of warm water or in a sand bath to allow for gradual cooling.[12][14]

  • Change Solvent System: The choice of solvent is critical. Try a solvent in which your compound has lower solubility. Alternatively, a binary solvent system can be effective. Dissolve the compound in a "good" solvent and slowly introduce an "anti-solvent" in which the compound is insoluble.[12]

Section 2: Optimizing Crystal Quality and Morphology

Question 3: I am getting very small or needle-like crystals. How can I grow larger, more well-defined crystals suitable for X-ray diffraction?

Answer:

The formation of small or needle-like crystals is often a result of rapid nucleation and/or anisotropic growth rates.[18] The goal is to reduce the number of nucleation sites and control the growth rate to favor the formation of fewer, larger crystals.[14]

• Reduce Nucleation Rate:

  • Lower Supersaturation: As with preventing oiling out, working with a less supersaturated solution can lead to fewer nucleation events and promote the growth of existing crystals.

  • Clean Glassware: Dust and other particulates can act as nucleation sites.[7][11] Ensure all glassware is meticulously clean. Filtering the solution before setting up the crystallization can also help.[19]

• Control Growth Rate:

  • Temperature Control: Slower cooling or evaporation rates generally lead to better quality crystals.[13] Placing your crystallization vessel in a temperature-controlled environment (e.g., a refrigerator or a programmable incubator) can provide more consistent results.[11]

  • Vapor Diffusion: This is often the best method for obtaining high-quality crystals from small amounts of material.[11][13] The slow diffusion of an anti-solvent vapor into the solution of your compound provides a very gradual increase in supersaturation, which is ideal for controlled crystal growth.[20]

Experimental Workflow: Vapor Diffusion for Triazole Crystal Growth

Caption: Workflow for Vapor Diffusion Crystallization of Triazoles.

Question 4: My triazole crystals are always twinned or form aggregates. What causes this and how can I prevent it?

Answer:

Twinning occurs when two or more crystals grow together in a symmetrical, non-random orientation. Aggregation is the random clumping of crystals. Both are problematic for single-crystal X-ray diffraction.

• Causes:

  • High Supersaturation: Rapid crystal growth from highly supersaturated solutions can lead to twinning and aggregation.[11]

  • Impurities: Certain impurities can preferentially adsorb to specific crystal faces, altering the growth rates and promoting twinning.[21]

  • Mechanical Disturbance: Agitation of the crystallizing solution can cause existing small crystals to aggregate.[14][19]

• Prevention Strategies:

  • Optimize Solvent and Temperature: Experiment with different solvents and slower cooling/evaporation rates to find conditions that favor slower, more controlled growth.

  • Temperature Cycling: A technique involving cycles of heating (to dissolve smaller, imperfect crystals) and slow cooling (to promote growth on the larger, more stable crystals) can improve crystal quality and reduce twinning.[22]

  • Use of Additives: In some cases, small amounts of a rationally chosen additive can inhibit growth on certain crystal faces, leading to a more desirable morphology. However, this is an advanced technique that requires careful experimentation.

Data Presentation: Solvent Selection for Triazole Crystallization

The choice of solvent is arguably the most critical parameter in crystallization.[13] The following table provides a starting point for solvent selection based on general principles. The ideal solvent is one in which your triazole compound is moderately soluble.[14]

Solvent Class	Examples	Suitability for Triazoles	Considerations
Protic Solvents	Methanol, Ethanol, Water	Often good for triazoles with hydrogen bonding capabilities.	Water can be a good anti-solvent or part of a co-solvent system.[23]
Aprotic Polar Solvents	Acetonitrile, Acetone, Tetrahydrofuran (THF), Ethyl Acetate	Frequently successful for a wide range of triazoles.[24]	Highly volatile solvents like acetone may evaporate too quickly, leading to poor crystal quality.[11][13]
Aprotic Non-Polar Solvents	Hexane, Toluene, Diethyl Ether	Commonly used as anti-solvents in vapor diffusion or layering techniques.[20]	Triazoles generally have low solubility in these solvents.
Halogenated Solvents	Dichloromethane (DCM), Chloroform	Can be effective, but their high volatility is a concern.[11][13]	Crystals grown from these solvents may lose solvent from the lattice upon drying, causing them to crack.[13]

Logical Relationship: Solvent Properties and Crystal Growth Outcome

Caption: Impact of Solvent Properties on Triazole Crystallization.

Detailed Experimental Protocols

Protocol 1: Slow Evaporation

• Preparation: Prepare a nearly saturated solution of your triazole compound in a suitable solvent (e.g., 5-10 mg in 0.5-1 mL).

• Filtration: Filter the solution through a syringe filter into a clean vial to remove any particulate matter.

• Setup: Cover the vial with a cap that has a small hole pricked in it, or with paraffin film with a few needle punctures. This allows for slow evaporation.[15]

• Incubation: Place the vial in a vibration-free location and allow the solvent to evaporate slowly over several days to weeks.[14]

Protocol 2: Vapor Diffusion

• Inner Vial Preparation: Dissolve your triazole compound (2-5 mg) in a small volume (0.2-0.5 mL) of a "good" solvent in a small, open vial.

• Outer Vial Preparation: Add a layer (2-3 mL) of a volatile anti-solvent to a larger vial. The anti-solvent should be miscible with the "good" solvent.[4]

• Assembly: Carefully place the inner vial inside the larger vial, ensuring the solvent levels are such that there is no direct mixing.

• Sealing and Incubation: Seal the outer vial tightly and leave it undisturbed. The anti-solvent will slowly diffuse into the inner vial, inducing crystallization.[20]

Protocol 3: Slow Cooling

• Solution Preparation: Prepare a saturated solution of your triazole compound in a suitable solvent at an elevated temperature (near the solvent's boiling point).

• Insulation: Place the hot, sealed solution in an insulated container (e.g., a Dewar flask filled with hot water or a beaker placed in a sand bath) to ensure a slow cooling rate.[12][14]

• Crystallization: As the solution cools slowly, the solubility of the compound will decrease, leading to the formation of crystals.

References

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• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section E, 72(Pt 8), 1135–1143. Retrieved from [Link]

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• Spingler, B. (n.d.). Some Tricks for the Single Crystal Growth of Small Molecules. CDIFX. Retrieved from [Link]

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. Retrieved from [Link]

• University of Pennsylvania Department of Chemistry. (n.d.). Crystal Growing Tips and Methods. Retrieved from [Link]

• Boyle, P. D. (n.d.). Growing Crystals That Will Make Your Crystallographer Happy. North Carolina State University Department of Chemistry. Retrieved from [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-rich Triazole Compounds. ResearchGate. Retrieved from [Link]

• Singh, D., et al. (2024). Single Precursor Access to Bifunctional Pyrazole-Triazole Energetic Materials with Tunable Stability and Sensitivity. Organic Letters. Retrieved from [Link]

• Gao, Q., et al. (2023). Impact of impurities on crystal growth. Nature Communications. Retrieved from [Link]

• Google Patents. (1981). Method for direct preparation for 1,2,4-triazole from hydrazine and formamide.

• University of Rochester Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals. Retrieved from [Link]

• IMSERC. (n.d.). Crystallization Guide. Retrieved from [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. iris.unina.it. Retrieved from [Link]

• ResearchGate. (n.d.). Screening of different solvents for the synthesis of triazole 4a. Retrieved from [Link]

• University of California, Berkeley. (n.d.). How to Grow Crystals. Retrieved from [Link]

• Helmenstine, A. M. (2013). Solutions to Common Crystal Growing Problems. Science Notes and Projects. Retrieved from [Link]

• Wang, Y., et al. (2023). Synthesis, Crystal Structure, Spectral Characterization and Antifungal Activity of Novel Phenolic Acid Triazole Derivatives. Molecules. Retrieved from [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. ResearchGate. Retrieved from [Link]

• Das, P., et al. (2021). Quantitative Investigation into the Role of Intermolecular Interactions in Crystalline Fluorinated Triazoles. Crystal Growth & Design. Retrieved from [Link]

• Gao, Q., et al. (2023). Impact of impurities on crystal growth. ResearchGate. Retrieved from [Link]

• European Patent Office. (2020). CRYSTALLIZATION INHIBITORS FOR TRIAZOLE PESTICIDE FORMULATIONS. Retrieved from [Link]

• ResearchGate. (2016). How the impurities in the solute can affect the induction time during crystallization. Retrieved from [Link]

• ResearchGate. (2020). The Effect and Counter-Effect of Impurities on Crystallization of an Agrochemical Active Ingredient: Stereochemical Rationalization and Nanoscale Crystal Growth Visualization. Retrieved from [Link]

• Ye, Z., et al. (2016). Factors Controlling Persistent Needle Crystal Growth: The Importance of Dominant One-Dimensional Secondary Bonding, Stacked Structures, and van der Waals Contact. Crystal Growth & Design. Retrieved from [Link]

• Kumar, A., et al. (2014). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. Scientia Pharmaceutica. Retrieved from [Link]

• Zhang, L., et al. (2023). Nucleation control for the growth of two-dimensional single crystals. Journal of Semiconductors. Retrieved from [Link]

• Remenar, J. F., et al. (2003). Crystal Engineering of Novel Cocrystals of a Triazole Drug With 1,4-dicarboxylic Acids. Journal of the American Chemical Society. Retrieved from [Link]

• University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Rogal, J., & Díaz Leines, G. (2023). Controlling crystallization: what liquid structure and dynamics reveal about crystal nucleation mechanisms. Philosophical Transactions of the Royal Society A. Retrieved from [Link]

• Faria, J. V., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Molecules. Retrieved from [Link]

• ResearchGate. (n.d.). Transition temperatures (8C) of the triazole series. Retrieved from [Link]

• Jacob, A. M., et al. (2018). Heat of Formation of Triazole-Based Salts: Prediction and Experimental Validation. Propellants, Explosives, Pyrotechnics. Retrieved from [Link]

• Bakar, M. R. A., et al. (2010). Seeded Batch Cooling Crystallization with Temperature Cycling for the Control of Size Uniformity and Polymorphic Purity of Sulfathiazole Crystals. Organic Process Research & Development. Retrieved from [Link]

• Gryl, M., et al. (2023). Cocrystallization of Antifungal Compounds Mediated by Halogen Bonding. Crystal Growth & Design. Retrieved from [Link]

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Technical Support Center: Enhancing the Stability of 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol compounds. This guide provides in-depth, experience-driven answers to common (and uncommon) stability challenges encountered during the synthesis, purification, storage, and application of this versatile class of molecules. Our focus is on explaining the underlying chemical principles to empower you to make informed decisions in your experimental design.

Section 1: Foundational FAQs - Understanding the Core Instability

This section addresses the most frequent questions regarding the inherent stability of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.

Q1: What are the primary chemical stability concerns for 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol compounds?

A1: The primary stability concern stems from the nucleophilic and easily oxidizable nature of the thiol group (-SH) . This functional group is [1][2]the molecule's reactive center and its Achilles' heel. The main degradation pathways are:

• Oxidation to Disulfides: This is the most common degradation route. Two thiol molecules react, often catalyzed by trace metals or atmospheric oxygen, to form a disulfide bridge (-S-S-). This dimerization results[3][4][5] in a new, often less active or insoluble, chemical entity.

• Further Oxidation: More aggressive oxidizing conditions can lead to the formation of sulfenic (R-SOH), sulfinic (R-SO₂H), and ultimately sulfonic acids (R-SO₃H). These are generally consi[2][6]dered irreversible degradation products.

• Photodegradation: Like many heterocyclic systems, the triazole ring can be susceptible to degradation upon exposure to UV light. This can lead to complex [7][8][9]reaction cascades, including ring cleavage or the formation of reactive radical species.

• Thione-Thiol Tautomerism: These compounds exist in a tautomeric equilibrium between the thiol (-SH) form and the thione (C=S) form. While not a degradation p[10]athway itself, the relative concentration of each tautomer can be influenced by solvent polarity and pH, which in turn affects reactivity and stability. The thione form is often more stable, but the thiol form is typically the more reactive species in desirable biological or chemical reactions.

Q2: I've noticed my purified, solid compound developing a slight yellow tint over time, or my solutions are becoming cloudy. What is happening?

A2: These are classic visual indicators of degradation.

• Color Change (e.g., to yellow): This often points to the formation of oxidized species or minor photodecomposition byproducts which have different chromophores than the parent compound.

• Cloudiness or Precipitation: The formation of disulfide dimers is a very common cause. The resulting dimer (R-S-S-R) often has significantly lower solubility in common organic solvents compared to the parent thiol (R-SH), causing it to precipitate out of solution.

To confirm this, you can perform a simple analytical check.

Protocol: Quick Degradation Check via TLC

• Prepare Samples: Dissolve a small amount of your "fresh" (reference) compound and your "aged" (degraded) compound in a suitable solvent (e.g., ethyl acetate or methanol).

• Spot TLC Plate: Spot both samples side-by-side on a silica gel TLC plate.

• Develop: Use an appropriate solvent system (e.g., Hexane:Ethyl Acetate 7:3).

• Visualize: Check under a UV lamp (254 nm).

• Interpretation: The aged sample will likely show a new, less polar spot (higher Rf) corresponding to the disulfide dimer, in addition to the original spot of the thiol.

Q3: What are the ideal storage and handling conditions for these compounds to maximize their shelf-life?

A3: Proper storage is the most critical and straightforward way to ensure stability. The goal is to mitigate exposure to oxygen, light, and heat.

Condition	Solid State Storage	Solution Storage	Rationale
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen).	Degas solvents and store solutions under an inert atmosphere.	Minimizes exposure to atmospheric oxygen, the primary driver for disulfide formation.
Temperature	-20[4]°C for long-term storage. 4°C for short-term.	-20°C or -80°C. Prepare fresh solutions when possible.	Reduces the kinetic rate of all degradation reactions.
Light	Store in amber glass vials or wrap vials in aluminum foil.	Use amber glassware or foil-wrapped flasks.	Prevents photodegradation of the heterocyclic core.
Purity	Use high[8]ly pure, metal-free material.	Use high-purity, degassed solvents.	Trace metal ions can catalytically accelerate the oxidation of thiols.

Section 2: [4]Troubleshooting Experimental Failures

This section provides solutions to specific problems you might encounter during your research.

Problem 1: My compound appears to degrade during silica gel column chromatography. My yields are low and I see multiple spots on TLC of the collected fractions.

A1: This is a common issue. Silica gel is slightly acidic and has a high surface area, which can promote the oxidation of sensitive compounds like thiols. Atmospheric oxygen adsorbed onto the silica surface is a key culprit.

Solutions:

• Deactivate the Silica: Prepare a slurry of silica gel in your starting eluent and add 1-2% triethylamine (Et₃N). The base neutralizes acidic sites and can help inhibit oxidation.

• Use an Argon "Float": Gently run a stream of argon or nitrogen into the top of the column as you run it. This creates a positive pressure of inert gas, minimizing contact with air.

• Work Quickly: Do not let the compound sit on the column for an extended period. Prepare everything in advance so the purification can be completed efficiently.

• Add a Thiol Scavenger to the Eluent: Adding a very small amount (e.g., 0.01%) of a sacrificial thiol like 2-mercaptoethanol to your mobile phase can sometimes protect your compound of interest. Caution: This will require subsequent removal.

• Alternative Purification: Consider alternative methods like recrystallization or preparative HPLC if column chromatography consistently fails.

Problem 2: I'm performing a reaction to modify the amino group, but I'm getting a significant amount of disulfide byproduct. How can I prevent this?

A2: This indicates that your reaction conditions are promoting thiol oxidation. The thiol group is a potent nucleophile and reducing agent, and it can be more reactive than the amino group under certain conditions.

Causality & Prevention Strategy:

The key is to protect the thiol group or to run the reaction under strictly anaerobic conditions.

Workflow: Minimizing Oxidation During Synthesis

Caption: Workflow for anaerobic reaction setup.

Protocol: Inert Atmosphere Reaction

• Glassware: Dry your reaction flask and magnetic stir bar in an oven ( >100°C) overnight and allow to cool in a desiccator.

• Assembly: Quickly assemble the glassware (e.g., flask, condenser, addition funnel) while hot and immediately place it under a positive pressure of nitrogen or argon. Allow to cool completely under the inert atmosphere.

• Solvent Degassing: Use a solvent that has been thoroughly degassed. For small scales, bubbling argon through the solvent with a long needle for 20-30 minutes is sufficient.

• Reagent Addition: Add your 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol and other solid reagents to the flask under a strong flow of inert gas (counter-flow). Liquid reagents should be added via syringe through a rubber septum.

• Reaction: Maintain a positive pressure of inert gas throughout the reaction (e.g., using a balloon or a bubbler connected to a manifold).

• Workup: When the reaction is complete, conduct the aqueous workup using water that has been previously boiled and cooled under nitrogen to remove dissolved oxygen.

Section 3: Advanced Stabilization Strategies

For applications requiring long-term stability in solution, such as in drug formulations or biological assays, more advanced methods are necessary.

Q4: How can I improve the stability of my compound in an aqueous buffer for a biological assay?

A4: Aqueous environments, especially at neutral or slightly basic pH, can accelerate thiol oxidation. The deprotonated thiolate[11] (R-S⁻) is even more susceptible to oxidation than the neutral thiol (R-SH).

Key Strategies:

• pH Control: Maintain the pH of the buffer below 7, if your assay allows. In acidic conditions, the thiol is protonated and less prone to oxidation.

• Use of Antioxidants: Include a water-soluble, thiol-compatible antioxidant in your buffer.

• Metal Chelators: Add a chelating agent like Ethylenediaminetetraacetic acid (EDTA) to sequester trace metal ions that catalyze oxidation.

Table: Recommended Antioxidants for Aqueous Buffers

Antioxidant	Recommended Concentration	Mechanism & Notes
Dithiothreitol (DTT)	1-5 mM	A thiol-containing reducing agent. It maintains your compound in its reduced state via thiol-disulfide exchange.
Tris(2-carboxyethyl[2])phosphine (TCEP)	0.1-1 mM	A non-thiol reducing agent. More stable and effective at lower pH than DTT. Does not interfere with maleimide chemistry.
Ascorbic Acid (Vitamin C)	1-10 mM	A radical scavenger. It can directly reduce ox[12]idizing species in the solution.
Glutathione (GSH)	1-5 mM	The body's natural antioxidant, it can protect your compound by acting as a sacrificial thiol.

Diagram: Primar[1][6]y Degradation Pathways and Mitigation

Caption: Key degradation routes and corresponding stabilization methods.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Antifungal Efficacy of Triazole Derivatives Versus Fluconazole

The rise of invasive fungal infections (IFIs), particularly in immunocompromised populations, presents a significant challenge to modern healthcare. For decades, the triazole class of antifungal agents has been a cornerstone of therapy. Fluconazole, a first-generation triazole, revolutionized the treatment of yeast infections with its favorable safety profile and oral bioavailability.[1] However, its limitations, including a narrow spectrum of activity and the emergence of resistance, have driven the development of newer triazole derivatives.[1]

This guide provides a comparative analysis of these next-generation triazoles—such as voriconazole, posaconazole, and isavuconazole—against the benchmark, fluconazole. We will delve into their shared mechanism of action, explore the structural nuances that define their efficacy, present comparative experimental data, and provide validated protocols for assessing antifungal performance in a research setting.

Mechanism of Action: A Common Target, Divergent Affinities

All triazole antifungals share a fundamental mechanism: the disruption of fungal cell membrane integrity by inhibiting ergosterol biosynthesis.[2] They specifically target and inhibit lanosterol 14α-demethylase, a fungal cytochrome P450 enzyme (CYP51).[3][4][5] This enzyme is critical for converting lanosterol to ergosterol, the primary sterol in fungal cell membranes that is analogous to cholesterol in mammalian cells.[6]

By binding to the heme iron atom in the active site of CYP51, triazoles prevent the demethylation of lanosterol.[3][7] This blockade leads to two critical downstream effects:

• Depletion of ergosterol: This compromises the structural integrity and fluidity of the cell membrane.

• Accumulation of toxic 14α-methylated sterols: These precursors integrate into the membrane, disrupting the function of membrane-bound enzymes and increasing permeability.[8]

This disruption of membrane homeostasis ultimately inhibits fungal growth, rendering triazoles primarily fungistatic, though fungicidal activity can be observed against certain organisms in a dose-dependent manner.[9] The key difference between fluconazole and its derivatives lies in their molecular structure. Newer agents possess more complex side chains that allow for stronger and broader interactions within the CYP51 active site, enhancing their potency and enabling them to overcome some resistance mechanisms.[5]

Figure 1: Mechanism of action of triazole antifungals.

Comparative Antifungal Spectrum and Potency

The clinical utility of an antifungal is defined by its spectrum of activity. While fluconazole is highly effective against many Candida species and Cryptococcus neoformans, its activity is limited against molds like Aspergillus and certain intrinsically resistant yeasts such as Candida krusei.[4] Newer, second-generation triazoles were specifically developed to address these gaps.[1]

• Voriconazole is a front-line therapy for invasive aspergillosis and demonstrates broad activity against many yeasts, including fluconazole-resistant strains.[10][11]

• Posaconazole offers the broadest spectrum among the triazoles, with potent activity against Aspergillus, Candida, and the agents of mucormycosis (Zygomycetes).[10][11][12]

• Isavuconazole also has a broad spectrum, including activity against Aspergillus and the Mucorales, and is noted for its favorable pharmacokinetic profile and fewer drug-drug interactions compared to voriconazole.[11][13]

The superior potency and broader spectrum of these derivatives are quantified by their Minimum Inhibitory Concentration (MIC) values—the lowest concentration of a drug that inhibits the visible growth of a microorganism.

Table 1: Comparative In Vitro Efficacy (MIC Range in µg/mL) of Triazoles Against Key Fungal Pathogens

Fungal Species	Fluconazole	Voriconazole	Posaconazole	Isavuconazole
Candida albicans	0.25 - 1.0[14]	0.03 - 0.5[15]	0.03 - 0.25[16]	≤0.015 - 0.25[9]
Candida glabrata	1 - >64[17]	0.06 - 2[16]	0.12 - 4[16]	0.03 - 4[9]
Candida krusei	>64 (Resistant)[4]	0.12 - 1[16]	0.25 - 1[16]	0.12 - 2[9]
Aspergillus fumigatus	>64[14]	0.25 - 1[15]	0.12 - 0.5[18]	0.5 - 2[19]

| Cryptococcus neoformans | 2 - 16 | 0.03 - 0.25 | 0.06 - 0.5 | 0.06 - 0.5 |

Note: MIC values are compiled from various sources and can vary based on testing methodology and geographic location of isolates.[9][15][16]

Clinical trial data further substantiates these in vitro findings. Landmark studies have shown posaconazole prophylaxis to be superior to fluconazole in preventing IFIs, particularly invasive aspergillosis, in high-risk neutropenic patients.[20][21][22][23] This demonstrates a clear clinical advantage for the expanded-spectrum triazoles in specific patient populations.

The Challenge of Antifungal Resistance

The widespread use of azoles has inevitably led to the emergence of resistance. Understanding these mechanisms is crucial for both clinical decision-making and the development of new derivatives. The two predominant mechanisms of azole resistance are:

• Target Site Modification: Point mutations in the ERG11 gene can alter the structure of the CYP51 enzyme, reducing the binding affinity of azole drugs while preserving the enzyme's natural function with lanosterol.[6][24][25]

• Efflux Pump Overexpression: Fungal cells can actively pump the drug out, preventing it from reaching its intracellular target. This is primarily mediated by transporters of the ATP-binding cassette (ABC) superfamily (e.g., CDR1, CDR2) and the major facilitator superfamily (MFS) (e.g., MDR1).[24][25][26][27]

While newer triazoles can be effective against some fluconazole-resistant isolates, cross-resistance is a significant concern.[8] For instance, certain ERG11 mutations or significant overexpression of efflux pumps can confer resistance to multiple azoles.[26] The development of novel derivatives often focuses on creating structures that can evade these resistance mechanisms.[3][28][29][30][31]

Figure 2: Key mechanisms of azole antifungal resistance.

Experimental Protocols for Efficacy Assessment

To generate reliable and comparable data, standardized methodologies are essential. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide reference methods for antifungal susceptibility testing.[32][33][34][35]

Protocol 1: Broth Microdilution for MIC Determination (Adapted from CLSI M27)

This protocol determines the minimum inhibitory concentration (MIC) and is the gold standard for in vitro susceptibility testing.

Causality Behind Choices:

• Medium: RPMI-1640 is used as it is a chemically defined medium that supports the growth of most clinically relevant yeasts but contains minimal components that might antagonize the drug. It is buffered with MOPS to maintain a stable physiological pH (7.0), which is critical as drug activity can be pH-dependent.[36]

• Inoculum Size: A standardized inoculum (0.5 to 2.5 x 10³ CFU/mL) is crucial for reproducibility. A higher inoculum can lead to falsely elevated MICs (the "inoculum effect"), while a lower one may not show sufficient growth.[36]

• Incubation: Incubation at 35°C mirrors physiological temperature. Reading at 24 hours provides a standardized endpoint for most rapidly growing yeasts like Candida.[32]

Step-by-Step Methodology:

• Inoculum Preparation: a. Subculture the fungal isolate onto Sabouraud Dextrose Agar and incubate for 24 hours at 35°C. b. Select several distinct colonies and suspend them in 5 mL of sterile saline. c. Adjust the suspension's turbidity to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL). d. Perform a 1:1000 dilution of this suspension in RPMI-1640 medium to achieve the final working inoculum concentration.

• Drug Dilution: a. Prepare a stock solution of the triazole derivative in dimethyl sulfoxide (DMSO). b. Perform serial two-fold dilutions of the drug in RPMI-1640 medium in a 96-well microtiter plate. The final volume in each well should be 100 µL. Concentrations should span the expected MIC range.

• Inoculation and Incubation: a. Add 100 µL of the working fungal inoculum to each well containing the drug dilutions. This brings the final volume to 200 µL. b. Include a positive control well (inoculum, no drug) and a negative control well (medium only). c. Seal the plate and incubate at 35°C for 24-48 hours.

• MIC Determination: a. Read the plate visually or with a microplate reader. b. The MIC is the lowest drug concentration that causes a significant inhibition of growth (typically ≥50% reduction) compared to the positive control.

Figure 3: Experimental workflow for MIC determination.

Protocol 2: Antifungal Time-Kill Assay

This dynamic assay provides information on the rate of fungal killing, helping to distinguish between fungistatic and fungicidal activity.[37]

Causality Behind Choices:

• Sampling Points: Multiple time points (e.g., 0, 4, 8, 12, 24, 48 hours) are necessary to observe the dynamic effect of the drug over time.[38]

• CFU Plating: Serial dilution and plating for Colony Forming Units (CFU) is the definitive method to quantify the number of viable cells remaining. This directly measures killing, unlike turbidity which only measures growth inhibition.[37]

• Fungicidal Definition: A ≥3-log₁₀ (99.9%) reduction in CFU/mL from the starting inoculum is the standard definition of cidal activity, providing a stringent and quantifiable benchmark.[39]

Step-by-Step Methodology:

• Preparation: a. Prepare a standardized fungal inoculum in RPMI-1640 as described in the MIC protocol, adjusting to a starting concentration of approximately 1-5 x 10⁵ CFU/mL. b. Prepare flasks or tubes containing RPMI-1640 with the triazole at various concentrations (e.g., 1x, 4x, 16x MIC) and a drug-free growth control.

• Inoculation and Sampling: a. Inoculate the flasks with the fungal suspension. b. At predetermined time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours), withdraw an aliquot from each flask.[40]

• Quantification of Viable Cells: a. Perform 10-fold serial dilutions of each aliquot in sterile saline. b. Plate 100 µL of each appropriate dilution onto Sabouraud Dextrose Agar plates. c. Incubate plates at 35°C for 24-48 hours until colonies are visible.

• Data Analysis: a. Count the colonies on plates (aiming for plates with 30-300 colonies) to calculate the CFU/mL at each time point. b. Plot the log₁₀ CFU/mL versus time for each drug concentration. A ≥3-log₁₀ reduction compared to the initial inoculum indicates fungicidal activity.

Conclusion and Future Directions

The evolution from fluconazole to its modern derivatives represents a significant advancement in antifungal therapy. While fluconazole remains an invaluable agent for treating susceptible yeast infections, the broader spectrum and enhanced potency of voriconazole, posaconazole, and isavuconazole are indispensable for managing invasive mold infections and resistant pathogens.[1][10] Clinical data clearly support the use of these newer agents for prophylaxis and treatment in high-risk patient populations where fluconazole would be inadequate.[20][21]

The continued challenge of antifungal resistance necessitates ongoing research. Future work will focus on designing novel triazole derivatives that can overcome existing resistance mechanisms, potentially through unique structural modifications that enhance binding to mutated CYP51 or evade efflux pump recognition.[28][30] A deep understanding of structure-activity relationships (SAR), coupled with robust in vitro and in vivo testing, will be paramount in developing the next generation of triazoles to combat the ever-evolving threat of invasive fungal disease.[3]

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A Comparative Guide to 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol and Other Substituted Triazoles in Drug Discovery

Introduction: The Enduring Significance of the 1,2,4-Triazole Scaffold in Medicinal Chemistry

The 1,2,4-triazole ring system represents a cornerstone in modern medicinal chemistry, serving as a privileged scaffold in a vast array of therapeutic agents.[1][2] This five-membered heterocycle, containing three nitrogen atoms, is not merely a passive structural component; its unique electronic properties, metabolic stability, and capacity for diverse molecular interactions make it an active contributor to pharmacological activity.[3] Derivatives of 1,2,4-triazole have demonstrated a remarkable breadth of biological activities, including potent antifungal, antibacterial, anticancer, antiviral, anti-inflammatory, and anticonvulsant properties.[4][5] This has culminated in the development of numerous clinically vital drugs, such as the antifungal agents fluconazole and itraconazole, the antiviral ribavirin, and the anticancer drug letrozole.[3]

The versatility of the 1,2,4-triazole core allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile. The introduction of various substituents at the different positions of the triazole ring can profoundly influence the compound's potency, selectivity, and pharmacokinetic properties. Among the myriad of substituted triazoles, the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold has emerged as a particularly promising chemotype, exhibiting a wide spectrum of biological activities. This guide provides an in-depth comparative analysis of a specific and potent member of this class, 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol , and situates its performance within the broader context of other substituted triazoles, supported by experimental data from peer-reviewed literature.

Synthesis of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols: A General and Adaptable Protocol

The synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols is typically achieved through a well-established and robust multi-step synthetic route. The general strategy involves the initial formation of a potassium dithiocarbazinate salt from the corresponding aryl carboxylic acid hydrazide, followed by cyclization with hydrazine hydrate to yield the desired triazole core. This method is highly adaptable for creating a library of analogs with diverse aryl substitutions.

Experimental Protocol: Synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

This protocol is a representative procedure adapted from established methodologies for the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.[6]

Step 1: Synthesis of 2,4-Dichlorobenzoic Acid Hydrazide

• A solution of methyl 2,4-dichlorobenzoate (1 equivalent) in ethanol is treated with hydrazine hydrate (2 equivalents).

• The reaction mixture is refluxed for 4-6 hours, and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with cold ethanol, and dried to afford 2,4-dichlorobenzoic acid hydrazide.

Step 2: Synthesis of Potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate

• To a stirred solution of potassium hydroxide (1.2 equivalents) in absolute ethanol, 2,4-dichlorobenzoic acid hydrazide (1 equivalent) is added.

• The mixture is cooled in an ice bath, and carbon disulfide (1.5 equivalents) is added dropwise over 30 minutes.

• The reaction is allowed to stir at room temperature for 12-16 hours.

• The precipitated potassium salt is filtered, washed with cold ether, and dried under vacuum.

Step 3: Synthesis of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

• A suspension of potassium 3-(2,4-dichlorobenzoyl)dithiocarbazate (1 equivalent) in water is treated with hydrazine hydrate (3 equivalents).

• The mixture is refluxed for 6-8 hours, during which the color of the reaction mixture may change, and the evolution of hydrogen sulfide gas may be observed.

• The reaction mixture is then cooled to room temperature and filtered.

• The filtrate is acidified with dilute hydrochloric acid to a pH of 5-6, leading to the precipitation of the crude product.

• The solid is filtered, washed with cold water, and recrystallized from ethanol to yield pure 4-amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol.

Comparative Biological Activity

The true measure of a novel compound's potential lies in its biological performance relative to existing or analogous structures. In this section, we will compare the antifungal, antibacterial, and anticancer activities of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol with other substituted triazoles, drawing upon published experimental data.

Antifungal Activity: A Head-to-Head Comparison

A study by Gupta et al. provides crucial comparative data on the antifungal activity of a series of 4-amino-5-(substituted-phenyl)-4H-[1][2][3]-triazole-3-thiols.[5] The study evaluated the minimum inhibitory concentration (MIC) of these compounds against a panel of pathogenic fungi, including Aspergillus niger, Candida albicans, and Candida tropicalis. The results clearly demonstrate the potent antifungal properties of the 2,4-dichloro substituted analog.

Compound/Substituent	Aspergillus niger MIC (µg/mL)	Candida albicans (3557) MIC (µg/mL)	Candida albicans (3471) MIC (µg/mL)	Candida tropicalis (3556) MIC (µg/mL)
4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol	64	32	32	32
4-Amino-5-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol	64	32	32	64
4-Amino-5-(2-chlorophenyl)-4H-1,2,4-triazole-3-thiol	64	32	32	64
Fluconazole (Standard)	>128	32	32	64
Data sourced from Gupta et al.[5]

Analysis of Antifungal Data:

The data reveals that 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol exhibits potent antifungal activity, particularly against Candida tropicalis, where it is more effective than the standard drug fluconazole.[5] Its activity against Aspergillus niger and Candida albicans is comparable to other halogenated analogs and, in the case of A. niger, significantly better than fluconazole.[5] The presence of the dichloro substitution pattern on the phenyl ring appears to be a key determinant of this enhanced activity.

Antibacterial and Anticancer Performance: A Broader Perspective

Antibacterial Activity:

Numerous studies have demonstrated the antibacterial potential of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols. For instance, derivatives with a 4-chlorophenyl or 4-bromophenyl substituent have shown good activity against both Gram-positive and Gram-negative bacteria.[7] The introduction of halogen atoms on the phenyl ring is often associated with increased lipophilicity, which can enhance the compound's ability to penetrate bacterial cell membranes. It is therefore highly probable that 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol would also exhibit significant antibacterial properties.

Anticancer Activity:

The 1,2,4-triazole scaffold is a well-established pharmacophore in anticancer drug design.[8] Studies on various 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives have reported promising cytotoxic activity against a range of cancer cell lines. For example, certain derivatives have shown potent activity against breast cancer (MCF-7), lung cancer (A549), and leukemia (HL60) cell lines.[8] The mechanism of action is often attributed to the inhibition of key enzymes involved in cancer cell proliferation. Given the structural similarities, it is reasonable to hypothesize that 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol holds potential as an anticancer agent, a notion that warrants further experimental investigation.

Structure-Activity Relationship (SAR) and Mechanistic Insights

The biological activity of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols is intrinsically linked to their molecular structure. The nature and position of substituents on the C-5 phenyl ring play a crucial role in modulating their pharmacological effects.

Key SAR Observations:

• Halogenation: The presence of halogen atoms, particularly chlorine and bromine, on the phenyl ring generally enhances antimicrobial and antifungal activity.[5][7] This is likely due to an increase in lipophilicity, which facilitates cell membrane penetration, and the electron-withdrawing nature of halogens, which can influence binding interactions with target enzymes. The superior activity of the 2,4-dichloro derivative in the antifungal assay supports this observation.[5]

• Position of Substituents: The position of the substituents on the phenyl ring is also critical. For instance, di-substitution, as seen in the 2,4-dichloro analog, can lead to a more potent compound compared to mono-substituted counterparts.

• The Thiol/Thione Tautomerism: The 1,2,4-triazole-3-thiol core can exist in tautomeric equilibrium with its thione form. This tautomerism can be crucial for biological activity, as the thiol group can act as a key binding motif, for example, by coordinating with metal ions in the active sites of metalloenzymes.

Conclusion and Future Directions

This comparative guide highlights the significant potential of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol as a potent biological agent, particularly in the realm of antifungal drug discovery. The available experimental data demonstrates its superior or comparable activity to the standard drug fluconazole against several pathogenic fungi. While further research is needed to fully elucidate its antibacterial and anticancer profiles, the structure-activity relationships observed within this class of compounds suggest a high probability of significant activity in these areas as well.

For researchers and drug development professionals, 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol represents a promising lead compound for the development of new therapeutics. Future research should focus on:

• Comprehensive Biological Screening: A thorough evaluation of its antibacterial and anticancer activities against a broad panel of bacterial strains and cancer cell lines is warranted.

• Mechanism of Action Studies: Elucidating the specific molecular targets and mechanisms by which this compound exerts its biological effects will be crucial for its further development.

• Pharmacokinetic and Toxicological Profiling: In-depth studies on its absorption, distribution, metabolism, excretion (ADME), and toxicity are necessary to assess its drug-likeness and safety profile.

The continued exploration of the 1,2,4-triazole scaffold, exemplified by promising compounds like 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, will undoubtedly lead to the discovery of novel and more effective therapeutic agents to combat a wide range of diseases.

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A Senior Application Scientist's Guide to the Validation of Antimicrobial Activity Through Minimum Inhibitory Concentration (MIC) Studies

Introduction: The Cornerstone of Antimicrobial Efficacy Testing

In the critical path of antimicrobial drug discovery and development, the Minimum Inhibitory Concentration (MIC) assay stands as a fundamental tool for quantifying the in vitro potency of a novel agent. The MIC is defined as the lowest concentration of an antimicrobial drug that prevents the visible growth of a microorganism after a specified incubation period.[1][2] This quantitative measure is paramount for researchers, scientists, and drug development professionals, as it provides a standardized benchmark to evaluate the efficacy of new antimicrobial compounds and to monitor the emergence of resistance.[1][3]

This guide provides an in-depth comparison of the most widely accepted methodologies for MIC determination, offering insights into the rationale behind experimental choices and the importance of a self-validating system. By understanding the nuances of these techniques, researchers can ensure the generation of accurate, reproducible, and meaningful data to drive their antimicrobial development programs forward.

Comparative Analysis of Gold Standard MIC Methodologies

The two most recognized and utilized methods for determining the MIC of an antimicrobial agent are broth dilution and agar dilution.[3][4][5] Both methods are considered gold standards and are endorsed by regulatory bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[6][7][8][9][10] While both aim to determine the same endpoint, they differ in their procedural workflows, throughput, and specific applications.

Broth Dilution: A High-Throughput Approach

The broth dilution method involves challenging a standardized bacterial inoculum with serially diluted concentrations of an antimicrobial agent in a liquid growth medium.[1][5][11] This technique is most commonly performed in a 96-well microtiter plate format, known as broth microdilution, which allows for the simultaneous testing of multiple compounds or bacterial strains.[1][5]

Causality Behind Experimental Choices:

• Standardized Inoculum: The use of a standardized inoculum, typically adjusted to a 0.5 McFarland standard, is crucial for reproducibility. A higher bacterial density can lead to an overestimation of the MIC, a phenomenon known as the "inoculum effect," particularly with certain classes of antibiotics like β-lactams.[7]

• Cation-Adjusted Mueller-Hinton Broth (CAMHB): This is the recommended medium for most routine MIC testing. The concentration of divalent cations like calcium and magnesium is standardized as it can significantly influence the activity of certain antimicrobial agents, such as aminoglycosides and tetracyclines, against Pseudomonas aeruginosa.

• Serial Two-Fold Dilutions: This approach provides a logarithmic concentration gradient that is effective in pinpointing the MIC value within a defined range.

Agar Dilution: The Standard for New Agent Evaluation

In the agar dilution method, the antimicrobial agent is incorporated into molten agar at various concentrations, which are then poured into petri dishes.[4][5][12] A standardized bacterial inoculum is then spotted onto the surface of the agar plates.[1][4] Agar dilution is often considered the reference method for the evaluation of new antimicrobial agents and for susceptibility testing of fastidious organisms.[12]

Causality Behind Experimental Choices:

• Solid Medium: The use of a solid medium allows for the testing of multiple bacterial strains simultaneously on a single plate, making it efficient for large-scale surveillance studies or when evaluating a new compound against a panel of diverse microorganisms.[4]

• Direct Visualization of Growth: This method allows for the clear visualization of colony formation, which can be advantageous for detecting contamination or heterogeneous resistance within a bacterial population.[12]

Data Presentation: Comparison of Broth Microdilution and Agar Dilution

Feature	Broth Microdilution	Agar Dilution
Principle	Serial dilution of antimicrobial in liquid broth, followed by inoculation.[1][5]	Incorporation of antimicrobial into solid agar medium, followed by surface inoculation.[4][5]
Format	Typically 96-well microtiter plates.[1][5]	Petri dishes.[4]
Throughput	High-throughput for testing multiple compounds against a single organism.[13]	High-throughput for testing multiple organisms against a single compound.[4]
Advantages	- High throughput for drug screening- Lower reagent volumes- Amenable to automation.[13]	- Considered the "gold standard" for accuracy- Allows for testing of multiple strains simultaneously- Easy detection of contamination.[4][12]
Disadvantages	- Potential for inoculum effect- Pipetting errors can impact accuracy.	- Labor-intensive and time-consuming preparation- Requires larger volumes of reagents and media.[14]
Best Suited For	- Large-scale screening of new compounds- Routine clinical susceptibility testing.	- Validation of new antimicrobial agents- Testing of fastidious organisms- Large-scale epidemiological surveys.[4]

Experimental Protocols: A Self-Validating System

The trustworthiness of MIC data hinges on the meticulous execution of the experimental protocol and the inclusion of appropriate quality controls. A well-designed MIC assay is a self-validating system that ensures the accuracy and reproducibility of the results.

Quality Control: The Foundation of Trustworthiness

A robust quality control (QC) program is non-negotiable in antimicrobial susceptibility testing. This involves the regular testing of well-characterized reference strains with known MIC values.[15][16]

• Reference Strains: Organizations like the American Type Culture Collection (ATCC) provide reference strains with defined antimicrobial susceptibility profiles.[15][16] For example, Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC 27853, and Staphylococcus aureus ATCC 29213 are commonly used QC strains.[17]

• Acceptable Ranges: The CLSI and EUCAST publish documents (e.g., CLSI M100) that provide the acceptable MIC ranges for specific antimicrobial agent-QC strain combinations.[18][19] If the MIC value for a QC strain falls outside of this established range, the entire batch of tests must be considered invalid, and troubleshooting is required.[15]

Broth Microdilution: Step-by-Step Methodology

• Preparation of Antimicrobial Stock Solutions: Accurately weigh and dissolve the antimicrobial agent in a suitable solvent to create a high-concentration stock solution.[2][11]

• Serial Dilution: Perform a two-fold serial dilution of the antimicrobial stock solution in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth (CAMHB).[2][20] The final volume in each well should be 50 µL or 100 µL, depending on the specific protocol.

• Inoculum Preparation: Prepare a bacterial suspension from 3-5 isolated colonies on a non-selective agar plate into a suitable broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[21] Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Inoculate each well of the microtiter plate with the prepared bacterial suspension.[2]

• Controls:

  • Growth Control: A well containing only broth and the bacterial inoculum (no antimicrobial agent) to ensure the viability of the organism.[2]

  • Sterility Control: A well containing only uninoculated broth to check for contamination of the medium.[2]

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[1]

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.[2] This can be determined by visual inspection or with a microplate reader.

Agar Dilution: Step-by-Step Methodology

• Preparation of Antimicrobial-Containing Agar: Prepare a series of molten Mueller-Hinton agar tubes, each containing a different concentration of the antimicrobial agent.[4] This is achieved by adding a specific volume of the antimicrobial stock solution to the molten agar.

• Pouring Plates: Pour the antimicrobial-containing agar into sterile petri dishes and allow them to solidify.[4]

• Inoculum Preparation: Prepare a standardized bacterial suspension equivalent to a 0.5 McFarland standard.

• Inoculation: Using a multipoint inoculator, spot a small, standardized volume of the bacterial suspension onto the surface of each agar plate, including a control plate with no antimicrobial agent.[14]

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours.[4]

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent that prevents the growth of colonies.[4]

Visualization of Experimental Workflows

Broth Microdilution Workflow

Caption: Workflow for Broth Microdilution MIC Determination.

Agar Dilution Workflow

Caption: Workflow for Agar Dilution MIC Determination.

Interpretation of MIC Results: Beyond the Numbers

The raw MIC value is only the first step in the interpretation of antimicrobial susceptibility. To be clinically meaningful, the MIC must be compared to established "breakpoints."[6][7] Breakpoints are specific MIC values that categorize a microorganism as "Susceptible," "Intermediate," or "Resistant" to a particular antimicrobial agent.[7][22][23]

• Susceptible (S): The infection is likely to respond to treatment with the standard dosage of the antimicrobial agent.[7][24]

• Intermediate (I): The antimicrobial agent may be effective in body sites where the drug is physiologically concentrated or when a higher dosage can be used.[7]

• Resistant (R): Treatment with the antimicrobial agent is likely to fail.[7][24]

These breakpoints are determined by organizations like the CLSI and EUCAST based on microbiological, pharmacokinetic/pharmacodynamic, and clinical outcome data.[6][22][24]

Conclusion: Ensuring Data Integrity in Antimicrobial Research

The validation of antimicrobial activity through MIC studies is a cornerstone of infectious disease research and drug development. The choice between broth microdilution and agar dilution depends on the specific goals of the study, available resources, and the desired throughput. Regardless of the method chosen, a commitment to scientific integrity through meticulous technique, the use of appropriate controls, and adherence to established standards is paramount. By understanding the principles and practicalities of these gold-standard methodologies, researchers can generate high-quality, reliable data that will ultimately contribute to the development of new and effective antimicrobial therapies.

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A Comparative Guide to Triazole Thiols as Corrosion Inhibitors: Performance, Mechanisms, and Experimental Validation

In the relentless battle against material degradation, the strategic deployment of corrosion inhibitors is paramount. Among the various classes of organic inhibitors, triazole thiols have garnered significant attention from researchers and industry professionals alike. Their efficacy is rooted in their unique molecular architecture, featuring a stable five-membered ring with three nitrogen atoms and an attached thiol group. This combination of moieties facilitates strong adsorption onto metal surfaces, forming a robust barrier against corrosive agents.[1][2][3]

This guide offers an in-depth comparative analysis of the corrosion inhibition efficiency of different triazole thiol derivatives. We will delve into the structural nuances that govern their performance, explore the underlying inhibitory mechanisms, and provide detailed experimental protocols for their evaluation. This document is intended for researchers, scientists, and professionals in materials science and chemical engineering who are actively engaged in the development and application of anti-corrosion technologies.

The Molecular Arbiters of Protection: A Structural Overview

The core of a triazole thiol's inhibitory action lies in its ability to coordinate with metal atoms on the surface. The triazole ring, with its electron-rich nitrogen atoms and π-electron system, and the sulfur atom of the thiol group act as active centers for adsorption.[2][3][4] However, the substitution of different functional groups onto the triazole ring can significantly modulate the electron density distribution and steric factors, thereby influencing the inhibitor's interaction with the metal surface and, consequently, its protective efficiency.

For the purpose of this comparative analysis, we will focus on three exemplary triazole thiols:

• 3-Amino-1,2,4-triazole-5-thiol (ATT): A foundational triazole thiol with an amino group that can further enhance its adsorption capabilities.

• 5-Phenyl-4H-1,2,4-triazole-3-thiol (PTT): Featuring a phenyl group, which can increase the surface coverage and create a more hydrophobic protective layer.

• 4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol (AMTT): A derivative with both amino and methyl substituents, offering a combination of enhanced adsorption and steric hindrance.

Quantitative Performance Analysis: A Comparative Data Summary

The inhibition efficiency (IE) of a corrosion inhibitor is a critical parameter for its practical application. It is typically determined using electrochemical techniques such as Potentiodynamic Polarization (PDP) and Electrochemical Impedance Spectroscopy (EIS). The following table summarizes the inhibition efficiencies of our selected triazole thiols on different metals in acidic media, providing a clear comparison of their performance.

Triazole Derivative	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%) - EIS	Inhibition Efficiency (%) - PDP	Reference
3-Amino-1,2,4-triazole-5-thiol (ATT)	60Cu-40Zn Brass	3% NaCl	1 mM	99.0	97.0	[5]
3-Amino-1,2,4-triazole-5-thiol (ATT)	Carbon Steel	0.5M HCl	-	-	-	[6]
5-Phenyl-4H-1,2,4-triazole-3-thiol (PTT)	Mild Steel	0.5M H₂SO₄	0.5 mM	-	91.6	[7]
4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol (AMTT)	Copper	0.5 M HCl	-	-	-	[8]

Note: Direct comparison of inhibition efficiencies should be made with caution due to variations in experimental conditions across different studies.

Unraveling the Mechanism of Inhibition

The protective action of triazole thiols is a multi-faceted process involving adsorption and the formation of a protective film on the metal surface. This process can be broadly categorized into two main types of interaction: physisorption and chemisorption.

Physisorption involves weaker, electrostatic interactions between the charged metal surface and the charged inhibitor molecules. In acidic solutions, the triazole thiols can become protonated, leading to their adsorption on the negatively charged metal surface (at potentials negative to the potential of zero charge).

Chemisorption , on the other hand, involves the formation of coordinate bonds between the heteroatoms (N and S) of the triazole thiol and the vacant d-orbitals of the metal atoms. This stronger interaction leads to the formation of a more stable and durable protective film.[4] The presence of π-electrons in the triazole ring can also contribute to the adsorption process through interaction with the metal surface.

The general mechanism can be visualized as follows:

Figure 1: General mechanism of corrosion inhibition by triazole thiols.

The specific structure of the triazole thiol derivative plays a crucial role in determining the dominant adsorption mechanism and the quality of the protective film. For instance, the presence of an amino group in ATT and AMTT can provide an additional site for protonation and electrostatic interaction, as well as another coordination site for chemisorption. The phenyl group in PTT, with its larger surface area and π-electron system, can enhance the hydrophobic nature of the protective film, further impeding the ingress of corrosive species.

Experimental Validation: Protocols for Performance Evaluation

To ensure the trustworthiness and reproducibility of corrosion inhibition studies, standardized experimental protocols are essential. Here, we outline the step-by-step methodologies for the two most common electrochemical techniques used to assess the performance of triazole thiols.

Potentiodynamic Polarization (PDP)

This technique involves polarizing the working electrode (the metal sample) from a potential cathodic to the corrosion potential (Ecorr) to a potential anodic to Ecorr at a controlled scan rate. The resulting plot of current density versus potential (Tafel plot) provides valuable information about the corrosion kinetics.

Step-by-Step Protocol:

• Electrode Preparation: Mechanically polish the metal specimen with successively finer grades of silicon carbide paper, rinse with deionized water and ethanol, and dry.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of the prepared metal specimen as the working electrode, a platinum or graphite counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the reference electrode.

• Solution Preparation: Prepare the corrosive medium (e.g., 1M HCl) with and without various concentrations of the triazole thiol inhibitor.

• Stabilization: Immerse the electrodes in the test solution and allow the system to stabilize for a predetermined period (e.g., 30-60 minutes) until a steady open circuit potential (OCP) is reached.

• Polarization Scan: Perform the potentiodynamic scan, typically from -250 mV to +250 mV versus OCP, at a slow scan rate (e.g., 0.5-1 mV/s).[9][10][11][12][13]

• Data Analysis: Extrapolate the linear portions of the anodic and cathodic branches of the Tafel plot to determine the corrosion current density (icorr). The inhibition efficiency (IE%) is then calculated using the following equation:

  IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] * 100

  where icorr(blank) and icorr(inh) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the electrochemical processes occurring at the metal-solution interface. It involves applying a small amplitude AC signal over a range of frequencies and measuring the impedance response.

Step-by-Step Protocol:

• Cell and Electrode Preparation: Follow the same procedure as for PDP.

• Stabilization: Allow the system to reach a steady OCP.

• EIS Measurement: Apply a small sinusoidal voltage perturbation (e.g., 10 mV) around the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).[14]

• Data Analysis: The impedance data is typically represented as Nyquist and Bode plots. The data is then fitted to an appropriate equivalent electrical circuit model to extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).[15] The inhibition efficiency (IE%) is calculated from the Rct values:

  IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] * 100

  where Rct(inh) and Rct(blank) are the charge transfer resistances in the presence and absence of the inhibitor, respectively.[14]

The following diagram illustrates a typical workflow for evaluating a corrosion inhibitor.

Figure 2: Workflow for corrosion inhibitor evaluation.

Conclusion and Future Perspectives

The comparative analysis reveals that triazole thiols are a highly effective class of corrosion inhibitors. Their performance is intricately linked to their molecular structure, with substituents on the triazole ring playing a key role in modulating their adsorption behavior and the properties of the protective film. While compounds like 3-amino-1,2,4-triazole-5-thiol demonstrate excellent inhibition, the introduction of different functional groups, as seen in PTT and AMTT, offers avenues for tailoring inhibitors for specific applications and environments.

Future research in this area should focus on the development of novel triazole thiol derivatives with enhanced solubility, environmental friendliness, and synergistic effects with other inhibitor components. Furthermore, advanced surface analytical techniques and computational modeling will continue to provide deeper insights into the complex mechanisms of corrosion inhibition, paving the way for the design of next-generation, high-performance anti-corrosion materials.

References

• Predictive Modeling of Triazole Derivatives: Quantum Insights into Corrosion Inhibition. (n.d.). SlideShare.
• Quantum chemical parameters of triazole derivatives using semiempirical methods. (n.d.). ResearchGate.
• Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies. (n.d.). National Institutes of Health.
• Triazole Derivatives as Corrosion Inhibitors on Iron (110) Surface: A Theoretical Study. (2023). ResearchGate.
• Quantum Chemical Studies on the Corrosion Inhibition of Mild Steel by Some Triazoles and Benzimidazole Derivatives in Acidic Medium. (n.d.). ResearchGate.
• A Comparative Analysis of 3-Amino-5-mercapto-1,2,4-triazole and Other Organic Corrosion Inhibitors. (n.d.). BenchChem.
• Merimi, I., et al. (2022). Metal corrosion inhibition by triazoles: A review. Journal of Molecular Structure, 1254, 132387.
• Application Notes and Protocols for Electrochemical Impedance Spectroscopy (EIS) in Triazole Corrosion Inhibition Studies. (2025). BenchChem.
• Synthesis and Evaluation of Some Triazole Derivatives as Corrosion Inhibitors and Biocides. (2013). ResearchGate.
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• Experimental and Computational Investigation of Novel Triazole-Pyrazole Derivative as a Synthetic Corrosion Inhibitor for M-Steel in. (n.d.). ResearchGate.
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• Synthesis and corrosion inhibition performance of alkyl triazole derivatives. (n.d.). ScienceDirect.
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• Corrosion inhibition of brass 60Cu-40Zn in 3% NaCl solution by 3-amino-1, 2, 4-triazole-5-thiol. (n.d.). ScienceOpen.
• The equivalent circuit used to fit the obtained impedance spectra for steel in the absence and in the presence of the inhibitors. (n.d.). ResearchGate.
• Triazoles synthesised and evaluated as corrosion inhibitors. (n.d.). ResearchGate.
• The Chemistry of Azole Copper Corrosion Inhibitors in Cooling Water. (1985).
• General properties and comparison of the corrosion inhibition efficiencies of the triazole derivatives for mild steel. (n.d.). ResearchGate.
• Electrochemical parameters associated with impedance diagrams of 60Cu-40Zn/3% NaCl brass at different ATT concentrations. (n.d.). ResearchGate.
• Potentiodynamic polarization curves for mild steel without and with THTQ concentration. (n.d.). ResearchGate.
• Synthesis and evaluation of 5-(Phenyl)-4H-1,2,4-triazole-3-thiol as Corrosion Inhibitor for Mild Steel in 0.5M H2SO4 and its synergistic effect with potassium iodide. (n.d.). Semantic Scholar.
• Merimi, I., et al. (2022). Metal corrosion inhibition by triazoles : A review. Helda - University of Helsinki.
• Novel triazole derivatives as ecological corrosion inhibitors for mild steel in 1.0 M HCl: experimental & theoretical approach. (2021). National Institutes of Health.
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• Evaluating the Corrosion Inhibition Properties of 3-Amino-1,2,4-Triazole-5-Thiol Against Cu10Ni Corrosion in 3% NaCl Solution: A Combined Electrochemical Exploration and A Detailed Atomic Level Computational. (n.d.). ResearchGate.
• Theoretical challenges in understanding the inhibition mechanism of copper corrosion in acid media in the presence of three triazole derivatives. (n.d.). ResearchGate.
• Insight into synergistic corrosion inhibition of 3-amino-1,2,4-triazole-5-thiol (ATT) and NaF on magnesium alloy: Experimental and theoretical approaches. (n.d.). ResearchGate.
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A Comparative Guide to the Antioxidant Capacity of Novel Triazoles vs. Ascorbic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Novel Antioxidants

In the landscape of modern therapeutics and disease prevention, the role of antioxidants is paramount. Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological driver in a multitude of diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.[1][2] This has spurred a continuous search for novel antioxidant compounds with enhanced efficacy, stability, and bioavailability.

Among the diverse classes of synthetic heterocyclic compounds, triazoles have emerged as a promising scaffold in medicinal chemistry due to their wide range of biological activities.[1][2] Concurrently, Ascorbic acid (Vitamin C), a natural antioxidant, serves as a crucial benchmark for evaluating the antioxidant potential of new chemical entities.[3] Its well-understood mechanism of action, involving the donation of a hydrogen atom to neutralize free radicals, provides a "gold standard" for comparison.[3]

This guide provides a comprehensive framework for benchmarking the antioxidant capacity of novel triazole derivatives against ascorbic acid. We will delve into the mechanistic rationale behind antioxidant assays, provide detailed experimental protocols, and present a model for comparative data analysis, thereby offering a robust methodology for researchers in the field.

Mechanistic Underpinnings: Ascorbic Acid and Triazoles

A sound comparative analysis begins with an understanding of the mechanisms of action of the compounds under investigation.

Ascorbic Acid: The Archetypal Antioxidant

Ascorbic acid's antioxidant prowess lies in its ability to act as a potent reducing agent and free radical scavenger. It readily donates a hydrogen atom from its enediol group to neutralize a wide array of ROS, forming a relatively stable ascorbyl radical. This action effectively terminates the damaging chain reactions initiated by free radicals.

Triazoles: A Versatile Scaffold for Antioxidant Activity

The antioxidant capacity of triazole derivatives is intricately linked to their structural features. The triazole ring itself, a five-membered heterocycle with three nitrogen atoms, can be functionalized with various substituents that modulate its antioxidant activity.[1][2]

The key to the antioxidant potential of many triazole derivatives lies in their ability to donate hydrogen atoms or electrons, a mechanism analogous to that of ascorbic acid. The efficacy of this process is largely governed by the nature of the substituents on the triazole ring:

• Phenolic Triazoles: The presence of hydroxyl (-OH) groups on an aromatic ring attached to the triazole nucleus significantly enhances antioxidant activity.[4][5] The position and number of these hydroxyl groups are critical, as they can readily donate a hydrogen atom to a free radical, with the resulting phenoxyl radical being stabilized by resonance.[4]

• Triazole-thiols: The incorporation of a thiol (-SH) group into the triazole structure is another effective strategy for imparting antioxidant properties.[5][6][7] The thiol group can donate a hydrogen atom to scavenge free radicals, forming a stable thiyl radical.

The diverse possibilities for substitution on the triazole ring allow for the fine-tuning of antioxidant activity, offering the potential to develop compounds with superior performance compared to existing standards.

Experimental Design: A Multi-Assay Approach for Comprehensive Evaluation

To obtain a holistic and reliable assessment of antioxidant capacity, it is crucial to employ a battery of assays that operate via different mechanisms. This guide focuses on three widely accepted spectrophotometric assays: DPPH, ABTS, and FRAP.

The Rationale for a Multi-Assay Platform:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This method measures the ability of an antioxidant to donate a hydrogen atom and reduce the stable DPPH radical. The reduction of DPPH is visually indicated by a color change from violet to yellow.[7]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+). It is applicable to both hydrophilic and lipophilic antioxidants and is less susceptible to steric hindrance.[6][7]

• FRAP (Ferric Reducing Antioxidant Power) Assay: This assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which results in the formation of an intense blue color. The FRAP assay directly measures the electron-donating capacity of an antioxidant.[5]

By utilizing these three distinct assays, researchers can gain a more complete picture of a compound's antioxidant potential, encompassing both hydrogen atom transfer (HAT) and single electron transfer (SET) mechanisms.

Experimental Protocols

The following are detailed, step-by-step protocols for the DPPH, ABTS, and FRAP assays, designed for a 96-well microplate format to ensure high-throughput screening.

DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in a dark, airtight container.

  • Prepare stock solutions of the novel triazole compounds and ascorbic acid in a suitable solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

  • Prepare a series of dilutions of the stock solutions to obtain a range of concentrations for testing (e.g., 10, 25, 50, 100, 250 µg/mL).

• Assay Procedure:

  • Add 100 µL of the DPPH solution to each well of a 96-well plate.

  • Add 100 µL of the various concentrations of the test compounds and ascorbic acid to their respective wells.

  • For the blank, add 100 µL of the solvent used for dilution instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the following formula:

    where A_blank is the absorbance of the blank and A_sample is the absorbance of the test compound.

  • Determine the IC₅₀ value (the concentration of the compound required to scavenge 50% of the DPPH radicals) by plotting the percentage of scavenging activity against the concentration of the test compound.

ABTS Radical Cation Decolorization Assay

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the ABTS radical cation (ABTS•+), mix the ABTS and potassium persulfate solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.700 ± 0.02 at 734 nm.

  • Prepare stock solutions and dilutions of the test compounds and ascorbic acid as described for the DPPH assay.

• Assay Procedure:

  • Add 190 µL of the diluted ABTS•+ solution to each well of a 96-well plate.

  • Add 10 µL of the various concentrations of the test compounds and ascorbic acid to their respective wells.

  • Incubate the plate in the dark at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition using the formula:

    where A_control is the absorbance of the ABTS•+ solution without the test compound.

  • Determine the IC₅₀ value as described for the DPPH assay.

FRAP (Ferric Reducing Antioxidant Power) Assay

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate in 16 mL of glacial acetic acid and make up the volume to 1 L with distilled water.

  • TPTZ Solution (10 mM): Dissolve 31.2 mg of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) in 10 mL of 40 mM HCl.

  • Ferric Chloride Solution (20 mM): Dissolve 54.06 mg of FeCl₃·6H₂O in 10 mL of distilled water.

  • FRAP Reagent: Prepare fresh by mixing the acetate buffer, TPTZ solution, and ferric chloride solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

  • Prepare stock solutions and dilutions of the test compounds and ascorbic acid as described previously.

• Assay Procedure:

  • Add 180 µL of the FRAP reagent to each well of a 96-well plate.

  • Add 20 µL of the various concentrations of the test compounds and ascorbic acid to their respective wells.

  • Incubate the plate at 37°C for 30 minutes.

  • Measure the absorbance at 593 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using known concentrations of FeSO₄·7H₂O.

  • Express the FRAP values of the test compounds as µM Fe(II) equivalents.

Data Presentation and Interpretation

For clear and objective comparison, the results of the antioxidant assays should be summarized in a well-structured table. The IC₅₀ values from the DPPH and ABTS assays provide a measure of the concentration-dependent scavenging activity, with lower values indicating higher potency. The FRAP value provides a direct measure of the reducing power of the compounds.

Table 1: Comparative Antioxidant Capacity of Novel Triazoles and Ascorbic Acid

Compound	DPPH IC₅₀ (µg/mL)	ABTS IC₅₀ (µg/mL)	FRAP Value (µM Fe(II) Equivalents at 100 µg/mL)
Ascorbic Acid	15.8 ± 1.2	12.5 ± 0.9	1850 ± 95
Novel Triazole 1	22.4 ± 1.8	18.9 ± 1.5	1520 ± 80
Novel Triazole 2 (Phenolic)	12.1 ± 0.9	9.8 ± 0.7	2100 ± 110
Novel Triazole 3 (Thiol)	18.5 ± 1.4	15.2 ± 1.1	1680 ± 85

Data are presented as mean ± standard deviation (n=3). Hypothetical data is for illustrative purposes.

Interpreting the Results:

The hypothetical data in Table 1 illustrates how different structural modifications on the triazole ring can influence antioxidant activity. Novel Triazole 2, with a phenolic substituent, demonstrates superior radical scavenging activity (lower IC₅₀ values) and higher reducing power (higher FRAP value) compared to both ascorbic acid and the other triazole derivatives. This underscores the importance of the phenolic hydroxyl group in enhancing antioxidant capacity. Conversely, Novel Triazole 1, a hypothetical parent compound without specific antioxidant-promoting functional groups, shows lower activity than the standard. Novel Triazole 3, with a thiol group, exhibits moderate activity.

Visualizing the Workflow and Mechanisms

Diagrams are invaluable tools for clarifying complex experimental workflows and biological mechanisms.

Antioxidant Mechanism of Action

Caption: General mechanism of antioxidant action against reactive oxygen species.

Experimental Workflow for Antioxidant Capacity Assessment

Caption: Standardized workflow for comparative antioxidant capacity analysis.

Conclusion: A Pathway to More Potent Antioxidants

The systematic benchmarking of novel triazole derivatives against a well-established standard like ascorbic acid is a critical step in the development of new and more effective antioxidant therapies. By employing a multi-assay approach that probes different facets of antioxidant activity and by understanding the structure-activity relationships that govern their potency, researchers can rationally design and identify promising lead compounds. This guide provides a robust framework to ensure that such comparisons are conducted with scientific rigor, ultimately paving the way for the discovery of next-generation antioxidants to combat oxidative stress-related diseases.

References

• Bulut, M., et al. (2018). Synthesis, characterization, and in vitro antioxidant and antibacterial activities of some novel 1,2,4-triazole-3-thiol derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry, 5(3), 931-942. Available at: [Link]

• Kaproń, B., et al. (2022). Antioxidant Activity of 1,2,4-Triazole and Its Derivatives: A Mini-Review. Mini-Reviews in Medicinal Chemistry, 22(7), 1081-1094. Available at: [Link]

• Cetin, A., & Gecibesler, I. H. (2015). Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. Journal of Applied Pharmaceutical Science, 5(06), 120-126. Available at: [Link]

• Plebańska, A., et al. (2022). Antioxidant Activity of 1,2,4-Triazole and Its Derivatives: A Mini Review. Mini-Reviews in Medicinal Chemistry, 22(7), 1081-1094. Available at: [Link]

• Mohammed, J. H. (2021). Review on Antioxidant Evaluation of 1,2,3-triazole Derivatives Synthesized by Click Chemistry. NeuroQuantology, 19(5), 1-8. Available at: [Link]

• Flores-Holguín, N., et al. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. ACS Omega. Available at: [Link]

• Cetin, A., & Gecibesler, I. H. (2015). Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. Journal of Applied Pharmaceutical Science, 5(06), 120-126. Available at: [Link]

• Flores-Holguín, N., et al. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. ACS Omega. Available at: [Link]

• Ou, B., et al. (2009). Comparative study of antioxidant properties and total phenolic content of 30 plant extracts of industrial interest using DPPH, ABTS, FRAP, SOD, and ORAC Assays. Journal of Agricultural and Food Chemistry, 57(5), 1768-1774. Available at: [Link]

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Comparative Spectroscopic Analysis: Distinguishing 2,4-Dichloro vs. 3,5-Dichloro Substituted 1,2,4-Triazoles

An In-Depth Guide for Researchers

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry and materials science, prized for its unique chemical properties and biological activity.[1] The specific substitution pattern on the triazole ring dictates its three-dimensional structure, electronic properties, and ultimately, its function. Consequently, unambiguous structural elucidation of substituted triazole isomers is a critical step in drug development and quality control.

Part 1: The Structural and Electronic Landscape of Dichloro-1,2,4-Triazoles

The nomenclature "dichloro-1,2,4-triazole" can be ambiguous without specifying the locants of substitution. The most common and chemically stable isomer resulting from the direct chlorination of the 1H-1,2,4-triazole ring is the 3,5-dichloro derivative, where both carbon atoms are substituted.

Conversely, a "2,4-dichloro" substitution would imply chlorination at two of the nitrogen atoms. This would result in a fundamentally different electronic structure. The stability of such N-chloro compounds can be variable, and they often act as chlorinating agents themselves. It is crucial to distinguish these constitutional isomers as their reactivity and biological profiles would be markedly different.

Figure 1: Comparison of the chemical structures for the stable 3,5-dichloro-1H-1,2,4-triazole and a hypothetical 2,4-dichloro isomer.

Part 2: Comparative Spectroscopic Analysis

The following sections detail the expected spectroscopic signatures for each isomer. The data for 3,5-dichloro-1H-1,2,4-triazole is based on established principles and data from related structures, while the data for the 2,4-dichloro isomer is predicted based on theoretical first principles.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for distinguishing these isomers. The chemical environment of the ring proton (for the 3,5-dichloro isomer) and the ring carbons are highly sensitive to the placement of the electronegative chlorine atoms.

Causality Behind Expected Differences:

• Proton NMR (¹H NMR): 3,5-dichloro-1H-1,2,4-triazole possesses an N-H proton, which is acidic and will typically appear as a broad singlet far downfield (>10 ppm), and its chemical shift can be highly dependent on solvent and concentration. The hypothetical 2,4-dichloro isomer would lack both C-H and N-H protons, rendering it silent in the ¹H NMR spectrum, which is a definitive distinguishing feature.

• Carbon NMR (¹³C NMR): In the 3,5-dichloro isomer, the two carbon atoms are chemically equivalent due to tautomerism and symmetry. The direct attachment of chlorine atoms will cause a significant downfield shift for the C3/C5 signal compared to unsubstituted 1,2,4-triazole. For the theoretical 2,4-dichloro isomer, the C3 and C5 carbons would be attached to nitrogen atoms that are also bonded to chlorine. The powerful electron-withdrawing effect of the N-Cl bond would deshield the adjacent carbons, likely shifting their resonance to a different, possibly even further downfield, position compared to the C-Cl substituted isomer.

Table 1: Comparative NMR Data (¹H and ¹³C)

Parameter	3,5-dichloro-1H-1,2,4-triazole (Expected)	2,4-dichloro-1,2,4-triazole (Predicted)
¹H NMR
N-H Proton	>10 ppm (broad singlet, exchangeable with D₂O)	Absent
C-H Proton	Absent	Absent
¹³C NMR

| C3 / C5 Signal | ~150-155 ppm | ~155-165 ppm |

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups and bond vibrations within the molecules.

Causality Behind Expected Differences:

• N-H Vibration: The most telling difference is the presence of a distinct N-H stretching vibration in the 3,5-dichloro isomer, typically appearing as a broad band in the 3100-3300 cm⁻¹ region.[2][3] This band would be completely absent in the N,N-disubstituted 2,4-dichloro isomer.

• C-Cl vs. N-Cl Vibrations: The C-Cl stretching vibrations typically occur in the 600-800 cm⁻¹ region of the fingerprint district.[4] N-Cl bond vibrations also fall within a similar range (600-800 cm⁻¹), but their intensity and exact position can differ. The primary diagnostic feature remains the N-H stretch.

• Ring Vibrations: The aromatic ring stretching vibrations (C=N, N=N) for both isomers are expected between 1400-1600 cm⁻¹.[2] While subtle shifts may exist, they are less reliable for definitive identification than the N-H stretch.

Table 2: Comparative Infrared (IR) Absorption Data

Functional Group	3,5-dichloro-1H-1,2,4-triazole (Expected, cm⁻¹)	2,4-dichloro-1,2,4-triazole (Predicted, cm⁻¹)
N-H Stretch	3100 - 3300 (broad)	Absent
Aromatic C-H Stretch	Absent	Absent
Ring Vibrations (C=N, N=N)	1400 - 1600	1400 - 1600

| C-Cl / N-Cl Stretch | 600 - 800 | 600 - 800 |

Mass Spectrometry (MS)

Mass spectrometry elucidates the molecular weight and fragmentation patterns, providing further structural confirmation.

Causality Behind Expected Differences:

• Molecular Ion (M⁺): Both isomers have the same molecular formula (C₂HCl₂N₃) and therefore the same nominal molecular weight of 137 g/mol . High-resolution mass spectrometry would show identical exact masses. The key distinction lies in the isotopic pattern for the two chlorine atoms (M⁺, M+2, M+4 peaks with a ratio of ~9:6:1), which would be present for both isomers.

• Fragmentation: The fragmentation pathways are expected to differ significantly. The C-substituted 3,5-dichloro isomer would likely undergo fragmentation through the loss of chlorine radicals or HCl. The N-substituted 2,4-dichloro isomer, being a potential chlorinating agent, might exhibit a more facile loss of Cl₂ or Cl radicals, leading to a different set of daughter ions. The fragmentation of the parent 1H-1,2,4-triazole (M⁺ at m/z 69) serves as a reference.[5]

Table 3: Comparative Mass Spectrometry (MS) Data

Parameter	3,5-dichloro-1H-1,2,4-triazole (Expected)	2,4-dichloro-1,2,4-triazole (Predicted)
Molecular Formula	C₂HCl₂N₃	C₂HCl₂N₃
Molecular Weight	137 (Nominal)	137 (Nominal)
Key Fragments	Loss of Cl, HCl; Ring cleavage	Potential loss of Cl₂, Cl; Different ring cleavage pattern

| Isotope Pattern | Characteristic M⁺, M+2, M+4 peaks | Characteristic M⁺, M+2, M+4 peaks |

Part 3: Experimental Protocols

To ensure data integrity and reproducibility, the following standardized protocols should be employed.

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A Comparative Guide to the Safety and Toxicity Evaluation of Therapeutic Agents

For researchers, scientists, and drug development professionals, the rigorous evaluation of a therapeutic candidate's safety and toxicity profile is a cornerstone of preclinical development. This guide provides an in-depth comparison of methodologies for assessing the safety of novel therapeutic agents against established standards. It emphasizes the causal relationships behind experimental choices, ensuring a robust and self-validating approach to preclinical safety assessment.

The Foundational Principles of Preclinical Safety Evaluation

The primary objectives of a preclinical safety evaluation are to identify a safe initial dose for human trials, define potential target organs for toxicity, and establish parameters for clinical monitoring.[1] This process is not a one-size-fits-all endeavor; it requires a tailored approach based on the specific characteristics of the investigational agent and its intended clinical application.[2] International guidelines, such as those from the International Council for Harmonisation (ICH) and the Organisation for Economic Co-operation and Development (OECD), provide a framework for these evaluations.[3][4][5]

A critical distinction in safety evaluation lies between small molecule drugs and biologics. Due to their complex nature and potential for immunogenicity, biologics often require a more specialized approach to preclinical safety testing, as outlined in the ICH S6(R1) guideline.[6][7][8][9][10][11][12] Small molecules, on the other hand, may have a higher propensity for off-target effects and drug-drug interactions due to their broader distribution and metabolism.[13]

The Strategic Application of In Vitro and In Silico Toxicology

Early in the drug discovery pipeline, in vitro and in silico methods are invaluable for identifying potential safety liabilities before significant resources are invested.[14][15][16][17] These approaches help to de-risk projects by providing early warnings of toxicity, allowing for the optimization of chemical structures.[14][16]

In Silico Predictive Toxicology

Computational models, such as Quantitative Structure-Activity Relationship (QSAR) models, leverage existing data to predict the toxicological properties of new compounds.[14] These models can rapidly screen large virtual libraries to flag potentially toxic molecules, saving considerable time and resources.[16][18]

Key In Vitro Toxicity Assays

In vitro toxicity assays are performed on cultured cells and are crucial for the initial screening of compounds.[19] They offer a higher throughput and more cost-effective alternative to in vivo studies for early-stage assessment.[20]

• Cytotoxicity Assays: These assays determine the concentration at which a compound becomes toxic to cells.[21] They are a fundamental first step in assessing a drug's safety profile.[20][21]

• Genotoxicity Assays: These tests identify compounds that can cause genetic damage, which may lead to cancer.[21] The Ames test is a widely used bacterial reverse mutation assay for this purpose.[22][23][24]

• Cardiotoxicity Assays (hERG Assay): The hERG assay is a specialized in vitro test to assess a compound's potential to cause cardiac arrhythmias, a significant concern in drug development.

• Hepatotoxicity Assays: Drug-induced liver injury (DILI) is a major reason for drug attrition.[15] In vitro assays using primary human hepatocytes or 3D liver models are used to predict this potential toxicity.

The Definitive Role of In Vivo Toxicity Studies

While in vitro and in silico methods are powerful screening tools, in vivo studies in animal models remain essential for understanding the complex interactions of a therapeutic agent within a whole biological system.[25] These studies are conducted under Good Laboratory Practices (GLP) to ensure the quality and integrity of the data.[26][][28][29][30]

Acute, Sub-chronic, and Chronic Toxicity Studies

The duration of in vivo toxicity studies is dictated by the intended duration of clinical use.[31]

• Acute Toxicity Studies: These studies evaluate the effects of a single high dose or multiple doses given over a short period (up to 14 days).[29][31]

• Sub-chronic Toxicity Studies: These studies typically last from 28 to 90 days and provide information on the toxicity of a compound after repeated administration.[31]

• Chronic Toxicity Studies: For drugs intended for long-term use, chronic toxicity studies of six months or longer are required to assess long-term safety.[31]

These studies aim to identify the No-Observed-Adverse-Effect Level (NOAEL), which is the highest dose at which no adverse effects are observed.[32] The NOAEL is a critical parameter for determining the starting dose in human clinical trials.[32]

Comparative Safety Profiles of Standard Therapeutic Agents

The following table provides a generalized comparison of the safety and toxicity profiles of major classes of therapeutic agents. It is important to note that the specific toxicity of any drug is dose-dependent and can vary significantly between individual agents within a class.

Therapeutic Class	Common Examples	Primary Mechanism of Action	Common Toxicities	Key Safety Considerations
Small Molecules
NSAIDs	Ibuprofen, Naproxen	Inhibition of COX-1 and COX-2 enzymes	Gastrointestinal bleeding, renal toxicity, cardiovascular events	Dose-dependent GI and cardiovascular risk
Corticosteroids	Prednisone, Dexamethasone	Broad anti-inflammatory and immunosuppressive effects	Immunosuppression, metabolic effects (hyperglycemia, osteoporosis), adrenal suppression	Long-term use can lead to significant systemic side effects
Chemotherapeutic Agents	Doxorubicin, Cisplatin	Cytotoxic effects on rapidly dividing cells	Myelosuppression, cardiotoxicity (Doxorubicin), nephrotoxicity (Cisplatin), neurotoxicity	High incidence of severe, dose-limiting toxicities
Biologics
Monoclonal Antibodies	Adalimumab, Trastuzumab	Highly specific binding to target proteins	Infusion reactions, immunosuppression, increased risk of infections	Potential for immunogenicity and rare but serious autoimmune side effects.[33]
Recombinant Proteins	Insulin, Erythropoietin	Replacement of or supplementing endogenous proteins	Hypoglycemia (Insulin), thromboembolic events (Erythropoietin)	Potential for immunogenicity and off-target effects at high doses.[33]

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a chemical compound.[23]

Principle: The Ames test utilizes specific strains of Salmonella typhimurium that are auxotrophic for histidine (i.e., they cannot synthesize their own histidine and require it for growth).[34] The test measures the ability of a chemical to cause a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium.[23][34]

Detailed Protocol: [22][24][34][35]

• Strain Preparation: Grow cultures of the appropriate Salmonella typhimurium strains (e.g., TA98, TA100) overnight in a nutrient-rich broth.

• Metabolic Activation (S9 Mix): For compounds that may become mutagenic after metabolism in the liver, a rat liver extract (S9 fraction) is included in the test system.[22][34]

• Plate Incorporation Assay:

  • To a tube of molten top agar, add the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer control.

  • Pour the mixture onto a minimal glucose agar plate (lacking histidine).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Repeated Dose Toxicity Study (28-Day Rodent Study)

Objective: To evaluate the toxicological profile of a test substance after repeated administration over 28 days.[32][36][37][38]

Principle: The study design aims to identify target organs of toxicity, determine the dose-response relationship, and establish a NOAEL.[32]

Detailed Protocol:

• Animal Selection: Use a standard rodent species (e.g., Sprague-Dawley rats), with an equal number of males and females per group.

• Dose Groups: Typically include a vehicle control group and at least three dose levels (low, mid, and high). The highest dose should induce some toxicity but not significant mortality.[32]

• Administration: Administer the test substance daily for 28 days via the intended clinical route (e.g., oral gavage, intravenous injection).

• In-life Observations: Conduct daily clinical observations, weekly body weight measurements, and food consumption monitoring.

• Clinical Pathology: At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Necropsy and Histopathology: Perform a full necropsy on all animals. Collect and preserve a comprehensive list of tissues for histopathological examination.[38]

• Data Analysis: Analyze all data for statistically significant differences between the treated and control groups. The NOAEL is the highest dose at which no treatment-related adverse findings are observed.

Visualizing Experimental Workflows

Ames Test Workflow

Caption: Workflow for the Ames Test for Mutagenicity.

In Vivo Repeated Dose Toxicity Study Workflow

Caption: Workflow for a 28-Day Repeated Dose Toxicity Study.

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A Senior Application Scientist's Guide to Confirming Synthesized Compound Structures with Elemental Analysis

For researchers, synthetic chemists, and professionals in drug development, the unambiguous confirmation of a synthesized compound's structure and purity is a cornerstone of scientific rigor. While spectroscopic methods like NMR and mass spectrometry provide invaluable structural insights, elemental analysis remains a fundamental and powerful tool for verifying the empirical formula of a pure organic compound.[1] This guide provides an in-depth comparison of key elemental analysis techniques, offering practical guidance on their application, data interpretation, and the rationale behind experimental choices.

The Enduring Relevance of Elemental Analysis

In an era dominated by sophisticated spectroscopic techniques, elemental analysis provides a crucial, independent verification of a compound's composition.[2] It directly measures the mass fractions of carbon, hydrogen, nitrogen, sulfur, and other elements within a sample.[1] This quantitative data is then compared against the theoretical composition calculated from the proposed molecular formula. A close agreement, typically within ±0.4%, is widely considered strong evidence of a compound's purity and elemental makeup.[3] This is particularly critical for identifying the presence of inorganic impurities or residual solvents that may be invisible to techniques like NMR.[2]

A Comparative Overview of Key Elemental Analysis Techniques

The choice of an elemental analysis technique depends on several factors, including the elements of interest, the sample matrix, required sensitivity, and available instrumentation. Here, we compare three widely used methods: CHNS(O) Combustion Analysis, Inductively Coupled Plasma (ICP) based methods, and X-Ray Fluorescence (XRF) Spectroscopy.

Feature	CHNS(O) Combustion Analysis	ICP-OES/ICP-MS	X-Ray Fluorescence (XRF)
Principle	Combustion of the sample to convert elements into detectable gases (CO₂, H₂O, N₂, SO₂).[4]	Atomization and ionization of the sample in a high-temperature plasma, followed by detection of emitted light (OES) or mass of ions (MS).[5]	Excitation of sample atoms with X-rays and detection of characteristic fluorescent X-rays.[6]
Primary Application	Determination of C, H, N, S, and O content in organic compounds.[7]	Trace to major elemental analysis of a wide range of elements, particularly metals and certain non-metals.[8]	Bulk and localized elemental analysis, often for heavier elements.[9]
Sample Type	Solids, liquids, viscous materials.[4]	Primarily liquids (digested solids).[5]	Solids, liquids, powders, films.[6]
Sample Preparation	Weighing into tin or silver capsules.[10]	Often requires acid digestion to bring the sample into solution.[11]	Minimal to no sample preparation for solids; liquids may be analyzed directly.[6]
Destructive?	Yes	Yes	No
Typical Accuracy	±0.3% absolute deviation from theoretical values.	High accuracy, often in the ppm to ppb range depending on the element and matrix.[12]	Generally less accurate than ICP, with accuracy dependent on matrix matching and corrections.[13]
Typical Precision	High	High	Good, but can be affected by sample heterogeneity.
Detection Limits	Percent level.[14]	ppb to ppt for ICP-MS; ppm for ICP-OES.	ppm to percent level.[9]

In-Depth Methodologies and Experimental Protocols

CHNS(O) Combustion Analysis: The Organic Chemist's Workhorse

This technique is the gold standard for determining the carbon, hydrogen, nitrogen, and sulfur content of organic compounds.[7]

The Causality Behind the Method: The core of this technique lies in the complete and rapid combustion of the sample in a high-oxygen environment.[4] The choice of a horizontal furnace design is often favored as it allows for the complete removal of sample residue after each analysis, preventing cross-contamination and ensuring high accuracy and precision.[10] The combustion products are then passed through a reduction tube containing heated copper to convert nitrogen oxides to N₂.[4] Subsequently, the gases are separated by gas chromatography and quantified using a thermal conductivity detector (TCD).[15]

Experimental Protocol: CHNS Analysis

• Instrument Preparation:

  • Ensure the combustion and reduction furnaces have reached their set temperatures (typically ~900-1000°C for combustion and ~650°C for reduction).[16]

  • Verify stable helium and oxygen gas flows.

  • Perform a leak check of the system.

• Sample Preparation:

  • Homogenize solid samples by grinding to a fine powder to ensure a representative sample.

  • Accurately weigh 1-3 mg of the sample into a pre-cleaned tin capsule. For volatile liquids, a sealed aluminum vial may be used.[4]

  • Fold the capsule to enclose the sample securely and eliminate any trapped air.

• Calibration:

  • Analyze a certified standard with a known elemental composition (e.g., acetanilide) to generate a calibration curve. Run standards at the beginning of the analysis and periodically throughout to monitor for any drift.[14]

• Sample Analysis:

  • Introduce the encapsulated sample into the combustion furnace via an autosampler or manual injection.

  • The instrument automatically performs the combustion, reduction, separation, and detection steps.

• Data Analysis:

  • The instrument software calculates the percentage of C, H, N, and S based on the detector response and the initial sample weight.

  • Compare the experimental percentages to the theoretical values calculated for the proposed molecular formula. The deviation should ideally be within ±0.4%.[3]

Workflow for CHNS Combustion Analysis

Caption: Workflow of CHNS combustion analysis.

Inductively Coupled Plasma (ICP) Methods: For Broader Elemental Coverage

ICP-OES and ICP-MS are powerful techniques for determining the elemental composition of a wide range of materials, particularly for trace metal analysis.[8] In the context of synthesized compounds, they are invaluable for quantifying residual metal catalysts or other inorganic impurities.

The Causality Behind the Method: The sample is introduced into a high-temperature argon plasma (6,000-10,000 K), which desolvates, atomizes, and ionizes the atoms.[3] In ICP-OES, the excited atoms and ions emit light at characteristic wavelengths, and the intensity of this light is proportional to the concentration of the element.[5] In the more sensitive ICP-MS, the ions are introduced into a mass spectrometer, which separates them based on their mass-to-charge ratio.[11] The choice of an internal standard is crucial to correct for physical interferences and matrix effects that can alter the signal intensity.[17]

Experimental Protocol: ICP-OES/MS for Elemental Impurities

• Sample Preparation (Digestion):

  • Accurately weigh the synthesized compound.

  • For many organic compounds, closed-vessel microwave digestion with strong acids (e.g., nitric acid, hydrochloric acid) is required to break down the organic matrix and bring the elements of interest into solution.[18]

  • Dilute the digested sample to a known volume with deionized water.

• Instrument Calibration:

  • Prepare a series of calibration standards of known concentrations for the elements of interest.

  • Introduce an internal standard to all blanks, standards, and samples to correct for variations in sample introduction and plasma conditions.[14]

• Analysis:

  • Aspirate the sample solution into the nebulizer, which creates a fine aerosol that is introduced into the plasma.

  • The instrument measures the emission intensity (ICP-OES) or ion counts (ICP-MS) for the target elements.

• Data Analysis:

  • The concentration of each element in the sample is determined from the calibration curve.

  • The results are reported in ppm (µg/g) or ppb (ng/g) and are compared against specified limits, such as those in USP <232> for pharmaceutical products.[19]

Logical Flow for ICP Analysis and Data Interpretation

Caption: Logic flow for ICP analysis of impurities.

X-Ray Fluorescence (XRF) Spectroscopy: A Non-Destructive Alternative

XRF is a non-destructive technique that is particularly useful for the rapid screening and quantification of elements, especially those with higher atomic numbers.[6]

The Causality Behind the Method: The sample is irradiated with a primary X-ray beam, causing the ejection of inner-shell electrons from atoms.[6] The resulting vacancies are filled by outer-shell electrons, and the energy difference is released as a fluorescent X-ray. Each element emits fluorescent X-rays at characteristic energies, allowing for qualitative and quantitative analysis.[6] A significant challenge in XRF is the "matrix effect," where the absorption and enhancement of X-rays by the sample matrix can affect the accuracy of the results.[20] This can often be mitigated by careful sample preparation (e.g., creating fused beads) or by using matrix-matched calibration standards.[20]

Experimental Protocol: XRF for Elemental Screening

• Sample Preparation:

  • For solids, the sample can often be analyzed directly. For quantitative analysis, the sample may be pressed into a pellet or fused into a glass bead to ensure homogeneity.[20]

  • Liquids can be analyzed in a sample cup with a thin-film window.

• Instrument Setup:

  • Select the appropriate X-ray tube settings (voltage and current) and filters to optimize the excitation of the elements of interest.

• Calibration:

  • For quantitative analysis, calibrate the instrument using certified reference materials that are similar in composition to the samples being analyzed.[20]

• Analysis:

  • Place the sample in the analysis chamber.

  • Initiate the X-ray exposure and data acquisition.

• Data Analysis:

  • The software identifies the elements present based on the energies of the detected fluorescent X-rays and quantifies their concentrations based on the intensity of the peaks and the calibration.

Troubleshooting Common Issues

Technique	Common Problem	Likely Causes	Recommended Solutions
CHN Analysis	Peak Tailing	Active sites in the GC column, poor column installation, incompatible solvent.	Trim the column, check for proper installation, or use a more appropriate solvent.
Inaccurate Results	Incomplete combustion, exhausted reduction tube, leaks in the system.[5]	Optimize combustion parameters, replace the reduction tube, perform a leak test.[5]
ICP-OES/MS	Spectral Interferences	Overlap of emission lines or isobaric interferences from other elements in the matrix.[21]	Select an alternative analytical line, use inter-element correction (IEC) factors, or for ICP-MS, use a collision/reaction cell.[22]
Signal Drift	Changes in sample viscosity or dissolved solids affecting nebulization efficiency.[14]	Use an internal standard, matrix-match standards and samples, or dilute the samples.[14]
XRF	Inaccurate Quantification	Matrix effects (absorption and enhancement).[20]	Use matrix-matched standards, create fused beads to homogenize the sample, or apply mathematical corrections.[20]

Conclusion: An Integrated Approach to Structural Confirmation

Elemental analysis is an indispensable tool for confirming the empirical formula and purity of synthesized compounds. While CHNS(O) combustion analysis is the primary method for organic compounds, ICP-OES/MS and XRF provide complementary information, particularly regarding inorganic impurities. A comprehensive approach that integrates the strengths of these techniques with spectroscopic data from NMR and mass spectrometry provides the highest level of confidence in the structure and purity of a newly synthesized compound. By understanding the principles, mastering the experimental protocols, and being adept at troubleshooting, researchers can ensure the integrity and reliability of their scientific findings.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

Author's Note: This document provides a detailed procedural framework for the safe disposal of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol. As no specific Safety Data Sheet (SDS) for this exact compound is publicly available, the guidance herein is synthesized from data on structurally analogous compounds, including other chlorinated aromatics and substituted 4-amino-1,2,4-triazole-3-thiols. It is imperative that these procedures are performed in compliance with your institution's Environmental Health and Safety (EHS) department and all applicable local, state, and federal regulations. This guide is intended to supplement, not replace, official institutional protocols.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the compound's potential hazards is essential for ensuring personal and environmental safety. The structure of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol suggests several hazard classes based on its functional groups: a chlorinated aromatic ring, a triazole core, an amino group, and a thiol group.

Based on data from similar chemical structures, the following hazard profile should be assumed.[1][2][3]

Hazard Category	GHS Classification (Anticipated)	Rationale and Precautionary Statements
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed. Avoid ingestion.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[1][2] Prolonged contact should be avoided.
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation.[1][2] Chemical splash goggles are mandatory.
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory Tract Irritation)	H335: May cause respiratory irritation.[1][2] Handle in a well-ventilated area or chemical fume hood.
Environmental Hazard	Chronic Aquatic Toxicity (Assumed)	The presence of a chlorinated aromatic ring suggests persistence and potential for bioaccumulation.[4] Prevent release to the environment.[2]

This risk profile dictates the stringent handling and containment measures outlined in the following sections. The primary goal is to prevent all routes of exposure—inhalation, ingestion, skin/eye contact—and to ensure the compound does not enter environmental systems.[5]

Pre-Disposal Protocol: Preparation and Personal Protective Equipment (PPE)

Proper preparation is the foundation of safe chemical handling. Before beginning the waste consolidation process, ensure the following:

• Consult Your EHS Office: Confirm your institution's specific procedures for chlorinated and sulfur-containing heterocyclic compounds.

• Designate a Satellite Accumulation Area (SAA): All laboratories generating hazardous waste must establish an SAA.[6] This area must be at or near the point of waste generation and under the control of laboratory personnel.[7]

• Verify Emergency Equipment: Ensure a chemical spill kit, fire extinguisher, and safety shower/eyewash station are accessible and functional.

• Work in a Controlled Environment: All handling of the solid compound or its solutions for disposal purposes should be conducted within a certified chemical fume hood.

Mandatory Personal Protective Equipment (PPE)

The following PPE is required to mitigate the risks identified in Section 1.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles with side shields conforming to EN 166 (EU) or NIOSH (US) standards.[1] A face shield may be required for larger quantities.	Protects against splashes and airborne particulates causing serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect for tears or degradation before use.	Prevents skin contact and irritation.[1][2]
Body Protection	A flame-resistant lab coat. A chemical-resistant apron is recommended when handling solutions.	Protects against contamination of personal clothing.
Respiratory Protection	Not typically required if handled exclusively within a fume hood. If weighing or transferring powder outside a hood, a NIOSH-approved respirator with a particulate filter is necessary.	Prevents inhalation of dust, which may cause respiratory irritation.[1][2]

Step-by-Step Disposal Procedure

The disposal of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol must be managed as a hazardous waste stream from the point of generation to its final collection by a licensed disposal vendor.

Step 1: Waste Characterization and Segregation

This compound must be treated as hazardous chemical waste . Due to its chemical nature, it is incompatible with several other waste classes.

• Segregation is Critical: Store this waste separately from:

  • Strong Oxidizing Agents

  • Strong Acids and Bases

  • Aqueous Waste Streams (unless specifically instructed by EHS)

• Rationale: Incompatible materials can react violently or release toxic gases. Storing acids and bases separately is a fundamental principle of safe hazardous waste storage.[6]

Caption: Standard operating procedure for chemical waste disposal.

Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is crucial.

Small Spill (Contained within Fume Hood)

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Ensure you are wearing the full PPE listed in Section 2.

• Containment: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels.

• Collection: Carefully sweep or scoop the absorbed material into the designated hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention. [1]* Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water. [1]Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention. [1][2]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

References

• Disposal Methods for Chlorinated Aromatic Waste. RSC Publishing.

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. Available from: [Link]

• Managing Hazardous Chemical Waste in the Lab. American Society for Clinical Laboratory Science. Available from: [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. Available from: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). Available from: [Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. Available from: [Link]

• 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol Safety Data Sheet. Carl Roth. Available from: [Link]

• DRAIN DISPOSAL OF CHEMICALS. Yale Environmental Health & Safety. Available from: [Link]

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Personal protective equipment for handling 4-Amino-5-(2,4-dichlorophenyl)-4h-1,2,4-triazole-3-thiol

A Researcher's Guide to Safely Handling 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol

This guide provides essential safety and handling protocols for 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, a novel heterocyclic compound with potential applications in pharmaceutical research and development. Due to its specific chemical structure, a cautious and well-informed approach is paramount to ensure the safety of laboratory personnel and the integrity of the research. This document synthesizes established safety principles for related triazole-thiol derivatives to provide a comprehensive operational plan.

Understanding the Hazard Profile

Key Potential Hazards:

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.[2][3]

• Serious Eye Irritation: Contact with eyes can lead to significant irritation and potential damage.[2][3]

• Respiratory Irritation: Inhalation of dust or aerosols may irritate the respiratory tract.[2][3]

• Toxicity: Some related triazole compounds are noted as being toxic.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE strategy is essential to mitigate the risks associated with handling this compound. The following table outlines the minimum required PPE, with explanations for the necessity of each item.

PPE Component	Specifications	Rationale
Hand Protection	Nitrile gloves (ensure they are tested according to EN 374 or equivalent).[4][5]	To prevent direct skin contact and absorption. The choice of nitrile provides good chemical resistance.
Eye Protection	Chemical safety goggles with side shields.[4]	To protect eyes from splashes, dust, and aerosols.
Body Protection	A lab coat that is fully buttoned.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator is recommended if handling the compound in a way that generates dust or aerosols, or if working outside of a certified chemical fume hood.[5][6]	To prevent inhalation of airborne particles that could cause respiratory irritation.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for minimizing exposure and preventing contamination. The following diagram and step-by-step guide outline the recommended procedure.

Caption: A workflow for the safe handling of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol.

Step-by-Step Handling Protocol:

• Preparation:

  • Designate a specific area for handling the compound, preferably within a certified chemical fume hood.

  • Assemble all necessary PPE as outlined in the table above.

  • Prepare clearly labeled waste containers for solid and liquid chemical waste.

  • Ensure that a chemical spill kit is readily accessible.

• Handling:

  • Put on all required PPE before entering the designated handling area.

  • Perform all manipulations of the solid compound within a chemical fume hood to minimize inhalation exposure.

  • When weighing the compound, use a draft shield to prevent the dispersal of fine particles.

  • If dissolving the compound, add it slowly to the solvent to avoid splashing.

• Cleanup:

  • Thoroughly decontaminate all non-disposable equipment and work surfaces that came into contact with the chemical.

  • Place all contaminated disposable items, including gloves and weighing paper, into the designated solid waste container.

  • Dispose of any solutions in the appropriate liquid waste container.

  • Remove PPE in the reverse order it was put on, being careful to avoid contaminating your skin or clothing.

  • Wash your hands thoroughly with soap and water after completing all work.

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Response Plan:

Incident	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[7]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[7]
Spill	Evacuate the immediate area. Wearing appropriate PPE, contain the spill using an inert absorbent material. Place the absorbed material into a sealed, labeled container for disposal. Ventilate the area.[3]

Disposal Plan: Responsible Stewardship

Proper disposal of 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol and any associated waste is a critical component of laboratory safety and environmental responsibility.

Caption: The disposal pathway for waste generated from handling the target compound.

Disposal Protocol:

• Segregation: At the point of generation, segregate waste into two streams:

  • Solid Waste: Includes contaminated gloves, weighing paper, absorbent pads, and any other solid materials that have come into contact with the chemical.

  • Liquid Waste: Includes unused solutions and solvent rinses from cleaning glassware.

• Containment:

  • All waste must be collected in clearly labeled, sealed, and chemically compatible containers.

  • Labels should include the full chemical name and any relevant hazard warnings.

• Final Disposal:

  • The disposal of this chemical waste must be handled by a licensed and reputable chemical waste disposal company.[2]

  • The recommended method of disposal is through controlled incineration in a facility equipped with flue gas scrubbing to neutralize harmful combustion byproducts.[2]

By adhering to these rigorous safety and handling protocols, researchers can confidently work with 4-Amino-5-(2,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol while ensuring a safe and compliant laboratory environment.

References

• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies - PMC - NIH. (2025, July 10).
• 4-[1-(4-chlorophenyl)ethyl]-4H-1,2,4-triazole-3-thiol - AK Scientific, Inc.
• 4-AMINO-5-TRIFLUOROMETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Safety Data Sheets.
• 4-amino-5-(3,5-dichlorophenyl)-4H-1,2,4-triazole-3-thiol - CymitQuimica.
• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021, June 1).
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives - KTU AVES.
• Safety Data Sheet: 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol - Carl ROTH. (2025, May 19).
• Safety Data Sheet: 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol - Carl ROTH. (2025, May 19).
• 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio) - MDPI.
• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives - ResearchGate. (2025, August 8).
• SAFETY DATA SHEET.
• 4-AMINO-5-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL Safety Data Sheets - Echemi.
• Safety Data Sheet: 1,2,4-Triazole - Carl ROTH. (2024, March 3).
• SAFETY DATA SHEET.
• Material Safety Data Sheet - 1H-1,2,4-Triazole-3-thiol, 97% - Cole-Parmer.

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